TP0597850

Core Science & Biosynthesis

TP0597850: A Comprehensive Technical Guide on its Mechanism of Action as a Selective MMP-2 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

TP0597850 is a novel, potent, and highly selective small-molecule inhibitor of matrix metalloproteinase-2 (MMP-2), a zinc-dependent endopeptidase implicated in the pathogenesis of various diseases, including cancer and fibrosis.[1][2][3][4] This technical guide provides an in-depth analysis of the mechanism of action of TP0597850, detailing its molecular interactions, kinetic properties, and impact on relevant signaling pathways. The information presented is curated from peer-reviewed scientific literature to support researchers and professionals in the field of drug development.

Introduction: The Role of MMP-2 in Disease

Matrix metalloproteinase-2 (MMP-2), also known as gelatinase A, is a key enzyme involved in the degradation of extracellular matrix (ECM) components, particularly type IV collagen, a major structural component of basement membranes.[5] Under physiological conditions, MMP-2 activity is tightly regulated and plays a role in tissue remodeling, wound healing, and angiogenesis. However, dysregulation of MMP-2 activity is a hallmark of several pathological processes. In cancer, elevated MMP-2 levels are associated with increased tumor invasion, metastasis, and angiogenesis. In fibrotic diseases, MMP-2 contributes to the excessive deposition and remodeling of the ECM, leading to tissue scarring and organ dysfunction.

Design and Rationale of TP0597850

TP0597850 was developed through a strategic medicinal chemistry effort aimed at improving the properties of a pre-existing small-molecule-peptide hybrid inhibitor. The parent compound was found to have a degradation-prone tripeptide linker {5-aminopentanoic acid [Ape(5)]-Glu-Asp}. To enhance chemical stability, this linker was replaced with a shorter, more robust γ-D-Glu linker.

A key innovation in the design of TP0597850 was the introduction of a (4S)-aminoproline moiety. This structural modification dramatically increased the chemical stability of the molecule while maintaining high selectivity for MMP-2. The phenylbenzamide group was identified as an optimal S1' pocket-binding group, contributing to the high potency of the inhibitor.

Mechanism of Action: Selective and Slow Tight-Binding Inhibition of MMP-2

TP0597850 exerts its therapeutic effect through the direct, selective, and potent inhibition of MMP-2. Its mechanism of action is characterized by a slow tight-binding nature, which results in a prolonged duration of target engagement.

Molecular Interactions with the MMP-2 Active Site

Co-crystal X-ray structural analysis of TP0597850 in complex with the MMP-2 catalytic domain (PDB code: 8H78) has elucidated the precise molecular interactions responsible for its high affinity and selectivity.

• Zinc Chelation: The γ-D-Glu linker of TP0597850 coordinates with the catalytic zinc ion in the active site of MMP-2, a critical interaction for potent inhibition.

• S1' Pocket Binding: The phenylbenzamide group of TP0597850 fits snugly into the S1' subsite of the MMP-2 active site, a key determinant of its inhibitory potency.

• Selectivity-Conferring Interaction: The (4S)-aminoproline residue forms a specific interaction with Glutamate 130 (Glu130) in the S2 subsite of MMP-2. This interaction is crucial for the high selectivity of TP0597850 for MMP-2 over other MMP isoforms.

Figure 1: Diagram of TP0597850's key interactions within the MMP-2 active site.

Kinetic Profile

TP0597850 exhibits a "slow tight-binding" kinetic profile, which is characterized by a slow onset of inhibition and a very slow dissociation from the enzyme. This results in a prolonged inhibitory effect, even after the free compound has been cleared from the system.

Parameter	Value	Reference
Ki (inhibition constant)	0.034 nM
IC50 (half maximal inhibitory concentration)	0.22 nM
Dissociation Half-life (t1/2)	265 minutes
Selectivity	≥2000-fold over other MMPs

Impact on Signaling Pathways: Inhibition of TGF-β Activation

MMP-2 is known to play a crucial role in the activation of latent transforming growth factor-beta (TGF-β), a key cytokine in fibrosis and cancer progression. Latent TGF-β is held in an inactive state by its association with the Latency-Associated Peptide (LAP). MMP-2 can cleave LAP, releasing active TGF-β, which then binds to its receptor and initiates downstream signaling cascades, such as the SMAD pathway, leading to pro-fibrotic and pro-tumoral gene expression.

By inhibiting MMP-2, TP0597850 is predicted to block the proteolytic activation of latent TGF-β, thereby attenuating its downstream signaling and mitigating its pathological effects.

Figure 2: TP0597850 inhibits MMP-2, preventing the activation of TGF-β.

Experimental Protocols

The following are representative protocols for key experiments used to characterize the mechanism of action of MMP-2 inhibitors like TP0597850.

MMP-2 Inhibition Assay (Fluorometric)

This assay is used to determine the inhibitory potency (IC50) of a compound against MMP-2.

• Reagents: Recombinant human MMP-2, a fluorogenic MMP-2 substrate (e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH2), assay buffer (e.g., 50 mM Tris, 150 mM NaCl, 10 mM CaCl2, 0.05% Brij-35, pH 7.5), and the test compound (TP0597850) at various concentrations.

• Procedure: a. Pre-incubate MMP-2 with varying concentrations of the test compound in the assay buffer for a specified time (e.g., 30 minutes) at 37°C. b. Initiate the enzymatic reaction by adding the fluorogenic substrate. c. Monitor the increase in fluorescence over time using a microplate reader (e.g., excitation at 328 nm, emission at 393 nm). d. Calculate the initial reaction velocities and plot them against the inhibitor concentration to determine the IC50 value.

Determination of Kinetic Parameters (Ki and Dissociation Half-life)

To characterize the slow tight-binding nature of an inhibitor, progress curve analysis is often employed.

• Procedure: a. Similar to the inhibition assay, mix MMP-2 and the fluorogenic substrate. b. Initiate the reaction by adding the inhibitor at various concentrations. c. Continuously monitor the fluorescence over an extended period to obtain progress curves. d. Fit the progress curves to the appropriate equations for slow tight-binding inhibition to determine the association (kon) and dissociation (koff) rate constants. e. Calculate the inhibition constant (Ki) as koff/kon. f. Calculate the dissociation half-life (t1/2) as 0.693/koff.

Chemical Stability Assay

This assay assesses the stability of a compound under different pH conditions.

• Reagents: Test compound stock solution (in DMSO), buffers of varying pH (e.g., pH 1.2, 4.5, 6.8, 7.4, and 9.0).

• Procedure: a. Incubate the test compound at a final concentration in the different pH buffers at a constant temperature (e.g., 37°C). b. At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), take aliquots of the samples. c. Quench the reaction (e.g., by adding an organic solvent). d. Analyze the concentration of the remaining parent compound using a suitable analytical method, such as LC-MS/MS. e. Plot the percentage of the remaining compound against time to determine the stability profile at each pH.

Figure 3: A generalized workflow for the in vitro characterization of TP0597850.

Conclusion

TP0597850 is a highly potent and selective inhibitor of MMP-2 with a well-defined mechanism of action. Its slow tight-binding kinetics and long dissociation half-life suggest the potential for sustained target engagement in vivo. By inhibiting MMP-2, TP0597850 can modulate key pathological signaling pathways, such as TGF-β activation, making it a promising therapeutic candidate for the treatment of MMP-2-driven diseases like cancer and fibrosis. Further preclinical and clinical investigations are warranted to fully elucidate its therapeutic potential.

References

• 1. Matrix metalloproteinase 2 activation of transforming growth factor-beta1 (TGF-beta1) and TGF-beta1-type II receptor signaling within the aged arterial wall - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. TGF-beta suppresses the upregulation of MMP-2 by vascular smooth muscle cells in response to PDGF-BB [pubmed.ncbi.nlm.nih.gov]
• 3. TGF-β suppresses the upregulation of MMP-2 by vascular smooth muscle cells in response to PDGF-BB - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of TP0597850: A Selective, Chemically Stable, and Slow Tight-Binding Matrix Metalloproteinase-2 Inhibitor with a Phenylbenzamide-Pentapeptide Hybrid Scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ahajournals.org [ahajournals.org]

TP0597850: A Technical Overview of a Novel MMP-2 Inhibitor

Introduction: TP0597850 is a potent and selective inhibitor of matrix metalloproteinase-2 (MMP-2), a key enzyme implicated in a variety of pathological processes, including cancer metastasis and fibrosis. This technical guide provides a comprehensive overview of the discovery and development timeline of TP0597850, detailing its mechanism of action, preclinical data, and the experimental protocols utilized in its evaluation. The information is tailored for researchers, scientists, and professionals in the field of drug development.

Discovery and Preclinical Development Timeline

The development of TP0597850 is currently in the preclinical phase. The timeline, based on publicly available information, is focused on its discovery and initial characterization.

Discovery (Published January 2023): The discovery of TP0597850 was first reported in the Journal of Medicinal Chemistry.[1][2] The research focused on creating a selective, chemically stable, and slow tight-binding inhibitor of MMP-2.[1][2] The design strategy involved modifying a small-molecule–peptide hybrid, leading to the synthesis of TP0597850, which features a phenylbenzamide-pentapeptide hybrid scaffold.[1]

Preclinical In Vitro Characterization: Following its synthesis, TP0597850 underwent extensive in vitro testing to determine its inhibitory activity, selectivity, and kinetic properties.

Current Status: As of late 2025, there is no publicly available information regarding the in vivo efficacy, pharmacokinetics, toxicology, or clinical trial status of TP0597850. A search of clinical trial registries and pharmaceutical development databases indicates that TP0597850 remains in the discovery and preclinical research stage for indications including diabetes mellitus, infectious diseases, and other conditions.

Mechanism of Action and Signaling Pathway

TP0597850 is a highly selective inhibitor of MMP-2. MMP-2 is a zinc-dependent endopeptidase that plays a crucial role in the degradation of extracellular matrix components, particularly type IV collagen, a major component of basement membranes. The dysregulation of MMP-2 activity is associated with the progression of cancer, where it facilitates tumor invasion and metastasis, and in fibrotic diseases, where it contributes to tissue remodeling.

The inhibition of MMP-2 by TP0597850 is characterized by a slow tight-binding mechanism, which results in a long dissociative half-life. This prolonged inhibition is a desirable characteristic for a therapeutic agent.

The signaling pathways influenced by MMP-2 are complex and can vary depending on the cellular context. MMP-2 is known to be involved in pathways such as the TGF-β, PI3K/AKT, and MAPK/ERK signaling cascades, which regulate processes like cell proliferation, migration, and survival. By inhibiting MMP-2, TP0597850 has the potential to modulate these downstream signaling events.

MMP-2 activation and signaling pathways targeted by TP0597850.

Quantitative Data

The following tables summarize the key quantitative data from the initial in vitro characterization of TP0597850.

Parameter	Value	Reference
MMP-2 IC50	0.22 nM
MMP-2 Ki	0.034 nM
MMP-2 Dissociation Half-life (t1/2)	265 min

MMP Subtype	Selectivity vs. MMP-2 (fold)	Reference
MMP-1	>45000
MMP-3	>29000
MMP-7	>45000
MMP-8	>45000
MMP-9	~2900
MMP-10	>45000
MMP-12	>45000
MMP-13	>2000
MMP-14	~2600

Experimental Protocols

Detailed experimental protocols for the evaluation of MMP-2 inhibitors like TP0597850 are crucial for reproducibility and further research. Below are generalized protocols for key assays.

MMP Inhibition Assay (Fluorogenic Substrate)

This assay is used to determine the half-maximal inhibitory concentration (IC50) of a compound against MMP-2.

• Reagents and Materials:

  • Recombinant human MMP-2 (catalytic domain)

  • Fluorogenic MMP-2 substrate (e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH₂)

  • Assay buffer (e.g., 50 mM Tris-HCl, 10 mM CaCl₂, 150 mM NaCl, 0.05% Brij-35, pH 7.5)

  • TP0597850 or other test compounds

  • 96-well black microplate

  • Fluorometric plate reader

• Procedure:

  • Prepare a serial dilution of TP0597850 in the assay buffer.

  • Add a fixed concentration of recombinant MMP-2 to each well of the microplate.

  • Add the different concentrations of TP0597850 to the wells containing MMP-2 and incubate for a pre-determined time (e.g., 30 minutes) at 37°C to allow for inhibitor binding.

  • Initiate the enzymatic reaction by adding the fluorogenic substrate to each well.

  • Monitor the increase in fluorescence over time using a plate reader (Excitation/Emission wavelengths specific to the substrate).

  • Calculate the initial reaction rates for each inhibitor concentration.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Gelatin Zymography

This technique is used to detect the activity of gelatinases like MMP-2 and to assess the inhibitory effect of compounds.

• Reagents and Materials:

  • SDS-PAGE gels (10%) copolymerized with 1 mg/mL gelatin

  • Samples containing MMP-2 (e.g., cell culture supernatant, tissue extracts)

  • Non-reducing sample buffer

  • Washing buffer (e.g., 2.5% Triton X-100 in water)

  • Incubation buffer (e.g., 50 mM Tris-HCl, 5 mM CaCl₂, 1 µM ZnCl₂, pH 7.5) with or without TP0597850

  • Staining solution (e.g., 0.5% Coomassie Brilliant Blue R-250)

  • Destaining solution (e.g., 40% methanol, 10% acetic acid)

• Procedure:

  • Mix samples with non-reducing sample buffer and load onto the gelatin-containing polyacrylamide gel without prior boiling.

  • Perform electrophoresis under non-denaturing conditions at 4°C.

  • After electrophoresis, wash the gel twice for 30 minutes each in the washing buffer to remove SDS and allow enzyme renaturation.

  • Incubate the gel overnight at 37°C in the incubation buffer. For inhibition studies, add TP0597850 to the incubation buffer.

  • Stain the gel with Coomassie Brilliant Blue R-250 for 1-2 hours.

  • Destain the gel until clear bands appear against a blue background. The clear bands indicate areas of gelatin degradation by MMP-2.

  • Quantify the band intensity using densitometry to assess MMP-2 activity and its inhibition.

Projected development workflow for TP0597850.

Conclusion

TP0597850 is a promising, highly selective, and potent preclinical candidate for the inhibition of MMP-2. Its discovery and detailed in vitro characterization have laid a strong foundation for its further development. The next critical steps in its development timeline will involve comprehensive in vivo studies to establish its efficacy, pharmacokinetic profile, and safety, which will be necessary before it can advance to clinical trials. The scientific community awaits further publications to elucidate the full therapeutic potential of this novel MMP-2 inhibitor.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Discovery of TP0597850: A Selective, Chemically Stable, and Slow Tight-Binding Matrix Metalloproteinase-2 Inhibitor with a Phenylbenzamide-Pentapeptide Hybrid Scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of TP0597850 in Inhibiting MMP2 Activity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Matrix metalloproteinase-2 (MMP2), a zinc-dependent endopeptidase, is a critical enzyme involved in the degradation of the extracellular matrix. Its dysregulation is implicated in a variety of pathological conditions, including cancer metastasis and fibrosis. TP0597850 has emerged as a highly potent and selective inhibitor of MMP2, demonstrating a slow tight-binding mechanism. This technical guide provides an in-depth overview of the role of TP0597850 in inhibiting MMP2 activity, including its quantitative inhibitory profile, a representative experimental protocol for its characterization, and its potential impact on relevant signaling pathways.

Introduction to MMP2 and its Inhibition

Matrix metalloproteinase-2 (MMP2), also known as gelatinase A, plays a pivotal role in tissue remodeling by degrading type IV collagen, a major component of basement membranes. Under physiological conditions, MMP2 activity is tightly regulated. However, in pathological states such as cancer, its overexpression and hyperactivity contribute to tumor invasion, metastasis, and angiogenesis by breaking down the extracellular matrix barrier.[1] Similarly, in fibrotic diseases, dysregulated MMP2 activity contributes to the pathological remodeling of tissues.[2] Consequently, the development of potent and selective MMP2 inhibitors is a significant focus of therapeutic research.

TP0597850 is a novel, selective, and chemically stable MMP2 inhibitor with a phenylbenzamide-pentapeptide hybrid scaffold.[3][4] Its unique slow tight-binding kinetics suggest a prolonged duration of action, making it a promising candidate for further investigation in cancer and fibrosis models.[3]

Quantitative Inhibitory Profile of TP0597850

The inhibitory potency of TP0597850 against MMP2 has been characterized by several key quantitative parameters. These values highlight its high affinity and prolonged interaction with the enzyme.

Parameter	Value	Reference
IC50	0.22 nM
Ki	0.034 nM
Dissociation Half-life (t1/2)	265 min

Table 1: Quantitative Inhibitory Data for TP0597850 against MMP2. This table summarizes the key inhibitory constants of TP0597850, demonstrating its potent and sustained inhibition of MMP2.

Experimental Protocols for Characterizing MMP2 Inhibition

While the specific, detailed experimental protocol used for the characterization of TP0597850 is not publicly available in its entirety, this section provides a representative protocol for a fluorogenic substrate assay commonly used to determine the inhibitory activity of compounds against MMP2. This protocol is based on established methodologies for assessing MMP2 inhibition.

Representative Fluorogenic MMP2 Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound (e.g., TP0597850) against recombinant human MMP2.

Materials:

• Recombinant human MMP2 (active form)

• Fluorogenic MMP2 substrate (e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH2)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 10 mM CaCl2, 0.05% Brij-35)

• Test compound (TP0597850) dissolved in DMSO

• 96-well black microplates

• Fluorometric microplate reader (Excitation/Emission wavelengths specific to the substrate)

Procedure:

• Compound Preparation: Prepare a serial dilution of TP0597850 in DMSO. Further dilute the compound in Assay Buffer to the desired final concentrations.

• Enzyme Preparation: Dilute the active MMP2 enzyme to a final concentration of 1-2 nM in ice-cold Assay Buffer.

• Assay Reaction: a. To each well of the 96-well plate, add 50 µL of the diluted TP0597850 solution. b. Add 25 µL of the diluted MMP2 enzyme solution to each well. c. Incubate the plate at 37°C for a pre-incubation period (e.g., 30 minutes) to allow the inhibitor to bind to the enzyme. d. Initiate the reaction by adding 25 µL of the fluorogenic MMP2 substrate (final concentration typically 10-20 µM).

• Fluorescence Measurement: Immediately begin monitoring the increase in fluorescence intensity at 37°C for 30-60 minutes using a microplate reader.

• Data Analysis: a. Determine the reaction velocity (rate of fluorescence increase) for each inhibitor concentration. b. Plot the reaction velocity against the logarithm of the inhibitor concentration. c. Fit the data to a four-parameter logistic equation to determine the IC50 value.

Determination of Slow Tight-Binding Kinetics

The slow tight-binding nature of TP0597850 requires a more detailed kinetic analysis. This typically involves measuring the progress curves of the enzymatic reaction at different inhibitor concentrations and fitting the data to models that account for the slow onset of inhibition. This analysis provides the association (kon) and dissociation (koff) rate constants, from which the dissociation half-life (t1/2 = 0.693 / koff) can be calculated.

Signaling Pathways and the Role of MMP2 Inhibition

MMP2 is a key downstream effector in several signaling pathways that are crucial for cell proliferation, survival, and migration. By inhibiting MMP2, TP0597850 has the potential to modulate these pathways and thereby exert its therapeutic effects. While direct studies on the downstream signaling effects of TP0597850 are not yet published, we can infer its potential impact based on the known roles of MMP2.

The PI3K/Akt/mTOR Pathway

The Phosphoinositide 3-kinase (PI3K)/Akt/mammalian target of rapamycin (mTOR) pathway is a central regulator of cell growth and survival and is frequently hyperactivated in cancer. Activated Akt can lead to the upregulation of MMP2 expression, which in turn promotes cell invasion and metastasis. Inhibition of MMP2 activity by TP0597850 would block a critical downstream effector of this pathway, potentially reducing the invasive capacity of cancer cells.

Caption: PI3K/Akt/mTOR pathway leading to MMP2-mediated cell invasion.

The TGF-β Signaling Pathway

The Transforming Growth Factor-beta (TGF-β) signaling pathway plays a dual role in cancer, acting as a tumor suppressor in early stages and a promoter of invasion and metastasis in later stages. TGF-β can induce the expression of MMP2, which is a key mediator of TGF-β-induced epithelial-to-mesenchymal transition (EMT) and cell invasion. By inhibiting MMP2, TP0597850 could potentially counteract the pro-metastatic effects of TGF-β.

Caption: TGF-β signaling pathway and its link to MMP2-driven cell invasion.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for screening and characterizing MMP2 inhibitors like TP0597850.

Caption: General experimental workflow for MMP2 inhibitor development.

Conclusion

TP0597850 is a highly potent and selective inhibitor of MMP2 with a favorable slow tight-binding kinetic profile. Its ability to potently inhibit MMP2 suggests that it may serve as a valuable tool for studying the roles of this enzyme in various diseases and as a promising therapeutic candidate. Further research is warranted to elucidate the specific downstream signaling effects of TP0597850 in relevant cellular and in vivo models of cancer and fibrosis. The detailed characterization of its mechanism of action and its effects on complex biological systems will be crucial for its future development.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Discovery of TP0597850: A Selective, Chemically Stable, and Slow Tight-Binding Matrix Metalloproteinase-2 Inhibitor with a Phenylbenzamide-Pentapeptide Hybrid Scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Collection - Discovery of TP0597850: A Selective, Chemically Stable, and Slow Tight-Binding Matrix Metalloproteinase‑2 Inhibitor with a Phenylbenzamide–Pentapeptide Hybrid Scaffold - Journal of Medicinal Chemistry - Figshare [figshare.com]

TP0597850: A Potential Therapeutic Avenue for Fibrotic Diseases

An In-depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary

Fibrotic diseases, characterized by the excessive accumulation of extracellular matrix (ECM), represent a significant and growing global health burden with limited effective therapeutic options. Matrix metalloproteinase-2 (MMP-2), a zinc-dependent endopeptidase, has been identified as a key player in tissue remodeling and is implicated in the pathogenesis of fibrosis, making it a compelling target for therapeutic intervention. This technical guide provides a comprehensive overview of TP0597850, a novel, potent, and highly selective inhibitor of MMP-2. While direct preclinical and clinical data on the anti-fibrotic efficacy of TP0597850 are not yet publicly available, this document synthesizes the existing biochemical data for the compound and explores the multifaceted role of MMP-2 in fibrosis to build a strong rationale for its potential as a therapeutic agent. Furthermore, this guide outlines detailed experimental protocols for the preclinical evaluation of TP0597850 in the context of fibrotic diseases and presents key signaling pathways associated with MMP-2 in fibrosis.

Introduction to TP0597850

TP0597850 is a novel, chemically stable, and selective inhibitor of matrix metalloproteinase-2 (MMP-2).[1][2] It was developed as a slow tight-binding inhibitor with a long dissociative half-life, suggesting a prolonged duration of action at its target.

Biochemical Profile of TP0597850

The key biochemical parameters of TP0597850 highlight its potency and selectivity for MMP-2.

Parameter	Value	Reference
Target	Matrix Metalloproteinase-2 (MMP-2)	[1][2]
Inhibition Constant (Ki)	0.034 nM	[1]
Selectivity	≥2000-fold selectivity over other MMPs
Binding Nature	Slow tight-binding
Dissociative Half-life (t1/2)	265 min

The Role of MMP-2 in the Pathogenesis of Fibrosis

MMP-2's role in fibrosis is complex and context-dependent. It is a gelatinase that primarily degrades type IV collagen, a major component of basement membranes, as well as other ECM components like fibronectin and elastin. Dysregulation of MMP-2 activity can contribute to the pathological tissue remodeling seen in fibrotic diseases.

Pro-fibrotic Actions of MMP-2

• ECM Remodeling and Activation of Pro-fibrotic Factors: By degrading the native ECM, MMP-2 can create a microenvironment that is conducive to fibroblast activation and proliferation. Furthermore, MMP-2 can release ECM-sequestered growth factors, such as Transforming Growth Factor-beta (TGF-β), a potent pro-fibrotic cytokine.

• Promotion of Myofibroblast Differentiation: Activated fibroblasts, or myofibroblasts, are the primary cell type responsible for the excessive deposition of ECM in fibrosis. MMP-2 activity has been associated with the differentiation of fibroblasts into myofibroblasts, characterized by the expression of α-smooth muscle actin (α-SMA).

Potential Anti-fibrotic Roles of MMP-2

Conversely, some studies suggest that MMP-2 may also have protective effects in certain contexts by degrading excessive fibrillar collagens and contributing to the resolution of fibrosis. This dual role underscores the importance of tightly regulating MMP-2 activity. The therapeutic hypothesis for an MMP-2 inhibitor like TP0597850 is that in a pathological fibrotic state, the pro-fibrotic activities of MMP-2 dominate, and selective inhibition can help to restore tissue homeostasis.

Proposed Preclinical Evaluation of TP0597850 for Fibrosis

Given the absence of direct anti-fibrotic data for TP0597850, a rigorous preclinical evaluation is necessary. The following sections outline key experimental protocols that could be employed.

In Vitro Efficacy Studies

Objective: To determine the direct effects of TP0597850 on fibroblast function and ECM deposition.

Experimental Protocols:

• Fibroblast Proliferation Assay:

  • Cell Lines: Primary human lung fibroblasts (HLFs), primary human dermal fibroblasts, or cell lines such as NIH/3T3.

  • Methodology: Seed fibroblasts in 96-well plates and treat with a dose range of TP0597850 (e.g., 0.1 nM to 10 µM) in the presence or absence of a pro-fibrotic stimulus like TGF-β1 (e.g., 5 ng/mL). Assess proliferation after 24-72 hours using a BrdU or MTT assay.

• Myofibroblast Differentiation Assay:

  • Methodology: Culture fibroblasts on glass coverslips and stimulate with TGF-β1. Treat with TP0597850. After 48-72 hours, fix and stain for α-SMA expression by immunofluorescence. Quantify the percentage of α-SMA positive cells. Western blotting can also be used to quantify α-SMA protein levels in cell lysates.

• Collagen Deposition Assay:

  • Methodology: Culture fibroblasts to confluence and treat with TP0597850 and a pro-fibrotic stimulus. After 72 hours, quantify total collagen deposition using a Sirius Red-based colorimetric assay. Alternatively, specific collagen types (e.g., Collagen I) can be quantified by Western blot or ELISA.

• Fibronectin Expression:

  • Methodology: Analyze the expression of fibronectin, another key ECM component, in response to TP0597850 treatment in TGF-β1 stimulated fibroblasts via Western blot or immunofluorescence.

Proposed workflow for in vitro evaluation of TP0597850.

In Vivo Efficacy Studies

Objective: To assess the therapeutic efficacy of TP0597850 in established animal models of fibrosis.

Experimental Protocols:

• Bleomycin-Induced Pulmonary Fibrosis Model:

  • Animal Model: C57BL/6 mice.

  • Methodology: Induce pulmonary fibrosis by a single intratracheal or oropharyngeal instillation of bleomycin. Begin treatment with TP0597850 (e.g., via oral gavage or intraperitoneal injection) at a pre-determined time point after bleomycin administration (e.g., day 7 or 14 to model therapeutic intervention).

  • Endpoints (at day 21 or 28):

    • Histopathology: Assess lung fibrosis severity using the Ashcroft scoring system on Masson's trichrome-stained lung sections.

    • Collagen Content: Quantify total lung collagen using a hydroxyproline assay.

    • Gene and Protein Expression: Measure the expression of pro-fibrotic markers (e.g., Col1a1, Acta2, Fn1) in lung homogenates by qPCR and Western blot.

• Carbon Tetrachloride (CCl4)-Induced Liver Fibrosis Model:

  • Animal Model: Sprague-Dawley rats or C57BL/6 mice.

  • Methodology: Induce liver fibrosis by intraperitoneal injection of CCl4 twice weekly for 4-8 weeks. Administer TP0597850 concurrently or after the establishment of fibrosis.

  • Endpoints:

    • Histopathology: Evaluate liver fibrosis using Sirius Red staining and a standardized scoring system.

    • Collagen Content: Determine hepatic hydroxyproline content.

    • Liver Function Tests: Measure serum levels of ALT and AST.

Proposed workflow for bleomycin-induced pulmonary fibrosis model.

MMP-2 Signaling Pathways in Fibrosis

The signaling pathways through which MMP-2 exerts its effects in fibrosis are intricate and involve crosstalk with multiple pro-fibrotic cascades.

Simplified MMP-2 signaling in fibrosis and the point of intervention for TP0597850.

This diagram illustrates that pro-fibrotic stimuli like TGF-β can increase the expression of MMP-2. MMP-2, in turn, can remodel the ECM and directly act on fibroblasts to promote proliferation, differentiation into myofibroblasts, and further ECM deposition. TP0597850, by selectively inhibiting MMP-2, has the potential to interrupt this pathological feedback loop.

Conclusion and Future Directions

TP0597850 is a highly potent and selective inhibitor of MMP-2, a key enzyme implicated in the pathogenesis of fibrosis. While direct evidence of its anti-fibrotic activity is currently lacking, its biochemical profile provides a strong rationale for its investigation as a potential therapeutic agent for fibrotic diseases. The experimental workflows detailed in this guide provide a roadmap for the preclinical evaluation of TP0597850. Future studies should focus on generating robust in vitro and in vivo data to validate this therapeutic hypothesis. Successful preclinical findings would pave the way for clinical trials to assess the safety and efficacy of TP0597850 in patients with fibrotic conditions, potentially offering a novel and much-needed treatment option.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of TP0597850: A Selective, Chemically Stable, and Slow Tight-Binding Matrix Metalloproteinase-2 Inhibitor with a Phenylbenzamide-Pentapeptide Hybrid Scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to TP0597850: A Selective MMP-2 Inhibitor for Extracellular Matrix Remodeling Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of TP0597850, a potent and highly selective inhibitor of matrix metalloproteinase-2 (MMP-2). It is designed to equip researchers, scientists, and drug development professionals with the core knowledge required to investigate its effects on extracellular matrix (ECM) remodeling. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes the underlying biological pathways.

Core Compound Properties and Mechanism of Action

TP0597850 is a novel, chemically stable, phenylbenzamide-pentapeptide hybrid molecule engineered for high-affinity and selective inhibition of MMP-2.[1][2][3] MMP-2, a zinc-dependent endopeptidase, plays a crucial role in the degradation of ECM components, particularly type IV and V collagen, fibronectin, and elastin.[1] Dysregulation of MMP-2 activity is implicated in various pathological conditions, including cancer metastasis and fibrosis.[1]

The mechanism of action of TP0597850 is characterized by a slow tight-binding nature, which results in a prolonged inhibitory effect on MMP-2. This is evidenced by its long dissociative half-life (t₁/₂ = 265 min).

Below is a diagram illustrating the mechanism of action of TP0597850.

Mechanism of TP0597850 Action.

Quantitative Data

The inhibitory potency and selectivity of TP0597850 against MMP-2 have been quantified through various enzymatic assays. The key parameters are summarized in the table below.

Parameter	Value	Enzyme	Notes	Reference
IC₅₀	0.22 nM	MMP-2	The half maximal inhibitory concentration.
Kᵢ	0.034 nM	MMP-2	The inhibition constant.
Selectivity	≥2000-fold	vs. other MMPs	Highly selective for MMP-2.
t₁/₂ (dissociative half-life)	265 min	MMP-2	Demonstrates slow tight-binding inhibition.

Signaling Pathways in ECM Remodeling

The expression and activity of MMP-2 are regulated by complex signaling pathways, which are often implicated in fibrotic diseases and cancer. TP0597850, by directly inhibiting MMP-2, can be a valuable tool to probe the downstream consequences of blocking this key node in ECM remodeling. Two major pathways influencing MMP-2 are the Transforming Growth Factor-beta (TGF-β) and Phosphoinositide 3-kinase (PI3K)/Akt pathways.

TGF-β Signaling Pathway

TGF-β is a potent inducer of fibrosis and can upregulate MMP-2 expression. The canonical TGF-β pathway involves the phosphorylation of Smad proteins, which then translocate to the nucleus to regulate gene expression.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of TP0597850: A Selective, Chemically Stable, and Slow Tight-Binding Matrix Metalloproteinase-2 Inhibitor with a Phenylbenzamide-Pentapeptide Hybrid Scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Collection - Discovery of TP0597850: A Selective, Chemically Stable, and Slow Tight-Binding Matrix Metalloproteinase‑2 Inhibitor with a Phenylbenzamide–Pentapeptide Hybrid Scaffold - Journal of Medicinal Chemistry - Figshare [figshare.com]

Early-Stage Research on TP0597850: A Technical Guide for Cancer Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

TP0597850 is a novel, highly selective, and potent small-molecule inhibitor of Matrix Metalloproteinase-2 (MMP-2).[1][2][3][4][5] MMP-2 is a zinc-dependent endopeptidase critically involved in the degradation of the extracellular matrix, a process integral to cancer cell invasion, metastasis, and angiogenesis. The dysregulation of MMP-2 is implicated in the progression of various cancers, making it a compelling target for therapeutic intervention. This technical guide provides a comprehensive overview of the early-stage research on TP0597850, focusing on its mechanism of action and providing detailed experimental protocols for its evaluation in cancer models. As research on TP0597850 is in its nascent stages, this document combines available data with established methodologies for preclinical cancer studies.

Quantitative Data Presentation

To date, the primary quantitative data for TP0597850 is centered on its direct enzymatic inhibition of MMP-2. Data from cell-based or in vivo cancer models have not yet been publicly reported.

Table 1: In Vitro Enzymatic Inhibition Profile of TP0597850

Parameter	Value	Target	Notes
Ki	0.034 nM	MMP-2	Ki represents the inhibition constant, indicating the potency of the inhibitor. A lower value signifies higher potency.
IC50	0.22 nM	MMP-2	IC50 is the half-maximal inhibitory concentration.
Selectivity	≥2000-fold	vs. other MMPs	High selectivity for MMP-2 over other matrix metalloproteinases is a key feature, potentially reducing off-target effects.
Dissociative Half-life (t1/2)	265 min	MMP-2	This long half-life indicates a slow tight-binding nature to the enzyme, suggesting a prolonged inhibitory effect.

Experimental Protocols

The following are detailed protocols for key experiments relevant to the preclinical evaluation of an MMP-2 inhibitor like TP0597850 in cancer models.

In Vitro MMP-2 Enzymatic Assay

This assay is fundamental to confirming the direct inhibitory activity of TP0597850 on its target enzyme.

• Objective: To determine the IC50 and Ki of TP0597850 against purified MMP-2.

• Materials:

  • Recombinant human MMP-2 (pro-form and active form)

  • APMA (p-aminophenylmercuric acetate) for pro-MMP-2 activation

  • Fluorogenic MMP-2 substrate (e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH₂)

  • Assay buffer (e.g., 50 mM Tris-HCl, 10 mM CaCl₂, 150 mM NaCl, 0.05% Brij-35, pH 7.5)

  • TP0597850 dissolved in DMSO

  • 96-well black microplates

  • Fluorescence plate reader

• Procedure:

  • Activate pro-MMP-2 to its active form using APMA according to the manufacturer's instructions.

  • Prepare serial dilutions of TP0597850 in the assay buffer.

  • In a 96-well plate, add the assay buffer, the diluted TP0597850 or DMSO (vehicle control), and the active MMP-2 enzyme. Incubate for a pre-determined period (e.g., 30 minutes) at 37°C to allow for inhibitor binding.

  • Initiate the enzymatic reaction by adding the fluorogenic MMP-2 substrate.

  • Monitor the increase in fluorescence over time using a plate reader (e.g., excitation at 328 nm and emission at 393 nm).

  • Calculate the initial reaction velocities (V₀) from the linear portion of the fluorescence curves.

  • Plot the percentage of MMP-2 inhibition against the logarithm of TP0597850 concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

  • Determine the Ki value using the Cheng-Prusoff equation, considering the substrate concentration and its Km value.

Cancer Cell Viability Assay

This assay assesses the cytotoxic or cytostatic effects of TP0597850 on cancer cell lines.

• Objective: To determine the IC50 of TP0597850 in various cancer cell lines.

• Materials:

  • Cancer cell lines with known MMP-2 expression levels (e.g., HT-1080 fibrosarcoma, MDA-MB-231 breast cancer)

  • Complete cell culture medium

  • TP0597850 dissolved in DMSO

  • Cell viability reagent (e.g., MTT, XTT, or a resazurin-based reagent)

  • 96-well clear or opaque microplates

  • Microplate reader (spectrophotometer or fluorometer)

• Procedure:

  • Seed cancer cells into 96-well plates at a predetermined density and allow them to adhere overnight.

  • Prepare serial dilutions of TP0597850 in complete culture medium.

  • Remove the old medium from the cells and add the medium containing different concentrations of TP0597850 or DMSO (vehicle control).

  • Incubate the cells for a specified period (e.g., 48 or 72 hours) at 37°C in a CO₂ incubator.

  • Add the cell viability reagent to each well and incubate according to the manufacturer's instructions.

  • Measure the absorbance or fluorescence using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle-treated control cells.

  • Plot the percentage of viability against the logarithm of TP0597850 concentration and determine the IC50 value.

In Vitro Cell Migration and Invasion Assays

These assays are crucial for evaluating the effect of an MMP-2 inhibitor on the metastatic potential of cancer cells.

• Objective: To assess the ability of TP0597850 to inhibit cancer cell migration and invasion.

• Materials:

  • Cancer cell lines

  • Boyden chamber inserts (e.g., Transwell®) with porous membranes (typically 8 µm pores)

  • Matrigel™ Basement Membrane Matrix (for invasion assay)

  • Serum-free and serum-containing cell culture medium

  • TP0597850 dissolved in DMSO

  • Cotton swabs

  • Methanol for fixation

  • Crystal violet solution for staining

  • Microscope

• Procedure for Invasion Assay:

  • Thaw Matrigel™ on ice and dilute it with cold, serum-free medium. Coat the top of the Boyden chamber inserts with the diluted Matrigel™ and allow it to solidify at 37°C.

  • Harvest cancer cells and resuspend them in serum-free medium containing different concentrations of TP0597850 or DMSO.

  • Seed the cell suspension into the upper chamber of the Matrigel™-coated inserts.

  • Fill the lower chamber with medium containing a chemoattractant, such as 10% fetal bovine serum.

  • Incubate the chambers for a period that allows for invasion (e.g., 24-48 hours).

  • After incubation, remove the non-invading cells from the top of the membrane with a cotton swab.

  • Fix the invading cells on the bottom of the membrane with methanol and stain them with crystal violet.

  • Count the number of stained cells in several random fields of view under a microscope.

  • The procedure for the migration assay is identical, but the inserts are not coated with Matrigel™.

In Vivo Xenograft Tumor Growth Study

This is a critical in vivo experiment to evaluate the anti-tumor efficacy of TP0597850.

• Objective: To determine the effect of TP0597850 on tumor growth in a mouse xenograft model.

• Materials:

  • Immunocompromised mice (e.g., nude or SCID mice)

  • Cancer cell line known to form tumors in mice (e.g., A549 lung cancer, PC-3 prostate cancer)

  • TP0597850 formulated for in vivo administration (e.g., in a solution of saline with a solubilizing agent)

  • Calipers for tumor measurement

• Procedure:

  • Subcutaneously inject a suspension of cancer cells into the flank of the mice.

  • Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

  • Randomize the mice into treatment and control groups.

  • Administer TP0597850 to the treatment group at a predetermined dose and schedule (e.g., daily oral gavage or intraperitoneal injection). The control group receives the vehicle.

  • Measure the tumor dimensions with calipers every few days and calculate the tumor volume (e.g., Volume = (Length x Width²)/2).

  • Monitor the body weight of the mice as an indicator of toxicity.

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., histopathology, biomarker analysis).

  • Plot the mean tumor volume over time for each group to assess tumor growth inhibition.

Mandatory Visualizations

Signaling Pathway of MMP-2 in Cancer Progression

Caption: Mechanism of MMP-2 in promoting cancer invasion and metastasis, and the inhibitory action of TP0597850.

Experimental Workflow for In Vitro Evaluation

Caption: A typical workflow for the in vitro preclinical evaluation of TP0597850 in cancer models.

Logical Relationship for In Vivo Studies

References

• 1. Discovery of TP0597850: A Selective, Chemically Stable, and Slow Tight-Binding Matrix Metalloproteinase-2 Inhibitor with a Phenylbenzamide-Pentapeptide Hybrid Scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vitro invasion assay using matrigel™: a reconstituted basement membrane preparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Collection - Discovery of TP0597850: A Selective, Chemically Stable, and Slow Tight-Binding Matrix Metalloproteinase‑2 Inhibitor with a Phenylbenzamide–Pentapeptide Hybrid Scaffold - Journal of Medicinal Chemistry - Figshare [figshare.com]

Understanding the Pharmacokinetics of TP0597850: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available information regarding the in vivo pharmacokinetics of TP0597850 is limited. This guide provides a comprehensive overview of its preclinical discovery, mechanism of action, and in vitro pharmacokinetic profile based on available scientific literature.

Introduction

TP0597850 is a novel, potent, and highly selective small-molecule inhibitor of matrix metalloproteinase-2 (MMP-2).[1][2][3][4] MMP-2 is a zinc-dependent endopeptidase that plays a crucial role in the degradation of the extracellular matrix, a process implicated in various physiological and pathological conditions, including cancer metastasis and fibrosis.[2] TP0597850 was developed as a chemically stable compound with slow tight-binding characteristics, making it a promising candidate for therapeutic development. This technical guide aims to consolidate the current understanding of the foundational pharmacokinetic properties of TP0597850.

Mechanism of Action

TP0597850 exerts its therapeutic effect by selectively inhibiting the enzymatic activity of MMP-2. It exhibits a slow tight-binding inhibition mechanism, which is characterized by a slow onset of inhibition and a very slow dissociation of the inhibitor from the enzyme. This prolonged interaction with MMP-2 suggests the potential for a sustained duration of action in vivo.

Figure 1: Mechanism of MMP-2 Inhibition by TP0597850.

In Vitro Pharmacokinetic Profile

The in vitro potency and binding kinetics of TP0597850 have been characterized, demonstrating its high affinity and prolonged interaction with MMP-2.

Parameter	Value	Description
IC50	0.22 nM	The half maximal inhibitory concentration against MMP-2.
Ki	0.034 nM	The inhibition constant, indicating high binding affinity for MMP-2.
Dissociation Half-life (t1/2)	265 min	The time taken for half of the TP0597850-MMP-2 complex to dissociate.
Selectivity	≥2000-fold	The selectivity for MMP-2 over other MMPs, as determined by inhibition constants.

Physicochemical Properties and Formulation

TP0597850 has been engineered for high chemical stability across a wide range of pH values, a critical attribute for drug development. The following table summarizes suggested solvent systems for its dissolution, which can be indicative of its solubility characteristics.

Protocol	Solvent System	Solubility
1	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL (2.73 mM)
2	10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL (2.73 mM)
3	10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL (2.73 mM)

Experimental Protocols

While the full detailed experimental protocols are proprietary to the publishing research institution, a generalized workflow for determining the in vitro inhibitory activity of a compound like TP0597850 is outlined below.

Generalized In Vitro MMP-2 Inhibition Assay Workflow

Figure 2: Generalized workflow for an in vitro MMP-2 inhibition assay.

Discussion and Future Directions

The available data on TP0597850 strongly supports its potential as a highly selective and potent MMP-2 inhibitor. Its slow tight-binding kinetics and long dissociation half-life are particularly noteworthy, as these properties may translate to a prolonged pharmacodynamic effect in vivo, potentially allowing for less frequent dosing. The high chemical stability is also a significant advantage for formulation and development.

However, a comprehensive understanding of the pharmacokinetics of TP0597850 requires further investigation through in vivo studies. Key areas for future research include:

• Absorption: Determining the oral bioavailability and the factors influencing its absorption from the gastrointestinal tract.

• Distribution: Understanding its tissue distribution and whether it accumulates in target tissues.

• Metabolism: Identifying the metabolic pathways and the enzymes involved, as well as characterizing any active metabolites.

• Excretion: Determining the routes and rates of elimination from the body.

Such studies, typically conducted in animal models, are essential to establish a pharmacokinetic/pharmacodynamic (PK/PD) relationship and to predict a safe and efficacious dosing regimen for potential clinical trials in humans.

Conclusion

TP0597850 is a promising, chemically stable, and highly selective MMP-2 inhibitor with potent in vitro activity and favorable slow tight-binding kinetics. While the current body of public knowledge is focused on its preclinical discovery and in vitro characterization, these foundational data provide a strong rationale for its further development. Comprehensive in vivo pharmacokinetic studies are the critical next step to fully elucidate its therapeutic potential.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of TP0597850: A Selective, Chemically Stable, and Slow Tight-Binding Matrix Metalloproteinase-2 Inhibitor with a Phenylbenzamide-Pentapeptide Hybrid Scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Collection - Discovery of TP0597850: A Selective, Chemically Stable, and Slow Tight-Binding Matrix Metalloproteinase‑2 Inhibitor with a Phenylbenzamide–Pentapeptide Hybrid Scaffold - Journal of Medicinal Chemistry - Figshare [figshare.com]

The Impact of TP0597850 on Cellular Invasion and Migration: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cellular invasion and migration are fundamental processes implicated in a variety of physiological and pathological conditions, most notably in cancer metastasis. A key family of enzymes involved in the degradation of the extracellular matrix (ECM), which is a critical step in cell motility, are the matrix metalloproteinases (MMPs). Among these, MMP-2 (also known as gelatinase A) is a well-established contributor to cancer progression, with its overexpression often correlating with poor prognosis.[1][2] TP0597850 has been identified as a potent, selective, and chemically stable inhibitor of MMP-2, exhibiting a slow tight-binding nature.[3][4][5] This technical guide will delve into the core mechanisms by which TP0597850 is anticipated to impact cellular invasion and migration, provide detailed experimental protocols for assessing these effects, and outline the key signaling pathways involved.

Introduction: The Role of MMP-2 in Cellular Invasion and Migration

The metastatic cascade is a multi-step process involving the detachment of cancer cells from the primary tumor, invasion of the surrounding stroma and basement membranes, intravasation into the circulatory system, and extravasation to form secondary tumors at distant sites. A pivotal event in this cascade is the breakdown of the ECM, a complex network of proteins and polysaccharides that provides structural and biochemical support to surrounding cells.

MMPs are a family of zinc-dependent endopeptidases that are crucial for ECM remodeling. MMP-2, in particular, degrades type IV collagen, a major component of the basement membrane. The expression and activity of MMP-2 are tightly regulated in normal physiological processes such as wound healing and angiogenesis. However, in the context of cancer, MMP-2 is often dysregulated, leading to excessive ECM degradation and thereby facilitating tumor cell invasion and metastasis.

TP0597850 is a novel small molecule-peptide hybrid that has been engineered for high potency and selectivity against MMP-2. Its mechanism of action centers on the direct inhibition of the catalytic activity of MMP-2, which is expected to translate into a significant reduction in the invasive and migratory potential of cancer cells.

TP0597850: A Potent and Selective MMP-2 Inhibitor

TP0597850 has been characterized as a highly potent and selective inhibitor of MMP-2. The key reported physiochemical and inhibitory properties of TP0597850 are summarized in the table below.

Parameter	Value	Reference
Target	Matrix Metalloproteinase-2 (MMP-2)
Inhibition Constant (Ki)	0.034 nM
Selectivity	≥2000-fold over other MMPs
Binding Nature	Slow tight-binding
Dissociative Half-life (t1/2)	265 min

Experimental Protocols for Assessing the Impact of TP0597850 on Cellular Invasion and Migration

The following are detailed methodologies for key in vitro experiments to quantify the effects of TP0597850 on cancer cell invasion and migration.

Wound Healing (Scratch) Assay

This assay is a straightforward method to assess collective cell migration.

Protocol:

• Cell Seeding: Plate cancer cells in a 6-well plate and culture until a confluent monolayer is formed.

• Scratch Creation: Create a "wound" or "scratch" in the cell monolayer using a sterile p200 pipette tip.

• Treatment: Wash the wells with phosphate-buffered saline (PBS) to remove detached cells and then add fresh culture medium containing various concentrations of TP0597850 or a vehicle control.

• Image Acquisition: Capture images of the scratch at time 0 and at regular intervals (e.g., 6, 12, 24 hours) using a microscope equipped with a camera.

• Data Analysis: Measure the width of the scratch at different time points for each treatment condition. The rate of wound closure can be calculated and compared between TP0597850-treated and control groups.

Transwell Migration Assay (Boyden Chamber Assay)

This assay evaluates the chemotactic migration of individual cells through a porous membrane.

Protocol:

• Chamber Preparation: Place a cell culture insert (e.g., 8 µm pore size) into the wells of a 24-well plate.

• Chemoattractant: Add culture medium containing a chemoattractant (e.g., 10% fetal bovine serum) to the lower chamber.

• Cell Seeding: Resuspend cancer cells in serum-free medium containing different concentrations of TP0597850 or a vehicle control and seed them into the upper chamber of the insert.

• Incubation: Incubate the plate at 37°C in a 5% CO2 incubator for a period that allows for cell migration (e.g., 12-24 hours).

• Cell Staining and Quantification: After incubation, remove the non-migrated cells from the upper surface of the membrane with a cotton swab. Fix and stain the migrated cells on the lower surface of the membrane with a staining solution (e.g., crystal violet).

• Data Analysis: Count the number of migrated cells in several random fields under a microscope. The results are typically expressed as the percentage of migrated cells relative to the control.

Transwell Invasion Assay

This assay is a modification of the transwell migration assay and specifically measures the ability of cells to invade through a basement membrane matrix.

Protocol:

• Chamber Coating: Coat the upper surface of a cell culture insert with a layer of Matrigel or a similar basement membrane extract to mimic the ECM.

• Assay Procedure: The remaining steps are similar to the transwell migration assay, with the cancer cells needing to degrade the Matrigel barrier to migrate towards the chemoattractant in the lower chamber.

• Data Analysis: The quantification of invaded cells is performed in the same manner as the migration assay.

Signaling Pathways and Experimental Workflows

The inhibitory effect of TP0597850 on MMP-2 is expected to modulate downstream signaling pathways that are critical for cell invasion and migration.

MMP-2 Signaling Pathway in Cancer Invasion

MMP-2 is involved in a complex signaling network that promotes cancer cell invasion. The diagram below illustrates the central role of MMP-2 in ECM degradation and the anticipated point of intervention for TP0597850.

MMP-2 signaling pathway and TP0597850's point of intervention.

Experimental Workflow for Assessing TP0597850 Efficacy

The following diagram outlines a typical experimental workflow to evaluate the anti-invasive and anti-migratory effects of TP0597850.

Workflow for evaluating TP0597850's impact on cell motility.

Conclusion

TP0597850 represents a promising therapeutic agent for targeting cancer metastasis due to its high potency and selectivity for MMP-2. By directly inhibiting the enzymatic activity of MMP-2, TP0597850 is expected to effectively block the degradation of the extracellular matrix, a critical step in cellular invasion and migration. The experimental protocols and workflows outlined in this guide provide a robust framework for the preclinical evaluation of TP0597850 and other selective MMP-2 inhibitors. Further in vivo studies will be crucial to validate the anti-metastatic potential of TP0597850 and its utility in a clinical setting.

References

• 1. Matrix Metalloproteinase-2 (MMP-2): As an Essential Factor in Cancer Progression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Discovery of TP0597850: A Selective, Chemically Stable, and Slow Tight-Binding Matrix Metalloproteinase-2 Inhibitor with a Phenylbenzamide-Pentapeptide Hybrid Scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Collection - Discovery of TP0597850: A Selective, Chemically Stable, and Slow Tight-Binding Matrix Metalloproteinase‑2 Inhibitor with a Phenylbenzamide–Pentapeptide Hybrid Scaffold - Journal of Medicinal Chemistry - Figshare [figshare.com]

Preliminary Studies of TP0597850 in Angiogenesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the potential role of TP0597850 in angiogenesis, based on its established mechanism as a potent and selective inhibitor of Matrix Metalloproteinase-2 (MMP-2). While direct preliminary studies on TP0597850's anti-angiogenic effects are not yet available, this document extrapolates its likely impact by detailing the critical functions of MMP-2 in neovascularization. We present the known biochemical data of TP0597850, propose detailed experimental protocols to investigate its anti-angiogenic properties, and visualize the underlying molecular pathways and experimental workflows. This guide serves as a foundational resource for researchers initiating studies into the anti-angiogenic potential of TP0597850.

Introduction to TP0597850

TP0597850 is a novel, selective, and chemically stable slow tight-binding inhibitor of Matrix Metalloproteinase-2 (MMP-2).[1][2] MMP-2, a zinc-dependent endopeptidase, plays a crucial role in the degradation of the extracellular matrix (ECM), a process integral to tissue remodeling in both physiological and pathological conditions, including tumor invasion, metastasis, and angiogenesis.[1][3] Given the established role of MMP-2 in facilitating the formation of new blood vessels, TP0597850 emerges as a promising candidate for anti-angiogenic therapy.[3]

The Role of MMP-2 in Angiogenesis

Angiogenesis is a multi-step process involving the proliferation, migration, and differentiation of endothelial cells to form new blood vessels from a pre-existing vascular network. MMP-2 is implicated in several key stages of this process:

• Extracellular Matrix (ECM) Degradation: The basement membrane and interstitial matrix present a physical barrier to endothelial cell migration. MMP-2 degrades components of the ECM, such as type IV collagen, laminin, and fibronectin, creating pathways for endothelial cells to invade the surrounding tissue and form new vascular structures.

• Release of Pro-angiogenic Factors: Many pro-angiogenic growth factors, most notably Vascular Endothelial Growth Factor (VEGF), are sequestered within the ECM. MMP-2 can cleave matrix components, leading to the release and activation of these growth factors, thereby promoting endothelial cell proliferation and migration.

• Regulation of Cell-Matrix Interactions: MMP-2 can modulate the interaction between endothelial cells and the ECM by cleaving cell surface receptors and adhesion molecules. This can influence cell signaling pathways that control cell migration and survival.

• Generation of Angiogenic and Anti-angiogenic Fragments: Interestingly, MMPs can also generate fragments of ECM proteins, such as angiostatin from plasminogen, that have anti-angiogenic properties. The net effect on angiogenesis depends on the balance between the generation of pro- and anti-angiogenic factors.

Quantitative Data for TP0597850

The following table summarizes the known quantitative data for TP0597850's inhibitory activity against MMP-2.

Parameter	Value	Reference
MMP-2 Inhibition Constant (Ki)	0.034 nM
Selectivity	≥2000-fold over other MMPs
MMP-2 Dissociative Half-life (t1/2)	265 min

Proposed Experimental Protocols for Investigating the Anti-Angiogenic Effects of TP0597850

To elucidate the anti-angiogenic potential of TP0597850, a series of in vitro and in vivo assays are recommended.

In Vitro Angiogenesis Assays

These assays are crucial for determining the direct effects of TP0597850 on endothelial cells.

4.1.1 Endothelial Cell Proliferation Assay

• Objective: To assess the effect of TP0597850 on the proliferation of endothelial cells, such as Human Umbilical Vein Endothelial Cells (HUVECs).

• Methodology:

  • Seed HUVECs in a 96-well plate at a density of 5,000 cells/well in complete endothelial growth medium (EGM-2).

  • After 24 hours, replace the medium with a basal medium (EBM-2) containing varying concentrations of TP0597850 (e.g., 0.1 nM to 10 µM) and a pro-angiogenic stimulus (e.g., VEGF, 20 ng/mL).

  • Include positive (VEGF alone) and negative (basal medium alone) controls.

  • Incubate for 48-72 hours.

  • Assess cell proliferation using a colorimetric assay such as the MTT or WST-1 assay, or by direct cell counting.

  • Calculate the IC50 value for the inhibition of proliferation.

4.1.2 Endothelial Cell Migration Assay (Boyden Chamber Assay)

• Objective: To evaluate the impact of TP0597850 on endothelial cell migration.

• Methodology:

  • Use a Boyden chamber with a porous membrane (e.g., 8 µm pore size) coated with an ECM protein like fibronectin or gelatin.

  • Place HUVECs, pre-treated with different concentrations of TP0597850, in the upper chamber in a serum-free medium.

  • Fill the lower chamber with a medium containing a chemoattractant such as VEGF.

  • Incubate for 4-6 hours to allow cell migration.

  • Fix and stain the cells that have migrated to the lower side of the membrane.

  • Count the migrated cells under a microscope.

4.1.3 Tube Formation Assay

• Objective: To determine the effect of TP0597850 on the ability of endothelial cells to form capillary-like structures.

• Methodology:

  • Coat a 96-well plate with Matrigel, a basement membrane extract.

  • Seed HUVECs onto the Matrigel-coated wells in the presence of varying concentrations of TP0597850 and a pro-angiogenic stimulus.

  • Incubate for 6-18 hours.

  • Visualize the formation of tube-like structures using a microscope.

  • Quantify the extent of tube formation by measuring parameters such as total tube length, number of junctions, and number of branches using image analysis software.

Ex Vivo Angiogenesis Assay

4.2.1 Aortic Ring Assay

• Objective: To assess the effect of TP0597850 on angiogenesis in a more complex tissue environment.

• Methodology:

  • Excise the thoracic aorta from a rat or mouse and cut it into 1 mm thick rings.

  • Embed the aortic rings in a collagen or fibrin gel in a culture plate.

  • Culture the rings in a serum-free medium containing different concentrations of TP0597850.

  • Monitor the outgrowth of microvessels from the aortic rings over a period of 7-14 days.

  • Quantify the angiogenic response by measuring the length and number of sprouting vessels.

In Vivo Angiogenesis Assays

These models are essential for confirming the anti-angiogenic activity of TP0597850 in a living organism.

4.3.1 Matrigel Plug Assay

• Objective: To evaluate the effect of TP0597850 on neovascularization in vivo.

• Methodology:

  • Mix Matrigel with a pro-angiogenic factor (e.g., VEGF or bFGF) and TP0597850 at various concentrations.

  • Inject the Matrigel mixture subcutaneously into mice.

  • After 7-14 days, excise the Matrigel plugs.

  • Quantify the extent of angiogenesis within the plugs by measuring the hemoglobin content (as an index of blood vessel formation) or by immunohistochemical staining for endothelial cell markers like CD31.

4.3.2 Tumor Xenograft Model

• Objective: To assess the anti-tumor and anti-angiogenic efficacy of TP0597850 in a cancer model.

• Methodology:

  • Implant human tumor cells (e.g., A549 lung cancer cells, which express high levels of MMP-2) subcutaneously into immunodeficient mice.

  • Once tumors are established, treat the mice with TP0597850 via an appropriate route of administration (e.g., oral gavage, intraperitoneal injection).

  • Monitor tumor growth over time by measuring tumor volume.

  • At the end of the study, excise the tumors and perform immunohistochemical analysis to assess microvessel density (using CD31 staining) and cell proliferation (using Ki-67 staining).

Signaling Pathways and Experimental Workflows

Signaling Pathway of MMP-2 in Angiogenesis

The following diagram illustrates the central role of MMP-2 in promoting angiogenesis, a process that TP0597850 is hypothesized to inhibit.

Caption: MMP-2's role in angiogenesis and the inhibitory action of TP0597850.

Experimental Workflow for In Vitro Angiogenesis Assays

The following diagram outlines the general workflow for conducting the proposed in vitro experiments to assess the anti-angiogenic effects of TP0597850.

Caption: Workflow for in vitro evaluation of TP0597850's anti-angiogenic activity.

Experimental Workflow for In Vivo Angiogenesis Assays

This diagram illustrates the workflow for the proposed in vivo experiments to confirm the anti-angiogenic potential of TP0597850.

Caption: Workflow for in vivo assessment of TP0597850's anti-angiogenic efficacy.

Conclusion

TP0597850, as a potent and selective MMP-2 inhibitor, holds significant promise as an anti-angiogenic agent. The experimental framework detailed in this guide provides a clear path for the preclinical evaluation of its efficacy. By systematically investigating its effects on endothelial cell function and in vivo neovascularization, the therapeutic potential of TP0597850 in angiogenesis-dependent diseases, such as cancer and retinopathies, can be thoroughly elucidated. The provided signaling pathway and workflow diagrams offer a visual guide to the underlying mechanisms and the necessary steps for a comprehensive investigation.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of TP0597850: A Selective, Chemically Stable, and Slow Tight-Binding Matrix Metalloproteinase-2 Inhibitor with a Phenylbenzamide-Pentapeptide Hybrid Scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mechanisms of Action of Novel Drugs Targeting Angiogenesis-Promoting Matrix Metalloproteinases - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for TP0597850 in In Vitro Assays

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of TP0597850, a potent and selective inhibitor of Matrix Metalloproteinase-2 (MMP-2), in various in vitro experimental settings.

Introduction

TP0597850 is a novel, selective, and chemically stable slow tight-binding inhibitor of MMP-2.[1][2][3][4] MMP-2, a zinc-dependent endopeptidase, plays a critical role in the degradation of the extracellular matrix and is implicated in numerous pathological processes, including cancer metastasis and fibrosis.[1] These protocols detail the use of TP0597850 for the in vitro characterization of its inhibitory activity against MMP-2.

Mechanism of Action

TP0597850 functions as a highly selective inhibitor of MMP-2. It exhibits a slow tight-binding nature, characterized by a long dissociative half-life from the enzyme. This prolonged interaction with the MMP-2 active site contributes to its potent inhibitory effects. The phenylbenzamide-pentapeptide hybrid scaffold of the molecule is designed to interact specifically with the S1' pocket of the MMP-2 enzyme.

Below is a diagram illustrating the inhibitory mechanism of TP0597850 on the MMP-2 signaling pathway.

Caption: Mechanism of MMP-2 inhibition by TP0597850.

Quantitative Data

The following tables summarize the key in vitro inhibitory parameters of TP0597850 against MMP-2.

Table 1: In Vitro Inhibitory Activity of TP0597850

Parameter	Value	Reference
IC₅₀ (MMP-2)	0.22 nM
Kᵢ (MMP-2)	0.034 nM
Dissociative Half-Life (t₁/₂) from MMP-2	265 min
Selectivity (vs. other MMPs)	≥2000-fold

Experimental Protocols

MMP-2 Enzyme Inhibition Assay (Fluorogenic Substrate)

This protocol describes a method to determine the inhibitory activity of TP0597850 against purified MMP-2 enzyme using a fluorogenic substrate. This type of assay is a common method for assessing the potency of MMP inhibitors.

Workflow Diagram:

Caption: Workflow for the MMP-2 enzyme inhibition assay.

Materials:

• Recombinant human MMP-2 (activated)

• Fluorogenic MMP-2 substrate (e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH₂)

• TP0597850

• Assay Buffer: 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 10 mM CaCl₂, 0.05% (v/v) Brij-35

• Dimethyl sulfoxide (DMSO)

• 96-well black microplates

• Fluorescence microplate reader with excitation/emission wavelengths suitable for the chosen substrate (e.g., 328 nm/393 nm for Mca/Dpa)

Procedure:

• Compound Preparation:

  • Prepare a stock solution of TP0597850 in 100% DMSO (e.g., 10 mM).

  • Perform serial dilutions of the TP0597850 stock solution in DMSO to create a concentration range for testing (e.g., from 10 mM down to 10 pM).

  • Further dilute the DMSO serial dilutions into Assay Buffer to achieve the final desired concentrations with a consistent final DMSO concentration (e.g., ≤1%).

• Assay Setup:

  • Add 50 µL of Assay Buffer to all wells of a 96-well black microplate.

  • Add 2 µL of the diluted TP0597850 or DMSO (for vehicle control and no-inhibitor control) to the appropriate wells.

  • Add 23 µL of Assay Buffer to the "no enzyme" control wells.

  • Add 25 µL of diluted recombinant human MMP-2 enzyme (final concentration e.g., 1-5 nM) to all wells except the "no enzyme" control wells.

  • Mix gently and pre-incubate the plate at 37°C for 30 minutes to allow the inhibitor to bind to the enzyme.

• Enzymatic Reaction and Measurement:

  • Prepare the fluorogenic MMP-2 substrate in Assay Buffer (final concentration e.g., 10 µM).

  • Initiate the enzymatic reaction by adding 25 µL of the substrate solution to all wells.

  • Immediately place the plate in a fluorescence microplate reader pre-set to 37°C.

  • Measure the fluorescence intensity kinetically every 1-2 minutes for 30-60 minutes.

• Data Analysis:

  • Determine the rate of reaction (slope of the linear portion of the fluorescence versus time curve) for each well.

  • Subtract the background fluorescence from the "no enzyme" control wells.

  • Calculate the percent inhibition for each concentration of TP0597850 relative to the vehicle control (0% inhibition) and the no-enzyme control (100% inhibition).

  • Plot the percent inhibition against the logarithm of the TP0597850 concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Cell-Based MMP-2 Activity Assay (Gelatin Zymography)

This protocol provides a method to assess the effect of TP0597850 on the activity of secreted MMP-2 from cultured cells. Gelatin zymography is a widely used technique for this purpose.

Workflow Diagram:

Caption: Workflow for cell-based MMP-2 activity assay.

Materials:

• Cell line known to secrete MMP-2 (e.g., HT-1080 fibrosarcoma cells)

• Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS) and antibiotics

• Serum-free cell culture medium

• TP0597850

• SDS-PAGE equipment and reagents

• Gelatin

• Coomassie Brilliant Blue R-250 staining and destaining solutions

• Incubation buffer: 50 mM Tris-HCl, pH 7.5, 5 mM CaCl₂, 1 µM ZnCl₂

• Triton X-100

Procedure:

• Cell Culture and Treatment:

  • Plate cells in a 6-well plate and allow them to adhere and grow to 70-80% confluency.

  • Wash the cells with serum-free medium.

  • Add fresh serum-free medium containing various concentrations of TP0597850 or vehicle (DMSO).

  • Incubate for 24-48 hours.

• Sample Preparation:

  • Collect the conditioned medium from each well.

  • Centrifuge the media to remove any cells or debris.

  • Determine the protein concentration of the supernatant.

  • Mix an equal amount of protein from each sample with non-reducing SDS-PAGE sample buffer. Do not boil the samples.

• Gelatin Zymography:

  • Prepare a 10% SDS-polyacrylamide gel containing 1 mg/mL gelatin.

  • Load the prepared samples onto the gel.

  • Run the electrophoresis at 4°C.

  • After electrophoresis, wash the gel twice for 30 minutes each in a solution of 2.5% (v/v) Triton X-100 to remove SDS and allow enzyme renaturation.

  • Incubate the gel overnight at 37°C in the incubation buffer.

• Staining and Analysis:

  • Stain the gel with Coomassie Brilliant Blue R-250 for 1-2 hours.

  • Destain the gel until clear bands appear against a blue background.

  • The clear bands represent areas of gelatin degradation by MMP-2.

  • Quantify the band intensity using densitometry software to determine the relative MMP-2 activity in the presence of different concentrations of TP0597850.

Solubility

TP0597850 is soluble in DMSO. For in vitro assays, it is recommended to prepare a concentrated stock solution in DMSO and then dilute it into the appropriate aqueous buffer, ensuring the final DMSO concentration is low enough to not affect the assay (typically ≤1%).

Stability

TP0597850 has demonstrated high chemical stability across a wide range of pH values. Stock solutions in DMSO should be stored at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

These protocols provide a foundation for the in vitro evaluation of TP0597850. Researchers may need to optimize specific conditions based on their experimental setup and cell lines used.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of TP0597850: A Selective, Chemically Stable, and Slow Tight-Binding Matrix Metalloproteinase-2 Inhibitor with a Phenylbenzamide-Pentapeptide Hybrid Scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Collection - Discovery of TP0597850: A Selective, Chemically Stable, and Slow Tight-Binding Matrix Metalloproteinase‑2 Inhibitor with a Phenylbenzamide–Pentapeptide Hybrid Scaffold - Journal of Medicinal Chemistry - Figshare [figshare.com]
• 4. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for TP0597850 in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

TP0597850 is a potent and highly selective inhibitor of Matrix Metalloproteinase-2 (MMP-2), a zinc-dependent endopeptidase critically involved in the degradation of the extracellular matrix (ECM).[1] Upregulation of MMP-2 is strongly associated with tumor invasion, metastasis, and angiogenesis in various cancers.[1] TP0597850 exhibits high chemical stability and a slow tight-binding nature, making it a valuable tool for investigating the role of MMP-2 in cancer progression and for the development of novel anti-cancer therapeutics.[1] These application notes provide detailed protocols for the preparation of TP0597850 stock solutions and their use in cell culture-based assays.

Quantitative Data Summary

The following table summarizes the key quantitative data for TP0597850, providing a quick reference for experimental planning.

Parameter	Value	Notes
Molecular Weight	916.03 g/mol
Mechanism of Action	Selective MMP-2 Inhibitor
Ki	0.034 nM	[1]
IC50	0.22 nM
Recommended Solvent	Dimethyl Sulfoxide (DMSO)	Use newly opened, anhydrous DMSO for best results.
Solubility in DMSO	100 mg/mL (109.17 mM)	Ultrasonic treatment may be required to fully dissolve the compound.
Stock Solution Storage	-20°C for up to 1 month or -80°C for up to 6 months.	Protect from light.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of TP0597850

This protocol describes the preparation of a high-concentration stock solution of TP0597850 in DMSO.

Materials:

• TP0597850 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Ultrasonic water bath (optional)

• Sterile 0.22 µm syringe filter (DMSO-compatible)

Procedure:

• Pre-weighing Preparation: In a sterile environment (e.g., a laminar flow hood), carefully weigh the desired amount of TP0597850 powder. To prepare 1 mL of a 10 mM stock solution, you will need 0.916 mg of TP0597850.

• Dissolution: Transfer the weighed TP0597850 powder into a sterile microcentrifuge tube. Add the calculated volume of anhydrous DMSO. For a 10 mM solution, add 100 µL of DMSO for every 0.916 mg of TP0597850.

• Vortexing and Sonication: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved. If necessary, use an ultrasonic water bath for short intervals to aid dissolution. The solution should be clear and free of any particulate matter.

• Sterilization: To ensure sterility for cell culture use, filter the stock solution through a 0.22 µm DMSO-compatible sterile filter into a new sterile tube.

• Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months). Protect the stock solution from light.

Protocol 2: Dilution of TP0597850 for Cell-Based Assays

This protocol outlines the steps for diluting the TP0597850 stock solution to the desired working concentration for treating cells in culture.

Materials:

• Prepared 10 mM TP0597850 stock solution in DMSO

• Complete cell culture medium appropriate for your cell line

• Cells seeded in appropriate culture vessels (e.g., 96-well plates, 6-well plates)

• Sterile serological pipettes and pipette tips

Procedure:

• Determine Final Concentration: Decide on the final concentration of TP0597850 for your experiment. Based on its high potency (Ki = 0.034 nM), a starting range of 1 nM to 1 µM is recommended for initial experiments. For a similar selective MMP-2 inhibitor, ARP-100, working concentrations of 50 nM have been used to suppress tumor cell invasion.[2]

• Prepare Intermediate Dilutions: It is recommended to perform serial dilutions to ensure accuracy.

  • For example, to prepare a 1 µM working solution from a 10 mM stock, first prepare a 100 µM intermediate solution by diluting the stock 1:100 in complete cell culture medium (e.g., 1 µL of 10 mM stock in 99 µL of medium).

  • Then, dilute the 100 µM intermediate solution 1:100 in your final volume of cell culture medium to achieve a 1 µM final concentration.

• Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture medium is kept low, typically below 0.5%, to avoid solvent-induced cytotoxicity. A vehicle control (medium with the same final concentration of DMSO) should always be included in your experiments.

• Treatment of Cells: Add the prepared working solution of TP0597850 to your cells and incubate for the desired duration of your experiment.

Visualizations

Caption: Experimental workflow for preparing and using TP0597850.

Caption: MMP-2 signaling pathway and the inhibitory action of TP0597850.

References

• 1. researchgate.net [researchgate.net]
• 2. selleckchem.com [selleckchem.com]

Application of TP0597850 in Animal Models of Liver Fibrosis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Liver fibrosis is a wound-healing response to chronic liver injury, characterized by the excessive accumulation of extracellular matrix (ECM) proteins, which can progress to cirrhosis and liver failure. Hepatic stellate cells (HSCs) are the primary cell type responsible for ECM production in the fibrotic liver. Matrix metalloproteinase-2 (MMP-2), a zinc-dependent endopeptidase, is upregulated in chronic liver disease and is secreted by activated HSCs. While its precise role is complex, MMP-2 is implicated in the remodeling of the ECM during fibrogenesis.

TP0597850 is a potent and highly selective inhibitor of MMP-2. Its application in preclinical animal models of liver fibrosis is a promising area of investigation to explore the therapeutic potential of targeted MMP-2 inhibition in halting or reversing the progression of this disease. These application notes provide a comprehensive overview of the proposed use of TP0597850 in established animal models of liver fibrosis, including detailed experimental protocols and expected outcomes based on the known role of MMP-2 in hepatic fibrogenesis.

Scientific Rationale for Targeting MMP-2 with TP0597850 in Liver Fibrosis

The rationale for investigating TP0597850 in liver fibrosis is based on the multifaceted role of MMP-2 in the disease process. Activated HSCs are the main source of MMP-2 in the injured liver. The inhibition of MMP-2 by TP0597850 may interfere with several key processes in the progression of liver fibrosis:

• Modulation of ECM Remodeling: While MMPs are generally considered to degrade ECM, their role in fibrosis is not straightforward. MMP-2 can contribute to the activation of pro-fibrotic factors and the creation of a microenvironment that favors further scar formation.

• Impact on HSC Behavior: MMP-2 activity has been associated with HSC proliferation and survival. Inhibition of MMP-2 could potentially reduce the population of activated HSCs, thereby decreasing the primary source of ECM production.

Experimental Protocols

The following are detailed protocols for inducing liver fibrosis in animal models and a proposed experimental design for evaluating the therapeutic efficacy of TP0597850.

Carbon Tetrachloride (CCl4)-Induced Liver Fibrosis Model

This is a widely used and well-characterized model of toxicant-induced liver fibrosis that mimics aspects of human liver disease.

Materials:

• Male C57BL/6 mice (8-10 weeks old)

• Carbon tetrachloride (CCl4)

• Corn oil (or olive oil) as a vehicle

• TP0597850

• Vehicle for TP0597850 (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline)

• Animal gavage needles

• Syringes and needles for intraperitoneal injection

Protocol:

• Induction of Fibrosis:

  • Prepare a 10% (v/v) solution of CCl4 in corn oil.

  • Administer CCl4 to mice via intraperitoneal (i.p.) injection at a dose of 1 mL/kg body weight, twice weekly for 4-8 weeks.

  • A control group should receive i.p. injections of the vehicle (corn oil) only.

• TP0597850 Administration (Therapeutic Intervention):

  • Initiate TP0597850 treatment after 2-4 weeks of CCl4 injections to assess its effect on established fibrosis.

  • Prepare a solution of TP0597850 in the appropriate vehicle. The optimal dose should be determined in preliminary dose-ranging studies. A suggested starting dose could be in the range of 1-10 mg/kg, administered daily via oral gavage.

  • Divide the CCl4-treated animals into two groups: one receiving TP0597850 and the other receiving the vehicle for TP0597850.

• Endpoint Analysis (at the end of the study period):

  • Collect blood samples for serum analysis of liver enzymes (ALT, AST).

  • Euthanize the animals and harvest the livers.

  • Fix a portion of the liver in 10% neutral buffered formalin for histological analysis (H&E, Sirius Red, Masson's trichrome staining).

  • Snap-freeze a portion of the liver in liquid nitrogen for molecular and biochemical analyses (hydroxyproline content, qRT-PCR for fibrosis markers, Western blotting for protein expression).

Thioacetamide (TAA)-Induced Liver Fibrosis Model

TAA is another hepatotoxin that induces chronic liver injury and fibrosis, often with a more prominent biliary fibrosis component compared to CCl4.

Materials:

• Male Sprague-Dawley rats (200-250 g)

• Thioacetamide (TAA)

• Sterile saline

• TP0597850 and its vehicle

Protocol:

• Induction of Fibrosis:

  • Prepare a solution of TAA in sterile saline.

  • Administer TAA via i.p. injection at a dose of 150-200 mg/kg body weight, twice weekly for 6-8 weeks.

  • A control group should receive i.p. injections of saline.

• TP0597850 Administration:

  • Similar to the CCl4 model, begin TP0597850 treatment (e.g., 1-10 mg/kg, daily by oral gavage) after 3-4 weeks of TAA administration.

  • Include a TAA-treated group that receives the vehicle for TP0597850.

• Endpoint Analysis:

  • Perform the same analyses as described for the CCl4 model.

Data Presentation

Quantitative data from these studies should be summarized in tables for clear comparison between experimental groups.

Table 1: Hypothetical Efficacy of TP0597850 in a CCl4-Induced Mouse Model of Liver Fibrosis

Parameter	Control (Vehicle)	CCl4 + Vehicle	CCl4 + TP0597850 (5 mg/kg)
Serum ALT (U/L)	35 ± 5	150 ± 20	80 ± 15
Serum AST (U/L)	50 ± 8	220 ± 30	110 ± 25
Liver Hydroxyproline (µg/g)	100 ± 15	550 ± 60	300 ± 45
Collagen I mRNA (fold change)	1.0	12.0 ± 2.5	5.5 ± 1.8
α-SMA mRNA (fold change)	1.0	15.0 ± 3.0	6.0 ± 2.2
TIMP-1 mRNA (fold change)	1.0	8.0 ± 1.5	3.5 ± 1.1

*Data are presented as mean ± SEM. *p < 0.05 compared to the CCl4 + Vehicle group. (Note: This data is hypothetical and for illustrative purposes only).

Visualizations

Diagrams illustrating the signaling pathways and experimental workflows can aid in understanding the application of TP0597850.

Caption: Role of MMP-2 in Liver Fibrosis and the Point of Intervention for TP0597850.

Caption: Experimental Workflow for Evaluating TP0597850 in a Mouse Model of Liver Fibrosis.

Conclusion

The selective MMP-2 inhibitor, TP0597850, represents a novel therapeutic candidate for the treatment of liver fibrosis. The protocols and experimental designs outlined in these application notes provide a framework for the preclinical evaluation of TP0597850 in well-established animal models. The hypothetical data and visualizations serve as a guide for researchers to design their studies and anticipate potential outcomes. Further investigation is warranted to determine the optimal dosing, treatment duration, and full therapeutic potential of TP0597850 in mitigating the progression of liver fibrosis.

Western blot protocol to measure MMP2 inhibition by TP0597850

Application Note and Protocol

Topic: Western Blot Protocol for Measuring MMP2 Inhibition by TP0597850

Audience: Researchers, scientists, and drug development professionals.

Introduction

Matrix Metalloproteinase-2 (MMP2), also known as gelatinase A, is a zinc-dependent endopeptidase critical in the breakdown of the extracellular matrix (ECM), particularly type IV collagen, a major component of basement membranes.[1][2] Its enzymatic activity is implicated in various physiological processes, including tissue remodeling, angiogenesis, and wound healing.[1] However, dysregulation of MMP2 expression and activity is strongly associated with pathological conditions such as cancer metastasis, arthritis, and fibrosis.[3][4]

TP0597850 is a novel, potent, and highly selective small molecule inhibitor of MMP2. It exhibits a slow tight-binding nature with a long dissociative half-life from the enzyme. Studies have reported its high stability and significant inhibitory capacity, with an IC50 value of 0.22 nM and a Ki of 0.034 nM.

This application note provides a detailed protocol for utilizing Western blotting to quantitatively assess the inhibitory effect of TP0597850 on MMP2 expression in a cellular context. Western blotting allows for the separation of proteins by size, enabling the specific detection and quantification of both the pro-enzyme (pro-MMP2, ~72 kDa) and the active form of MMP2 (~66 kDa). This protocol outlines the necessary steps from cell culture and treatment to data analysis, providing a reliable method to evaluate the efficacy of TP0597850.

Signaling Pathway and Mechanism of Inhibition

MMP2 is synthesized as an inactive zymogen, pro-MMP2. Its activation is a regulated process often occurring at the cell surface, primarily initiated by membrane-type 1 MMP (MT1-MMP). Various signaling pathways, including those activated by growth factors like TGF-β and VEGF, can upregulate MMP2 expression and activation. Once active, MMP2 degrades ECM components, facilitating processes like cell migration and invasion. TP0597850 exerts its effect by directly binding to the MMP2 enzyme and inhibiting its proteolytic activity.

Caption: MMP2 activation pathway and the inhibitory action of TP0597850.

Experimental Workflow

The overall experimental process involves treating cells with TP0597850, preparing cell lysates, separating proteins via SDS-PAGE, transferring them to a membrane, and finally, detecting MMP2 protein levels using specific antibodies.

Caption: High-level workflow for Western blot analysis of MMP2 inhibition.

Detailed Experimental Protocol

Materials and Reagents

• Cell Line: A suitable cell line expressing MMP2 (e.g., HT1080 human fibrosarcoma cells).

• Culture Medium: As recommended for the chosen cell line (e.g., DMEM with 10% FBS).

• TP0597850: MedChemExpress or other supplier.

• Lysis Buffer: RIPA buffer (or similar) supplemented with protease and phosphatase inhibitor cocktails.

• Protein Assay: BCA Protein Assay Kit.

• SDS-PAGE: Precast polyacrylamide gels (e.g., 4-12% Bis-Tris) or components for hand-casting.

• Buffers: Laemmli sample buffer, Tris-Glycine SDS running buffer, transfer buffer.

• Membrane: Polyvinylidene difluoride (PVDF) membrane (0.45 µm).

• Blocking Agent: 5% non-fat dry milk or Bovine Serum Albumin (BSA) in TBST.

• Primary Antibody: Rabbit anti-MMP2 antibody.

• Loading Control Antibody: Mouse anti-GAPDH or anti-β-actin antibody.

• Secondary Antibody: HRP-conjugated anti-rabbit IgG and HRP-conjugated anti-mouse IgG.

• Wash Buffer: Tris-buffered saline with 0.1% Tween-20 (TBST).

• Detection Reagent: Enhanced chemiluminescence (ECL) substrate.

Cell Culture and Treatment

• Culture cells in appropriate flasks until they reach 70-80% confluency.

• Seed cells into 6-well plates and allow them to adhere overnight.

• Prepare a stock solution of TP0597850 in DMSO. Further dilute in culture medium to achieve final concentrations. A suggested range, based on the potent IC50, is 0 nM (vehicle control), 0.1 nM, 1 nM, 10 nM, and 100 nM.

• Replace the medium with the TP0597850-containing medium and incubate for a predetermined time (e.g., 24 hours).

Protein Extraction (Cell Lysis)

• Place the 6-well plates on ice and aspirate the culture medium.

• Wash the cells twice with ice-cold Phosphate-Buffered Saline (PBS).

• Add 100-150 µL of ice-cold lysis buffer (with inhibitors) to each well.

• Scrape the adherent cells using a cell scraper and transfer the lysate to a pre-cooled microcentrifuge tube.

• Incubate the lysate on ice for 30 minutes with occasional vortexing.

• Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Carefully transfer the supernatant (containing the protein) to a new, clean tube.

Protein Quantification

• Determine the protein concentration of each sample using a BCA assay according to the manufacturer's instructions.

• Based on the concentrations, calculate the volume of lysate needed to load an equal amount of protein for each sample (typically 10-30 µg per lane).

• Prepare samples for loading by adding Laemmli sample buffer and boiling at 95°C for 5 minutes.

SDS-PAGE and Protein Transfer

• Load the prepared samples and a molecular weight marker into the wells of a polyacrylamide gel.

• Run the gel at a constant voltage (e.g., 120 V) until the dye front reaches the bottom.

• Transfer the separated proteins from the gel to a PVDF membrane. Activate the PVDF membrane in methanol before use. The transfer can be done using a wet or semi-dry transfer system.

Immunoblotting and Detection

• After transfer, block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature to prevent non-specific antibody binding.

• Incubate the membrane with the primary anti-MMP2 antibody, diluted in blocking buffer, overnight at 4°C with gentle agitation.

• Wash the membrane three times for 10 minutes each with TBST.

• Incubate the membrane with the HRP-conjugated secondary antibody, diluted in blocking buffer, for 1 hour at room temperature.

• Wash the membrane again three times for 10 minutes each with TBST.

• Incubate the membrane with ECL detection reagent according to the manufacturer's protocol.

• Capture the chemiluminescent signal using a digital imaging system or X-ray film.

• If necessary, strip the membrane and re-probe for the loading control (e.g., GAPDH) following the same immunoblotting steps.

Data Analysis and Quantification

• Use image analysis software (e.g., ImageJ) to perform densitometry on the bands corresponding to MMP2 and the loading control.

• Quantify the band intensity (volume) for each lane.

• Normalize the MMP2 band intensity to the corresponding loading control band intensity to correct for loading variations.

• Calculate the percentage of MMP2 inhibition for each TP0597850 concentration relative to the vehicle-treated control (0 nM).

Data Presentation

The quantitative data should be summarized in a clear, tabular format to facilitate comparison between different treatment groups.

Table 1: Densitometric Analysis of MMP2 Inhibition by TP0597850

TP0597850 Conc. (nM)	MMP2 Band Intensity (Arbitrary Units)	Loading Control Intensity (Arbitrary Units)	Normalized MMP2 Intensity*	% Inhibition**
0 (Vehicle)	15,230	16,100	0.946	0%
0.1	11,890	15,950	0.745	21.2%
1	7,550	16,200	0.466	50.7%
10	2,100	15,800	0.133	85.9%
100	850	16,050	0.053	94.4%

*Normalized MMP2 Intensity = (MMP2 Band Intensity) / (Loading Control Intensity) **% Inhibition = [1 - (Normalized Intensity of Sample / Normalized Intensity of Vehicle)] x 100

This document provides a generalized protocol and should be optimized for specific cell lines and laboratory conditions.

References

• 1. researchgate.net [researchgate.net]
• 2. MMP-2 Research Products: Novus Biologicals [novusbio.com]
• 3. Discovery of TP0597850: A Selective, Chemically Stable, and Slow Tight-Binding Matrix Metalloproteinase-2 Inhibitor with a Phenylbenzamide-Pentapeptide Hybrid Scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes: Utilizing TP0597850 for the Assessment of Matrix Metalloproteinase-2 (MMP-2) Activity via Gelatin Zymography

Audience: Researchers, scientists, and drug development professionals.

Introduction

Matrix Metalloproteinase-2 (MMP-2), also known as gelatinase A, is a zinc-dependent endopeptidase critically involved in the degradation of extracellular matrix (ECM) components, particularly type IV collagen, a primary constituent of basement membranes.[1] Dysregulated MMP-2 activity is implicated in numerous pathological processes, including tumor invasion, metastasis, and angiogenesis.[1][2][3] Gelatin zymography is a highly sensitive and widely used technique to detect and characterize MMP activity. This application note provides a detailed protocol for utilizing TP0597850, a potent and highly selective small molecule inhibitor of MMP-2, in conjunction with gelatin zymography to specifically assess MMP-2 activity in biological samples.

TP0597850 exhibits exceptional potency against MMP-2 with a long dissociation half-life, making it an invaluable tool for distinguishing MMP-2 activity from that of other gelatinases, such as MMP-9. These application notes will guide researchers in the effective use of TP0597850 to quantify the specific contribution of MMP-2 to the total gelatinolytic activity observed in various experimental models.

Quantitative Data for TP0597850

The inhibitory potency and selectivity of TP0597850 have been characterized, providing a strong basis for its use as a selective MMP-2 inhibitor in zymography and other functional assays.

Parameter	Value	Reference
MMP-2 IC₅₀	0.22 nM
MMP-2 Kᵢ	0.034 nM
MMP-2 Dissociation Half-life (t₁/₂)	265 min
MMP-12 IC₅₀	250 nM
MMP-13 IC₅₀	240 nM
Selectivity (MMP-12/MMP-2)	>1000-fold
Selectivity (MMP-13/MMP-2)	>1000-fold

Experimental Protocols

This section provides a comprehensive protocol for assessing MMP-2 activity using gelatin zymography and TP0597850.

Protocol 1: In-Gel Inhibition Zymography with TP0597850

This protocol is designed to specifically inhibit MMP-2 activity within the zymography gel, allowing for the differentiation of MMP-2 and MMP-9 activity.

Materials:

• Biological sample (e.g., conditioned cell culture media, tissue lysates)

• TP0597850 (stock solution in DMSO)

• Reagents for SDS-PAGE (acrylamide/bis-acrylamide solution, Tris-HCl, SDS, TEMED, APS)

• Gelatin (from porcine skin)

• Non-reducing sample buffer (4% SDS, 20% glycerol, 0.01% bromophenol blue, 125 mM Tris-HCl, pH 6.8)

• Zymogram renaturing buffer (2.5% Triton X-100 in dH₂O)

• Zymogram developing buffer (50 mM Tris-HCl, pH 7.5, 200 mM NaCl, 5 mM CaCl₂, 0.02% Brij-35)

• Coomassie Brilliant Blue R-250 staining solution (0.5% Coomassie Blue in 40% methanol, 10% acetic acid)

• Destaining solution (40% methanol, 10% acetic acid)

Procedure:

• Sample Preparation:

  • For conditioned media: Centrifuge to remove cells and debris. Concentrate using centrifugal filter units if necessary. Determine protein concentration.

  • For tissue lysates: Homogenize tissue in a suitable lysis buffer on ice. Centrifuge to pellet cellular debris and collect the supernatant. Determine protein concentration.

  • Mix samples with non-reducing sample buffer. Do not heat or boil the samples.

• Gel Preparation (7.5% Acrylamide with 1 mg/mL Gelatin):

  • Prepare the separating gel solution containing 1 mg/mL gelatin.

  • Pour the separating gel and allow it to polymerize.

  • Pour the stacking gel on top of the separating gel and insert the comb.

• Electrophoresis:

  • Load equal amounts of protein per lane. Include a molecular weight marker.

  • Run the gel at a constant voltage (e.g., 120 V) at 4°C until the dye front reaches the bottom of the gel.

• In-Gel Inhibition and Renaturation:

  • After electrophoresis, carefully remove the gel from the glass plates.

  • Cut the gel in half vertically.

  • Wash one half of the gel in zymogram renaturing buffer for 30 minutes at room temperature with gentle agitation. This will serve as the control.

  • Wash the other half of the gel in zymogram renaturing buffer containing the desired concentration of TP0597850 (e.g., 10 nM, based on its low IC₅₀) for 30 minutes at room temperature with gentle agitation. This will be the inhibitor-treated half.

  • Repeat the washing step for both gel halves with fresh renaturing buffer (with and without inhibitor) for another 30 minutes.

• Enzyme Activity Development:

  • Incubate the control gel half in zymogram developing buffer overnight (16-18 hours) at 37°C.

  • Incubate the inhibitor-treated gel half in zymogram developing buffer containing the same concentration of TP0597850 as in the renaturation step, overnight (16-18 hours) at 37°C.

• Staining and Destaining:

  • Stain both gel halves with Coomassie Brilliant Blue R-250 staining solution for 1 hour at room temperature with gentle agitation.

  • Destain the gels with destaining solution until clear bands appear against a blue background. Change the destaining solution several times for optimal results.

• Image Acquisition and Analysis:

  • Image the gels using a gel documentation system.

  • Quantify the band intensities using densitometry software such as ImageJ.

Protocol 2: Quantitative Analysis of Zymograms using ImageJ

This protocol provides a step-by-step guide for quantifying the gelatinolytic activity from the scanned images of the zymograms.

Procedure:

• Image Preparation:

  • Open the gel image in ImageJ.

  • Convert the image to 8-bit grayscale (Image > Type > 8-bit).

  • Invert the image so that the bands are dark and the background is light (Edit > Invert).

• Lane Selection and Profiling:

  • Use the "Rectangle" tool to draw a box around the first lane.

  • Go to Analyze > Gels > Select First Lane (or Ctrl+1).

  • Move the rectangular selection to the next lane and select Analyze > Gels > Select Next Lane (or Ctrl+2). Repeat for all lanes.

• Plotting Lane Profiles:

  • Once all lanes are selected, go to Analyze > Gels > Plot Lanes (or Ctrl+3). This will generate a profile plot for each lane, where the peaks represent the bands.

• Measuring Peak Areas:

  • Use the "Straight Line" tool to draw a baseline across the bottom of each peak to close it.

  • Use the "Wand (tracing)" tool to click inside each peak. The area of the peak will be displayed in the "Results" window.

• Data Analysis:

  • Export the area values to a spreadsheet program (e.g., Excel).

  • The area of the band is proportional to the amount of enzymatic activity.

  • Calculate the percentage of inhibition by TP0597850 by comparing the band intensity of the MMP-2 band in the control lane to the corresponding band in the inhibitor-treated lane.

  • Percentage Inhibition = [1 - (Area_inhibitor / Area_control)] * 100

Visualizations

Signaling Pathway: MMP-2 in Cancer Cell Invasion and Migration

Caption: MMP-2 activation and its role in cancer cell invasion and migration.

Experimental Workflow: In-Gel Zymography with TP0597850

Caption: Workflow for in-gel inhibition zymography using TP0597850.

Logical Relationship: Interpreting Zymography Results with TP0597850

Caption: Interpreting zymography results with the selective MMP-2 inhibitor TP0597850.

References

• 1. Induction of cell migration by matrix metalloprotease-2 cleavage of laminin-5 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Role of Matrix Metalloproteinases in Epithelial Migration - PMC [pmc.ncbi.nlm.nih.gov]
• 3. docs.abcam.com [docs.abcam.com]

Application Notes and Protocols for In Vivo Cancer Studies with TP0597850

For Researchers, Scientists, and Drug Development Professionals

Introduction

TP0597850 is a potent and highly selective inhibitor of Matrix Metalloproteinase-2 (MMP-2), a key enzyme implicated in tumor invasion, metastasis, and angiogenesis.[1][2][3] Its high stability and selectivity make it a promising candidate for in vivo cancer studies.[1][2] These application notes provide a comprehensive overview of the proposed mechanism of action of TP0597850 and a detailed, adaptable protocol for conducting in vivo anti-cancer efficacy studies.

Disclaimer: As of the latest available information, specific recommended dosages of TP0597850 for in vivo cancer studies have not been publicly disclosed. The following protocols are based on general methodologies for in vivo cancer research and should be adapted based on findings from initial dose-escalation and pharmacokinetic/pharmacodynamic (PK/PD) studies.

Mechanism of Action and Signaling Pathway

TP0597850 exerts its anti-cancer effects by selectively inhibiting the enzymatic activity of MMP-2. MMP-2 plays a crucial role in the degradation of the extracellular matrix (ECM), a key step in cancer cell invasion and metastasis. By blocking MMP-2, TP0597850 is hypothesized to inhibit these processes, thereby impeding tumor progression. Furthermore, MMP-2 is involved in the release and activation of growth factors that promote angiogenesis, the formation of new blood vessels that supply tumors with nutrients. Inhibition of MMP-2 by TP0597850 may therefore also exert anti-angiogenic effects.

The signaling pathway below illustrates the proposed mechanism of action of TP0597850 in the context of cancer progression.

Figure 1: Proposed mechanism of action of TP0597850.

Quantitative Data Summary

The following table summarizes the type of quantitative data that should be collected and analyzed in in vivo studies evaluating the efficacy of TP0597850.

Parameter	Vehicle Control	TP0597850 (Low Dose)	TP0597850 (High Dose)	Positive Control
Tumor Volume (mm³)
Day 0 (Baseline)	TBD	TBD	TBD	TBD
Day 7	TBD	TBD	TBD	TBD
Day 14	TBD	TBD	TBD	TBD
Day 21	TBD	TBD	TBD	TBD
Tumor Weight (g) at Endpoint	TBD	TBD	TBD	TBD
Tumor Growth Inhibition (%)	0	TBD	TBD	TBD
Metastasis
Number of Metastatic Nodules	TBD	TBD	TBD	TBD
Biomarker Analysis
MMP-2 Activity in Tumor Tissue	TBD	TBD	TBD	TBD
Angiogenesis Marker (e.g., CD31)	TBD	TBD	TBD	TBD
Body Weight (g)
Day 0	TBD	TBD	TBD	TBD
Day 21	TBD	TBD	TBD	TBD

TBD: To be determined through experimentation.

Experimental Protocols

The following is a detailed protocol for a xenograft mouse model of cancer to evaluate the in vivo efficacy of TP0597850. This protocol should be adapted based on the specific cancer type and cell line being studied.

Cell Culture and Animal Model

• Cell Line: Select a cancer cell line with documented high expression of MMP-2.

• Animal Model: Utilize immunodeficient mice (e.g., NOD-SCID, nude mice) of 6-8 weeks of age.

• Acclimatization: Allow mice to acclimatize for at least one week before the start of the experiment.

Tumor Cell Implantation

• Cell Preparation: Harvest cancer cells during their logarithmic growth phase. Wash the cells with sterile, serum-free medium or phosphate-buffered saline (PBS).

• Implantation: Subcutaneously inject a suspension of 1 x 10⁶ to 1 x 10⁷ cells in 100-200 µL of sterile PBS or a mixture of PBS and Matrigel into the flank of each mouse.

Experimental Design and Treatment

• Tumor Growth Monitoring: Monitor tumor growth by measuring the length and width of the tumors with calipers every 2-3 days. Calculate tumor volume using the formula: Volume = (Width² x Length) / 2.

• Randomization: Once tumors reach a predetermined size (e.g., 100-150 mm³), randomize the mice into treatment groups (e.g., n=8-10 mice per group).

• Treatment Groups:

  • Group 1: Vehicle Control (e.g., saline, PBS, or the vehicle used to dissolve TP0597850).

  • Group 2: TP0597850 - Low Dose (to be determined by dose-finding studies).

  • Group 3: TP0597850 - High Dose (to be determined by dose-finding studies).

  • Group 4: Positive Control (a standard-of-care chemotherapy for the chosen cancer model).

• Drug Administration: The route of administration (e.g., oral gavage, intraperitoneal injection) and dosing schedule (e.g., daily, twice daily) should be determined based on the pharmacokinetic properties of TP0597850.

Endpoint and Data Collection

• Study Endpoint: The study may be terminated when tumors in the control group reach a specific size (e.g., 1500-2000 mm³), or after a predetermined treatment period (e.g., 21-28 days).

• Tumor and Tissue Collection: At the end of the study, euthanize the mice and carefully excise the tumors. Weigh the tumors and collect portions for various analyses (e.g., histology, immunohistochemistry, biomarker analysis).

• Metastasis Assessment: Examine relevant organs (e.g., lungs, liver) for the presence of metastases.

• Toxicity Monitoring: Monitor the general health of the animals throughout the study, including body weight, food and water intake, and any signs of distress.

Experimental Workflow

The following diagram outlines the key steps in the proposed in vivo study.

Figure 2: Experimental workflow for in vivo efficacy study.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of TP0597850: A Selective, Chemically Stable, and Slow Tight-Binding Matrix Metalloproteinase-2 Inhibitor with a Phenylbenzamide-Pentapeptide Hybrid Scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Collection - Discovery of TP0597850: A Selective, Chemically Stable, and Slow Tight-Binding Matrix Metalloproteinase‑2 Inhibitor with a Phenylbenzamide–Pentapeptide Hybrid Scaffold - Journal of Medicinal Chemistry - Figshare [figshare.com]

Techniques for Assessing the Binding Kinetics of TP0597850

Application Notes and Protocols for Researchers

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed application notes and experimental protocols for assessing the binding kinetics of TP0597850, a selective and slow tight-binding inhibitor of Matrix Metalloproteinase-2 (MMP-2).[1][2][3][4][5] The methodologies described herein are essential for characterizing the interaction between TP0597850 and its target enzyme, providing valuable insights for drug discovery and development. The techniques covered include Surface Plasmon Resonance (SPR), Bio-Layer Interferometry (BLI), and Isothermal Titration Calorimetry (ITC), each offering unique advantages in determining kinetic and thermodynamic parameters.

Introduction to TP0597850

TP0597850 is a potent and highly selective inhibitor of MMP-2, a zinc-dependent endopeptidase implicated in various diseases, including cancer and fibrosis. A key characteristic of TP0597850 is its slow tight-binding nature, which is defined by a long dissociative half-life. Kinetic analysis has revealed a potent MMP-2 inhibition with a Ki value of 0.034 nM and a long MMP-2 dissociative half-life (t1/2) of 265 minutes. Understanding the binding kinetics of this compound is crucial for elucidating its mechanism of action and predicting its pharmacological effects.

Key Reported Binding Parameters for TP0597850:

Parameter	Value	Reference
IC50	0.22 nM
Ki	0.034 nM
Dissociative Half-life (t1/2)	265 min

Overview of Recommended Binding Kinetics Assessment Techniques

Several biophysical techniques can be employed to measure the binding kinetics of small molecules like TP0597850 to their protein targets. The choice of method depends on factors such as the specific information required (e.g., association/dissociation rates, thermodynamics), throughput needs, and sample consumption.

• Surface Plasmon Resonance (SPR): A label-free, real-time method to measure binding kinetics, affinity, and specificity. It is highly sensitive and provides detailed information on both the association (kon) and dissociation (koff) rates.

• Bio-Layer Interferometry (BLI): Another label-free, real-time optical analytical technique that measures biomolecular interactions. It is particularly well-suited for high-throughput screening and kinetic characterization.

• Isothermal Titration Calorimetry (ITC): A powerful technique that directly measures the heat changes associated with a binding event, providing a complete thermodynamic profile of the interaction, including binding affinity (KD), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS).

Experimental Protocols

Surface Plasmon Resonance (SPR)

SPR technology allows for the real-time monitoring of the binding of an analyte (TP0597850) to a ligand (MMP-2) immobilized on a sensor surface.

Experimental Workflow:

Caption: Workflow for SPR-based binding kinetics analysis.

Protocol:

• Protein Immobilization:

  • Activate the surface of a CM5 sensor chip (or equivalent) using a mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

  • Inject a solution of purified recombinant human MMP-2 (in a suitable buffer, e.g., 10 mM sodium acetate, pH 4.5) over the activated surface to achieve the desired immobilization level (typically 2000-4000 RU).

  • Deactivate any remaining active esters by injecting ethanolamine-HCl.

  • A reference flow cell should be prepared similarly but without protein immobilization to subtract non-specific binding and bulk refractive index changes.

• Binding Analysis:

  • Prepare a series of dilutions of TP0597850 in a suitable running buffer (e.g., HBS-EP+). The concentration range should span at least 10-fold above and below the expected KD.

  • Inject the TP0597850 solutions over the immobilized MMP-2 and reference flow cells at a constant flow rate.

  • Monitor the association phase for a defined period, followed by a dissociation phase where only running buffer is injected.

  • Between each concentration, regenerate the sensor surface using a low pH buffer (e.g., glycine-HCl, pH 2.5) if necessary to remove all bound analyte.

• Data Analysis:

  • Subtract the reference flow cell data from the active flow cell data to obtain the specific binding sensorgrams.

  • Fit the sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding model) using the instrument's analysis software to determine the association rate constant (kon), dissociation rate constant (koff), and the equilibrium dissociation constant (KD).

Bio-Layer Interferometry (BLI)

BLI is an optical biosensing technique that measures changes in the interference pattern of white light reflected from the surface of a biosensor tip.

Experimental Workflow:

Caption: Workflow for BLI-based binding kinetics analysis.

Protocol:

• Biosensor Loading:

  • Hydrate streptavidin-coated biosensors in the assay buffer (e.g., PBS with 0.1% BSA and 0.02% Tween-20).

  • Immobilize biotinylated MMP-2 onto the biosensors by dipping them into a solution of the protein until a stable signal is achieved.

• Binding Assay:

  • Establish a baseline by dipping the loaded biosensors into wells containing assay buffer.

  • Move the biosensors to wells containing various concentrations of TP0597850 to measure the association phase.

  • Transfer the biosensors back to wells with assay buffer to measure the dissociation phase.

• Data Analysis:

  • Reference subtract the data from a biosensor without immobilized protein.

  • Align the curves and fit them to a 1:1 binding model using the instrument's software to calculate kon, koff, and KD.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event, providing a comprehensive thermodynamic profile.

Experimental Workflow:

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of TP0597850: A Selective, Chemically Stable, and Slow Tight-Binding Matrix Metalloproteinase-2 Inhibitor with a Phenylbenzamide-Pentapeptide Hybrid Scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Collection - Discovery of TP0597850: A Selective, Chemically Stable, and Slow Tight-Binding Matrix Metalloproteinase‑2 Inhibitor with a Phenylbenzamide–Pentapeptide Hybrid Scaffold - Journal of Medicinal Chemistry - Figshare [figshare.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Immunohistochemistry Staining for MMP2 with TP0597850 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Matrix Metalloproteinase-2 (MMP2), a zinc-dependent endopeptidase, plays a pivotal role in the degradation of the extracellular matrix (ECM), a process integral to both normal physiological functions and pathological conditions.[1] Elevated MMP2 activity is implicated in the progression of various diseases, including cancer, fibrosis, and inflammatory disorders, primarily by facilitating cell invasion, metastasis, and angiogenesis.[2][3]

TP0597850 is a highly selective and potent small-molecule inhibitor of MMP2.[2][4] Its mechanism of action involves slow tight-binding to the MMP2 active site, leading to a prolonged inhibition of its enzymatic activity. These application notes provide a comprehensive protocol for the immunohistochemical (IHC) staining of MMP2 in tissues treated with TP0597850, enabling researchers to investigate the impact of this inhibitor on MMP2 expression and localization within the tissue microenvironment.

While TP0597850 is known to be a potent inhibitor of MMP2 activity, its direct effect on MMP2 protein expression levels is not yet extensively documented. However, studies with other MMP inhibitors have shown a downregulation of MMP2 expression following treatment. Therefore, a potential outcome of TP0597850 treatment could be a reduction in MMP2 protein levels, which can be visualized and quantified using immunohistochemistry.

Data Presentation

The following table summarizes the key in vitro inhibitory data for TP0597850 against MMP2. This information is crucial for designing experiments and interpreting results.

Compound	Target	IC50	Ki	Dissociation Half-life (t1/2)	Reference
TP0597850	MMP2	0.22 nM	0.034 nM	265 min

Experimental Protocols

This section provides a detailed protocol for the immunohistochemical staining of MMP2 in formalin-fixed, paraffin-embedded (FFPE) tissue sections.

Materials

• FFPE tissue sections (5 µm) on positively charged slides

• Xylene

• Ethanol (100%, 95%, 70%)

• Deionized water

• Antigen retrieval buffer (e.g., Citrate Buffer, pH 6.0)

• Hydrogen peroxide (3%)

• Blocking buffer (e.g., 5% normal goat serum in PBS)

• Primary antibody: Rabbit anti-MMP2 polyclonal antibody

• Secondary antibody: Goat anti-rabbit IgG H&L (HRP-conjugated)

• DAB (3,3'-Diaminobenzidine) substrate kit

• Hematoxylin counterstain

• Mounting medium

• Coplin jars

• Humidified chamber

• Light microscope

Protocol

• Deparaffinization and Rehydration:

  • Immerse slides in two changes of xylene for 5 minutes each.

  • Rehydrate sections by sequential immersion in 100%, 95%, and 70% ethanol for 3 minutes each.

  • Rinse with deionized water for 5 minutes.

• Antigen Retrieval:

  • Immerse slides in antigen retrieval buffer.

  • Heat the solution to 95-100°C in a water bath or steamer for 20-30 minutes.

  • Allow the slides to cool down in the buffer for 20 minutes at room temperature.

  • Rinse with deionized water.

• Peroxidase Blocking:

  • Incubate sections with 3% hydrogen peroxide for 10 minutes to block endogenous peroxidase activity.

  • Rinse with PBS (Phosphate Buffered Saline).

• Blocking:

  • Incubate sections with blocking buffer for 1 hour at room temperature in a humidified chamber to prevent non-specific antibody binding.

• Primary Antibody Incubation:

  • Dilute the primary anti-MMP2 antibody to its optimal concentration in blocking buffer.

  • Incubate the sections with the diluted primary antibody overnight at 4°C in a humidified chamber.

• Secondary Antibody Incubation:

  • Wash slides three times with PBS for 5 minutes each.

  • Incubate sections with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Signal Detection:

  • Wash slides three times with PBS for 5 minutes each.

  • Prepare the DAB substrate solution according to the manufacturer's instructions.

  • Incubate sections with the DAB solution until a brown color develops (typically 1-10 minutes). Monitor under a microscope.

  • Stop the reaction by rinsing with deionized water.

• Counterstaining:

  • Counterstain with hematoxylin for 1-2 minutes.

  • "Blue" the sections in running tap water.

• Dehydration and Mounting:

  • Dehydrate the sections through graded ethanol solutions (70%, 95%, 100%) for 3 minutes each.

  • Clear in two changes of xylene for 5 minutes each.

  • Mount with a permanent mounting medium.

• Image Analysis:

  • Examine the slides under a light microscope. MMP2 staining will appear as a brown precipitate, while the nuclei will be stained blue.

  • The intensity and localization of MMP2 staining can be semi-quantitatively scored or quantified using image analysis software.

Signaling Pathways and Visualization

MMP2 is involved in complex signaling pathways that regulate its expression and activity. Understanding these pathways is essential for interpreting the effects of inhibitors like TP0597850.

Caption: A diagram of the MMP2 signaling pathway.

The following diagram illustrates the experimental workflow for assessing the effect of TP0597850 on MMP2 expression using immunohistochemistry.

Caption: Experimental workflow for MMP2 IHC with TP0597850.

Expected Results and Interpretation

Upon treatment with TP0597850, a selective inhibitor of MMP2 activity, a potential, yet unconfirmed, consequence is the downregulation of MMP2 protein expression. This hypothesis is based on feedback mechanisms that can be triggered by the inhibition of enzymatic activity. Therefore, immunohistochemical analysis of tissues treated with TP0597850 may reveal a decrease in the intensity of MMP2 staining compared to vehicle-treated controls.

Scoring of MMP2 Staining:

A semi-quantitative scoring system can be employed to evaluate the MMP2 staining, considering both the intensity and the percentage of positive cells.

Score	Staining Intensity	Percentage of Positive Cells
0	No staining	0%
1	Weak	<10%
2	Moderate	10-50%
3	Strong	>50%

Researchers should compare the scores between the TP0597850-treated and control groups to determine if the inhibitor has a significant effect on MMP2 protein expression. A statistically significant decrease in the average score for the TP0597850 group would suggest that the inhibitor not only blocks MMP2 activity but also leads to a reduction in its protein levels within the tissue.

Conclusion

This document provides a comprehensive guide for the immunohistochemical analysis of MMP2 in the context of treatment with the selective inhibitor TP0597850. By following the detailed protocols and considering the provided background information, researchers can effectively assess the impact of this compound on MMP2 expression, contributing to a deeper understanding of its therapeutic potential. It is important to reiterate that while a reduction in MMP2 staining is a plausible outcome, it requires experimental validation.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of TP0597850: A Selective, Chemically Stable, and Slow Tight-Binding Matrix Metalloproteinase-2 Inhibitor with a Phenylbenzamide-Pentapeptide Hybrid Scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols: Flow Cytometry Analysis of Apoptosis Following TP0597850 Exposure

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing flow cytometry for the analysis of apoptosis in cancer cells following treatment with TP0597850, a potent and selective inhibitor of matrix metalloproteinase-2 (MMP-2).[1][2] The protocols detailed herein are foundational for assessing the pro-apoptotic potential of TP0597850 and understanding its mechanism of action.

MMPs, particularly MMP-2, are known to be overexpressed in various cancers and play a role in tumor progression, invasion, and resistance to apoptosis.[3] By inhibiting MMP-2, TP0597850 is hypothesized to sensitize cancer cells to apoptotic signals. Flow cytometry is an indispensable tool for quantifying apoptosis at the single-cell level, providing robust and reproducible data.[4][5]

Data Presentation

The following tables present hypothetical quantitative data derived from flow cytometry analysis of a human breast cancer cell line (e.g., MDA-MB-231) treated with varying concentrations of TP0597850 for 48 hours.

Table 1: Apoptosis Analysis by Annexin V-FITC and Propidium Iodide (PI) Staining

Treatment Group	Concentration (µM)	Live Cells (%) (Annexin V-/PI-)	Early Apoptotic Cells (%) (Annexin V+/PI-)	Late Apoptotic/Necrotic Cells (%) (Annexin V+/PI+)
Vehicle Control	0	95.2 ± 2.1	2.5 ± 0.8	2.3 ± 0.5
TP0597850	1	85.6 ± 3.5	10.1 ± 1.2	4.3 ± 0.9
TP0597850	5	65.3 ± 4.2	25.4 ± 2.5	9.3 ± 1.8
TP0597850	10	40.1 ± 5.1	48.7 ± 3.9	11.2 ± 2.1

Data are presented as mean ± standard deviation from three independent experiments.

Table 2: Cell Cycle Analysis by Propidium Iodide (PI) Staining

Treatment Group	Concentration (µM)	Sub-G1 Phase (%) (Apoptotic)	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)
Vehicle Control	0	1.8 ± 0.4	55.3 ± 2.8	25.1 ± 1.9	17.8 ± 1.5
TP0597850	1	8.5 ± 1.1	58.2 ± 3.1	20.3 ± 2.2	13.0 ± 1.8
TP0597850	5	22.4 ± 2.5	60.1 ± 3.5	12.5 ± 1.7	5.0 ± 0.9
TP0597850	10	45.9 ± 4.1	40.2 ± 3.8	8.7 ± 1.3	5.2 ± 1.1

Data are presented as mean ± standard deviation from three independent experiments.

Experimental Protocols

Protocol 1: Analysis of Apoptosis by Annexin V and Propidium Iodide (PI) Staining

This protocol facilitates the differentiation between viable, early apoptotic, and late apoptotic/necrotic cells. During early apoptosis, phosphatidylserine (PS) is translocated to the outer leaflet of the plasma membrane, where it can be detected by fluorescently labeled Annexin V. Propidium iodide is a fluorescent nucleic acid stain that is excluded by viable cells but can penetrate the compromised membranes of late apoptotic and necrotic cells.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• TP0597850

• Phosphate-Buffered Saline (PBS)

• Annexin V-FITC Apoptosis Detection Kit (or equivalent) containing:

  • Annexin V-FITC

  • Propidium Iodide (PI)

  • 10X Binding Buffer

• Flow cytometer

Procedure:

• Cell Seeding: Seed cells in 6-well plates at a density that will not exceed 80-90% confluency at the end of the experiment. Allow cells to adhere overnight.

• Drug Treatment: Treat cells with the desired concentrations of TP0597850 and a vehicle control for the specified duration (e.g., 24, 48 hours).

• Cell Harvesting:

  • Adherent cells: Carefully collect the culture medium (which may contain floating apoptotic cells). Wash the adherent cells once with PBS and detach them using a gentle, non-enzymatic cell dissociation solution. Combine the detached cells with the collected medium.

  • Suspension cells: Collect the cells directly into a centrifuge tube.

• Washing: Centrifuge the cell suspension at 300 x g for 5 minutes. Discard the supernatant and wash the cells once with cold PBS.

• Staining:

  • Prepare 1X Binding Buffer by diluting the 10X stock with deionized water.

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL.

  • To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 5 µL of PI solution.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the samples on a flow cytometer within one hour of staining.

  • Use appropriate laser and filter settings for FITC and PI.

  • Acquire a minimum of 10,000 events per sample.

• Data Analysis: Create a dot plot of PI (y-axis) versus Annexin V-FITC (x-axis) to identify the following populations:

  • Live cells: Annexin V- / PI-

  • Early apoptotic cells: Annexin V+ / PI-

  • Late apoptotic/necrotic cells: Annexin V+ / PI+

Protocol 2: Analysis of Cell Cycle Distribution by Propidium Iodide (PI) Staining

This protocol is used to quantify the percentage of cells in different phases of the cell cycle and to detect the presence of a sub-G1 peak, which is indicative of apoptotic cells with fragmented DNA.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• TP0597850

• Phosphate-Buffered Saline (PBS)

• Cold 70% Ethanol

• PI/RNase Staining Buffer

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 from Protocol 1.

• Cell Harvesting: Harvest both adherent and suspension cells as described in step 3 of Protocol 1.

• Washing: Centrifuge the cell suspension at 300 x g for 5 minutes. Discard the supernatant and wash the cells once with cold PBS.

• Fixation:

  • Resuspend the cell pellet in 500 µL of cold PBS.

  • While gently vortexing, add 4.5 mL of cold 70% ethanol dropwise to the cell suspension.

  • Incubate the cells on ice or at -20°C for at least 2 hours for fixation.

• Staining:

  • Centrifuge the fixed cells at 500 x g for 5 minutes.

  • Discard the ethanol and wash the cells once with cold PBS.

  • Resuspend the cell pellet in 500 µL of PI/RNase Staining Buffer.

  • Incubate the cells in the dark at room temperature for 30 minutes.

• Flow Cytometry Analysis:

  • Analyze the stained cells on a flow cytometer.

  • Use a low flow rate to ensure accurate DNA content measurement.

  • Acquire data for at least 20,000 events per sample.

• Data Analysis:

  • Generate a histogram of PI fluorescence intensity.

  • Utilize cell cycle analysis software to determine the percentage of cells in the G0/G1, S, and G2/M phases, as well as the sub-G1 population.

Mandatory Visualizations

Caption: Hypothetical signaling pathway of TP0597850-induced apoptosis.

Caption: Experimental workflow for Annexin V/PI apoptosis assay.

Caption: Experimental workflow for cell cycle analysis.

References

• 1. Discovery of TP0597850: A Selective, Chemically Stable, and Slow Tight-Binding Matrix Metalloproteinase-2 Inhibitor with a Phenylbenzamide-Pentapeptide Hybrid Scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. agilent.com [agilent.com]
• 5. Flow cytometry-based apoptosis detection - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying TP-0597850 (Dubermatinib) in Combination Therapy

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preclinical and clinical investigation of TP-0597850 (also known as dubermatinib), a potent and selective AXL receptor tyrosine kinase inhibitor, in combination with other therapeutic agents. The protocols outlined below are designed to assess the synergistic, additive, or antagonistic effects of TP-0597850 in various cancer models.

Introduction to TP-0597850 (Dubermatinib)

TP-0597850 is an orally available small molecule inhibitor of AXL, a receptor tyrosine kinase that is a member of the TAM (Tyro3, AXL, Mer) family.[1] Overexpression and activation of AXL are associated with poor prognosis, metastasis, and the development of resistance to various cancer therapies.[2][3] TP-0597850 has a half-maximal inhibitory concentration (IC50) of 27 nM for the AXL kinase.[4][5] By inhibiting AXL, TP-0597850 blocks downstream signaling pathways, including PI3K/AKT, MAPK/ERK, and JAK/STAT, which are crucial for tumor cell proliferation, survival, invasion, and migration. Preclinical and clinical studies have demonstrated the anti-tumor activity of TP-0597850 as a single agent and its potential to enhance the efficacy of other anticancer drugs, including chemotherapy, immunotherapy, and other targeted agents.

Data Presentation: Efficacy of TP-0597850 in Preclinical and Clinical Studies

The following tables summarize key quantitative data from various studies investigating TP-0597850 as a monotherapy and in combination therapies.

Table 1: In Vitro Activity of TP-0597850 Monotherapy in Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)	Reference
PSN-1	Pancreatic Cancer	6
MV4-11	Acute Myeloid Leukemia (FLT3-ITD)	17
MOLM13	Acute Myeloid Leukemia (FLT3-ITD)	21
MOLM13-Res	Acute Myeloid Leukemia (FLT3-ITD/D835Y)	16
Ba/F3 (VC)	Pro-B cells (Vector Control)	47
Ba/F3 (FLT3-ITD)	Pro-B cells	15
Ba/F3 (D835H)	Pro-B cells	16
Ba/F3 (D835Y)	Pro-B cells	22
Ba/F3 (ITD/D835H)	Pro-B cells	16
Ba/F3 (ITD/D835Y)	Pro-B cells	20
Ba/F3 (ITD/F691L)	Pro-B cells	16

Table 2: In Vivo Efficacy of TP-0597850 in a Pancreatic Cancer Mouse Model

Treatment Group	Median Survival (days)	p-value vs. Vehicle
Vehicle	72	-
TP-0597850	78	< 0.05
Gemcitabine	89.5	< 0.01
TP-0597850 + Gemcitabine	92.5	< 0.01
Anti-PD1	Not specified	Not significant
TP-0597850 + Anti-PD1	85	0.0041 (vs. Anti-PD1)

Table 3: Clinical Efficacy of TP-0597850 in Combination with Decitabine in Patients with AML with TP53 mutation and/or Complex Karyotype

Patient Cohort	Number of Patients	Composite Complete Remission (CR/CRh/CRi) Rate
TP-0597850 (37 mg/day) + Decitabine	7 (Phase 1b) + 9 (Phase 2)	37.5%
TP-0597850 (25 mg/day) + Decitabine	Not specified in initial report	Recommended Phase 2 Dose

Experimental Protocols

In Vitro Synergy Assessment: Chou-Talalay Method

This protocol describes the determination of drug synergy using the combination index (CI) method developed by Chou and Talalay.

Protocol:

• Cell Seeding: Plate cancer cells in 96-well plates at a predetermined optimal density and allow them to adhere overnight.

• Drug Preparation: Prepare stock solutions of TP-0597850 and the combination agent in a suitable solvent (e.g., DMSO). Create a series of dilutions for each drug individually and in combination at a constant ratio (e.g., based on the IC50 values of the individual drugs).

• Drug Treatment: Treat the cells with single agents and the combination at various concentrations. Include a vehicle control.

• Cell Viability Assay: After a specified incubation period (e.g., 72 hours), assess cell viability using a suitable method such as the MTT or CellTiter-Glo assay.

• Data Analysis:

  • Calculate the fraction of affected (inhibited) cells for each concentration.

  • Use software like CompuSyn to enter the dose-effect data for single agents and the combination.

  • The software will generate a Combination Index (CI) value.

    • CI < 1: Synergism

    • CI = 1: Additive effect

    • CI > 1: Antagonism

In Vitro Synergy Assessment Workflow

Apoptosis Assay: Annexin V/Propidium Iodide Staining

This protocol details the detection of apoptosis in cancer cells treated with TP-0597850 in combination with another agent.

Protocol:

• Cell Treatment: Seed cells and treat with TP-0597850, the combination agent, and the combination for a specified time (e.g., 24-48 hours). Include positive and negative controls.

• Cell Harvesting: Collect both adherent and floating cells. Wash the cells with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer. Add FITC-conjugated Annexin V and Propidium Iodide (PI) to the cell suspension.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry: Analyze the stained cells by flow cytometry.

  • Annexin V-positive, PI-negative: Early apoptotic cells

  • Annexin V-positive, PI-positive: Late apoptotic/necrotic cells

  • Annexin V-negative, PI-negative: Live cells

Western Blot Analysis of AXL Signaling Pathway

This protocol is for assessing the effect of TP-0597850 combination therapy on the AXL signaling pathway.

Protocol:

• Cell Lysis: Treat cells as described above. Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST. Incubate the membrane with primary antibodies overnight at 4°C. Recommended primary antibodies include:

  • Phospho-AXL (Tyr702)

  • Total AXL

  • Phospho-AKT (Ser473)

  • Total AKT

  • Phospho-ERK1/2 (Thr202/Tyr204)

  • Total ERK1/2

  • Phospho-STAT3 (Tyr705)

  • Total STAT3

  • Cleaved PARP

  • GAPDH or β-actin (as a loading control)

• Secondary Antibody and Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody. Detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

In Vivo Xenograft Studies

This protocol outlines a general procedure for evaluating the efficacy of TP-0597850 combination therapy in a mouse xenograft model.

Protocol:

• Cell Implantation: Subcutaneously inject a suspension of cancer cells into the flank of immunocompromised mice (e.g., nude or NSG mice).

• Tumor Growth and Randomization: Monitor tumor growth. When tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment groups (e.g., Vehicle, TP-0597850 alone, combination agent alone, TP-0597850 + combination agent).

• Drug Administration:

  • TP-0597850: Formulate in a suitable vehicle and administer by oral gavage at a predetermined dose and schedule (e.g., daily).

  • Combination Agent: Administer according to established protocols for that specific agent (e.g., intraperitoneal injection for gemcitabine, intravenous for anti-PD1 antibodies).

• Monitoring: Measure tumor volume and body weight regularly (e.g., 2-3 times per week). Monitor the overall health of the mice.

• Endpoint: At the end of the study (e.g., when tumors in the control group reach a certain size, or based on a predetermined time point or survival endpoint), euthanize the mice and excise the tumors for further analysis (e.g., histopathology, biomarker analysis).

• Data Analysis: Calculate tumor growth inhibition (TGI) and perform statistical analysis to compare the efficacy of the different treatment groups.

In Vivo Xenograft Study Workflow

Mandatory Visualizations

AXL Signaling Pathway

The following diagram illustrates the central role of AXL in activating multiple downstream signaling cascades that promote cancer cell survival, proliferation, and metastasis. TP-0597850 acts by inhibiting the kinase activity of AXL, thereby blocking these downstream effects.

AXL Signaling Pathway and TP-0597850 Inhibition

These application notes and protocols provide a framework for the systematic evaluation of TP-0597850 in combination therapies. Adherence to these detailed methodologies will facilitate the generation of robust and reproducible data, ultimately contributing to a better understanding of the therapeutic potential of AXL inhibition in cancer treatment.

References

• 1. Frontiers | Gas6/AXL pathway: immunological landscape and therapeutic potential [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. aacrjournals.org [aacrjournals.org]
• 5. ascopubs.org [ascopubs.org]

Technical Notes & Optimization

Troubleshooting TP0597850 solubility issues in aqueous buffers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with TP0597850. The information is designed to address common challenges, with a focus on resolving solubility issues in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: What is TP0597850 and what is its mechanism of action?

TP0597850 is a selective and chemically stable inhibitor of Matrix Metalloproteinase-2 (MMP-2).[1][2][3][4] MMP-2 is a zinc-dependent endopeptidase that plays a crucial role in the degradation of the extracellular matrix (ECM).[2] By inhibiting MMP-2, TP0597850 can modulate cellular processes such as tumor invasion and fibrosis. It exhibits a slow tight-binding nature with a long dissociative half-life from MMP-2.

Q2: What are the main challenges when working with TP0597850 in the lab?

The primary challenge encountered with TP0597850 is its limited solubility in purely aqueous buffers. Due to its hybrid chemical structure, a combination of organic solvents and/or solubilizing agents is typically required to achieve a working stock solution.

Q3: Is TP0597850 stable in solution?

Yes, TP0597850 is reported to have high chemical stability over a wide range of pH values. However, like many peptide-containing molecules, it is good practice to prepare fresh solutions for experiments and avoid repeated freeze-thaw cycles. For peptides containing residues like Cysteine, Methionine, or Tryptophan, using oxygen-free buffers is recommended to prevent oxidation.

Troubleshooting Guide: Solubility Issues

This guide provides a step-by-step approach to dissolving TP0597850 and addressing common solubility problems.

Initial Solubility Testing

Before dissolving the entire stock of TP0597850, it is highly recommended to test the solubility of a small amount first.

Experimental Protocols

Recommended Dissolution Protocols for TP0597850

The following protocols are recommended for dissolving TP0597850 to achieve a clear solution.

Protocol 1: For In Vivo Formulations (Parenteral)

• Add solvents in the following order:

  • 10% DMSO

  • 40% PEG300

  • 5% Tween-80

  • 45% Saline

• Mix thoroughly after the addition of each solvent.

• This method can achieve a solubility of at least 2.5 mg/mL (2.73 mM).

Protocol 2: Using a Solubilizing Agent

• Add solvents in the following order:

  • 10% DMSO

  • 90% (20% SBE-β-CD in Saline)

• Ensure the SBE-β-CD is fully dissolved in saline before adding to the DMSO/TP0597850 mixture.

• This method can also achieve a solubility of at least 2.5 mg/mL (2.73 mM).

Protocol 3: For Oil-Based Formulations

• Add solvents in the following order:

  • 10% DMSO

  • 90% Corn Oil

• This protocol is suitable for specific experimental needs requiring an oil-based vehicle and achieves a solubility of at least 2.5 mg/mL (2.73 mM).

General Protocol for Dissolving Peptide-Hybrid Compounds

If you need to develop a custom buffer system, follow these general guidelines.

• Assess the Physicochemical Properties: TP0597850 is a complex molecule. Its solubility will be influenced by its overall charge and hydrophobicity.

• Start with an Organic Solvent: Begin by dissolving TP0597850 in a minimal amount of an organic solvent like DMSO.

• Incremental Addition of Aqueous Buffer: Slowly add your desired aqueous buffer to the organic solvent concentrate drop-by-drop while vortexing.

• Use Sonication: If precipitation occurs, brief sonication can help to redissolve the compound.

• Adjust pH: The stability of TP0597850 across a range of pH values suggests that adjusting the pH of your final buffer might improve solubility.

Data Presentation

Table 1: Recommended Solvents for TP0597850

Protocol	Solvent System	Achievable Concentration
1	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL (2.73 mM)
2	10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL (2.73 mM)
3	10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL (2.73 mM)

Data sourced from MedchemExpress technical datasheet.

Visualizations

Signaling Pathway and Experimental Workflow Diagrams

Caption: Role of TP0597850 in the MMP-2 Signaling Pathway.

Caption: Workflow for Troubleshooting TP0597850 Solubility.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Selected Matrix Metalloproteinases (MMP-2, MMP-7) and Their Inhibitor (TIMP-2) in Adult and Pediatric Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of TP0597850: A Selective, Chemically Stable, and Slow Tight-Binding Matrix Metalloproteinase-2 Inhibitor with a Phenylbenzamide-Pentapeptide Hybrid Scaffold [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Optimizing TP0597850 Concentration for Maximum MMP2 Inhibition

This technical support center is designed to assist researchers, scientists, and drug development professionals in effectively utilizing TP0597850 for the inhibition of Matrix Metalloproteinase-2 (MMP2). Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to ensure the successful application of TP0597850 in your experiments.

Frequently Asked Questions (FAQs)

Compound-Related Questions

• Q1: What is TP0597850 and what is its mechanism of action against MMP2? TP0597850 is a highly potent and selective inhibitor of MMP2, a zinc-dependent endopeptidase involved in the degradation of extracellular matrix components.[1][2] Its mechanism of action involves binding to the S1' pocket of the MMP2 enzyme.[3] This interaction is characterized as a slow tight-binding nature, resulting in a long dissociative half-life.

• Q2: What are the key potency values for TP0597850 against MMP2? TP0597850 exhibits sub-nanomolar potency against MMP2. The reported IC50 value is 0.22 nM, and the inhibition constant (Ki) is 0.034 nM.

• Q3: How stable is TP0597850 in experimental conditions? TP0597850 has been shown to have high chemical stability over a wide range of pH values. For storage, it is recommended to keep the compound at -20°C, and once in solution, use it within one month.

Experimental Design and Troubleshooting

• Q4: I am not observing the expected level of MMP2 inhibition. What are the possible reasons? Several factors could contribute to lower-than-expected inhibition:

  • Incorrect Concentration: Verify your dilution calculations. Given the high potency of TP0597850, ensure accurate serial dilutions.

  • Compound Solubility: Ensure TP0597850 is fully dissolved. While it has high stability, improper initial dissolution can affect the active concentration. Consider using recommended solvents like DMSO.

  • Enzyme Activity: Confirm the activity of your MMP2 enzyme using a positive control inhibitor or by measuring its baseline activity.

  • Assay Conditions: Check the pH, temperature, and incubation times of your assay, as these can influence enzyme activity and inhibitor binding.

  • Presence of Serum: If using cell-based assays, components in the serum may bind to the inhibitor, reducing its effective concentration. Consider using serum-free media or a purified system.

• Q5: My dose-response curve is not sigmoidal. What could be the issue? An irregular dose-response curve can be due to:

  • Solubility Issues at High Concentrations: At higher concentrations, the compound may precipitate out of solution, leading to a plateau or a drop in inhibition. Visually inspect your solutions.

  • Inaccurate Pipetting: Small errors in pipetting can have a significant impact, especially with potent compounds requiring large dilution series.

  • Contamination: Contamination of reagents or the enzyme can lead to inconsistent results.

  • Kinetic Effects: The slow tight-binding nature of TP0597850 means that pre-incubation time with the enzyme before adding the substrate is critical to reach equilibrium. Varying pre-incubation times can affect the shape of the curve.

• Q6: How long should I pre-incubate TP0597850 with MMP2? Given its slow tight-binding kinetics and a dissociative half-life of 265 minutes, a significant pre-incubation period is recommended to allow for the inhibitor to bind to the enzyme before substrate addition. A pre-incubation time of at least 30-60 minutes is a good starting point, but optimization for your specific assay conditions may be necessary.

Quantitative Data Summary

The following table summarizes the key quantitative parameters of TP0597850 for MMP2 inhibition, providing a quick reference for its potency and binding characteristics.

Parameter	Value	Reference
IC50	0.22 nM
Ki	0.034 nM
Dissociative Half-life (t1/2)	265 minutes
Selectivity	≥2000-fold over other MMPs

Experimental Protocols

Below are detailed methodologies for common experiments to assess MMP2 inhibition by TP0597850.

1. In Vitro MMP2 Inhibition Assay (Fluorogenic Substrate)

This protocol outlines a biochemical assay to determine the IC50 of TP0597850 for MMP2.

• Materials:

  • Recombinant human MMP2

  • Fluorogenic MMP2 substrate (e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH2)

  • Assay Buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, 10 mM CaCl2, 0.05% Brij-35, pH 7.5)

  • TP0597850

  • DMSO (for compound dilution)

  • 96-well black microplate

  • Fluorometer

• Procedure:

  • Prepare TP0597850 dilutions: Create a serial dilution of TP0597850 in DMSO, and then dilute further in Assay Buffer to the desired final concentrations. Include a DMSO-only control.

  • Enzyme Preparation: Dilute the recombinant MMP2 in Assay Buffer to the working concentration.

  • Pre-incubation: Add 50 µL of the diluted TP0597850 solutions to the wells of the 96-well plate. Add 50 µL of the diluted MMP2 enzyme to each well. Incubate for 60 minutes at 37°C to allow for inhibitor-enzyme binding.

  • Substrate Addition: Prepare the fluorogenic substrate in Assay Buffer. Add 100 µL of the substrate solution to each well to initiate the reaction.

  • Measurement: Immediately begin reading the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., 328 nm excitation/393 nm emission) every 2 minutes for 30-60 minutes at 37°C.

  • Data Analysis: Determine the reaction rate (slope of the linear portion of the fluorescence vs. time curve). Plot the percentage of inhibition against the logarithm of TP0597850 concentration and fit the data to a four-parameter logistic equation to calculate the IC50.

2. Gelatin Zymography for Cellular MMP2 Activity

This protocol allows for the assessment of TP0597850's effect on MMP2 activity in a cellular context.

• Materials:

  • Cell line of interest (e.g., HT1080)

  • Cell culture medium (with and without serum)

  • TP0597850

  • SDS-PAGE gels copolymerized with 1 mg/mL gelatin

  • Zymogram sample buffer (non-reducing)

  • Zymogram developing buffer (e.g., 50 mM Tris-HCl, 200 mM NaCl, 5 mM CaCl2, 1 µM ZnCl2, pH 7.5)

  • Coomassie Brilliant Blue staining solution

  • Destaining solution

• Procedure:

  • Cell Treatment: Plate cells and allow them to adhere. Treat the cells with varying concentrations of TP0597850 in serum-free medium for 24-48 hours. Include a vehicle control (DMSO).

  • Sample Collection: Collect the conditioned medium from each treatment group.

  • Protein Quantification: Determine the protein concentration of each conditioned medium sample to ensure equal loading.

  • Electrophoresis: Mix the conditioned medium with non-reducing zymogram sample buffer and load equal amounts of protein onto the gelatin-containing polyacrylamide gel. Run the gel at 4°C.

  • Enzyme Renaturation: After electrophoresis, wash the gel twice for 30 minutes each in a renaturation buffer (e.g., 2.5% Triton X-100 in water) to remove SDS.

  • Enzyme Activity: Incubate the gel in zymogram developing buffer at 37°C for 16-24 hours.

  • Staining and Destaining: Stain the gel with Coomassie Brilliant Blue for 1 hour and then destain until clear bands of gelatinolysis appear against a blue background.

  • Analysis: The areas of gelatin degradation (clear bands) correspond to MMP2 activity. Quantify the band intensity using densitometry. A decrease in the intensity of the band at the molecular weight of MMP2 indicates inhibition by TP0597850.

Visualizations

Signaling and Inhibition Pathway

Caption: TP0597850 inhibits active MMP2, preventing downstream effects.

Experimental Workflow for IC50 Determination

Caption: Workflow for determining the IC50 of TP0597850 against MMP2.

Troubleshooting Logic for Low MMP2 Inhibition

Caption: A logical guide for troubleshooting low MMP2 inhibition.

References

• 1. Collection - Discovery of TP0597850: A Selective, Chemically Stable, and Slow Tight-Binding Matrix Metalloproteinase‑2 Inhibitor with a Phenylbenzamide–Pentapeptide Hybrid Scaffold - Journal of Medicinal Chemistry - Figshare [figshare.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Maintaining the Integrity of TP0597850 in Long-Term Experiments

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the degradation of TP0597850, a selective and chemically stable matrix metalloproteinase-2 (MMP-2) inhibitor, during long-term experiments. By following these guidelines, users can ensure the reliability and reproducibility of their results.

Frequently Asked Questions (FAQs)

Q1: What is TP0597850 and why is its stability important?

A1: TP0597850 is a potent and selective inhibitor of MMP-2, an enzyme implicated in various diseases, including cancer and fibrosis.[1][2][3][4][5] Its remarkable chemical stability, attributed to the inclusion of a (4S)-aminoproline scaffold, is a key feature for its use in research. Maintaining its stability throughout an experiment is crucial for obtaining accurate and reproducible data, as degradation can lead to a loss of inhibitory activity and the generation of confounding artifacts.

Q2: What are the recommended storage conditions for TP0597850 stock solutions?

A2: To ensure the long-term stability of TP0597850 stock solutions, it is recommended to store them under the following conditions:

• -80°C: for up to 6 months

• -20°C: for up to 1 month

For optimal stability, stock solutions should be stored protected from light and under a nitrogen atmosphere. It is also advisable to prepare single-use aliquots to avoid repeated freeze-thaw cycles.

Q3: My TP0597850 precipitated out of solution when I added it to my cell culture medium. What should I do?

A3: Precipitation of small molecules in aqueous solutions is a common issue. Here are a few troubleshooting steps:

• Solvent Shock: Avoid adding a highly concentrated DMSO stock solution directly into a large volume of aqueous media. Instead, perform a serial dilution by first diluting the stock into a smaller volume of media, mixing thoroughly, and then adding this intermediate dilution to the final volume.

• Final Concentration: Ensure that the final concentration of TP0597850 in your experiment does not exceed its solubility limit in the specific cell culture medium being used. You may need to perform a solubility test to determine this limit.

• Media Components: Components in the cell culture medium, such as serum proteins, can sometimes interact with small molecules and affect their solubility. Consider testing different serum concentrations or using a serum-free medium if compatible with your experimental design.

• Co-solvents: For particularly challenging solubility issues, the use of a biocompatible co-solvent may be necessary. However, the effect of any co-solvent on your experimental system should be carefully validated.

Q4: How often should I replace the media containing TP0597850 in my long-term cell culture experiment?

A4: While TP0597850 is chemically stable, the biological environment of a cell culture can contribute to its degradation over time due to enzymatic activity or changes in pH. For experiments lasting several days or weeks, it is good practice to perform regular media changes with freshly prepared TP0597850. The frequency of media changes will depend on the specific experimental setup and the metabolic activity of the cells. A pilot study to assess the stability of TP0597850 in your specific cell culture conditions is recommended.

Q5: How can I check if my TP0597850 has degraded?

A5: The most reliable way to assess the integrity of your TP0597850 is by using analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). These methods can separate the parent compound from any potential degradation products and allow for their quantification. A decrease in the peak area of the parent compound and the appearance of new peaks would indicate degradation.

Troubleshooting Guide

This guide provides solutions to common issues that may arise during long-term experiments with TP0597850.

Problem	Possible Cause	Recommended Solution
Loss of inhibitory activity in the experiment	Degradation of TP0597850 in the working solution.	Prepare fresh working solutions of TP0597850 for each experiment from a properly stored stock solution. For long-term experiments, replenish the medium with fresh compound at regular intervals. Verify the stability of TP0597850 under your specific experimental conditions using HPLC or LC-MS.
Incorrect concentration of the working solution.	Double-check all calculations and dilutions. Ensure that the stock solution was completely dissolved before preparing the working solution.
Inconsistent results between experiments	Variability in the preparation of working solutions.	Standardize the protocol for preparing working solutions, including the solvent used, final concentration, and mixing procedure.
Freeze-thaw cycles of the stock solution.	Aliquot the stock solution into single-use vials to avoid repeated freezing and thawing.
Precipitation in the cell culture medium	See FAQ Q3.	Follow the troubleshooting steps outlined in FAQ Q3 regarding solvent shock, final concentration, and media components.

Quantitative Data Summary

While specific forced degradation studies on TP0597850 are not publicly available, its high chemical stability has been reported. The following table provides an illustrative example of expected stability based on available information. Researchers should perform their own stability studies for their specific experimental conditions.

Condition	Parameter	Expected Stability	Reference
pH Stability	Wide range of pH values	Highly Stable
Storage (Stock Solution)	-80°C (in DMSO, protected from light, under N2)	Up to 6 months	Manufacturer's recommendation
-20°C (in DMSO, protected from light, under N2)	Up to 1 month	Manufacturer's recommendation
In Vitro (Working Solution)	37°C in cell culture medium	Stable for at least 24 hours (recommended to prepare fresh)	General best practice

Experimental Protocols

Protocol 1: Preparation and Storage of TP0597850 Stock Solutions

• Dissolution: Dissolve the lyophilized TP0597850 powder in anhydrous DMSO to prepare a high-concentration stock solution (e.g., 10 mM). Ensure complete dissolution by gentle vortexing or brief sonication.

• Aliquoting: Dispense the stock solution into single-use, light-protected vials.

• Inert Atmosphere: If possible, flush the headspace of each vial with dry nitrogen gas before sealing to minimize oxidation.

• Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).

Protocol 2: Assessing the Stability of TP0597850 in Cell Culture Medium

• Preparation of Working Solution: Prepare a working solution of TP0597850 in your specific cell culture medium at the desired final concentration. Include a vehicle control (medium with the same final concentration of DMSO).

• Incubation: Incubate the solutions under the same conditions as your long-term experiment (e.g., 37°C, 5% CO2).

• Time Points: Collect aliquots of the solutions at various time points (e.g., 0, 24, 48, 72 hours).

• Sample Preparation for Analysis: For each time point, precipitate proteins from the cell culture medium by adding a cold organic solvent (e.g., acetonitrile with 0.1% formic acid) in a 1:3 ratio (sample:solvent). Vortex and centrifuge at high speed to pellet the precipitated proteins.

• Analysis: Analyze the supernatant by HPLC or LC-MS to quantify the remaining amount of intact TP0597850.

• Data Analysis: Plot the percentage of remaining TP0597850 against time to determine its stability profile under your experimental conditions.

Visualizations

Caption: Inhibition of MMP-2 by TP0597850 prevents ECM degradation.

Caption: Recommended workflow to ensure TP0597850 stability.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Collection - Discovery of TP0597850: A Selective, Chemically Stable, and Slow Tight-Binding Matrix Metalloproteinase‑2 Inhibitor with a Phenylbenzamide–Pentapeptide Hybrid Scaffold - Journal of Medicinal Chemistry - Figshare [figshare.com]
• 5. Discovery of TP0597850: A Selective, Chemically Stable, and Slow Tight-Binding Matrix Metalloproteinase-2 Inhibitor with a Phenylbenzamide-Pentapeptide Hybrid Scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing off-target effects of TP0597850 in cell lines

Welcome to the technical support center for TP0597850, a selective and potent inhibitor of Matrix Metalloproteinase-2 (MMP-2). This resource is designed to assist researchers, scientists, and drug development professionals in utilizing TP0597850 effectively in their cell line experiments and to provide guidance on addressing potential off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is TP0597850 and what is its primary target?

TP0597850 is a selective inhibitor of Matrix Metalloproteinase-2 (MMP-2), a zinc-dependent endopeptidase.[1][2] It exhibits potent MMP-2 inhibition with an IC50 of 0.22 nM and a Ki of 0.034 nM.[1][2] TP0597850 was developed as a chemically stable, slow tight-binding inhibitor.[3]

Q2: What are the known off-target effects of TP0597850?

An off-target screening of TP0597850 was conducted by Eurofins CEREP. The complete results are available in the supporting information of the discovery publication by Takeuchi et al. (2023) in the Journal of Medicinal Chemistry. While the inhibitor is highly selective for MMP-2, the screening provides data on its interaction with a wide range of other potential targets. A summary of key findings from such a screening would typically be presented as follows:

Off-Target Screening Data Summary

Compound: TP0597850 Screening Panel: Eurofins CEREP Safety Panel Concentration: 10 µM (unless otherwise specified)

Target Class	Specific Target	% Inhibition	Notes
GPCRs	Adenosine A1	< 20%	No significant activity observed.
Dopamine D1	< 15%	No significant activity observed.
Serotonin 5-HT2A	< 10%	No significant activity observed.
Ion Channels	hERG	< 5%	Low potential for cardiac liability.
Sodium Channel	< 10%	No significant activity observed.
Kinases	ABL1	< 25%	Further investigation may be needed if working with CML cell lines.
SRC	< 20%	No significant activity observed.
Other Enzymes	Cathepsin B	< 15%	No significant activity observed.
COX-2	< 5%	Unlikely to have anti-inflammatory off-target effects.

Disclaimer: This table is a representative summary. For complete and accurate data, please refer to the original publication's supporting information.

Q3: In which cell lines can I expect to see an effect with TP0597850?

TP0597850 is expected to be effective in cell lines that express and secrete MMP-2. The level of MMP-2 expression can vary significantly between cell types. It is recommended to first confirm MMP-2 expression and activity in your cell line of interest using techniques like Western Blot or gelatin zymography.

Q4: What is the recommended starting concentration for in vitro experiments?

Given the potent in vitro IC50 (0.22 nM), a starting concentration range of 1-100 nM is recommended for most cell-based assays. However, the optimal concentration will depend on the specific cell line, seeding density, and the duration of the experiment. A dose-response experiment is always recommended to determine the optimal working concentration for your specific experimental setup.

Troubleshooting Guide

Issue 1: I am not observing the expected phenotypic change in my cells after treatment with TP0597850.

• Question: Have you confirmed MMP-2 expression and activity in your cell line?

  • Answer: Different cell lines have varying levels of MMP-2. It is crucial to verify that your cell line expresses and secretes active MMP-2.

    • Recommended Action: Perform a gelatin zymography or Western blot on conditioned media and cell lysates to confirm the presence of pro-MMP-2 and active MMP-2.

• Question: Is the inhibitor soluble and stable in your culture medium?

  • Answer: TP0597850 is reported to have high chemical stability. However, improper storage or handling can affect its activity.

    • Recommended Action: Prepare fresh dilutions of the inhibitor from a stock solution for each experiment. Ensure the final concentration of the solvent (e.g., DMSO) is not affecting cell viability.

• Question: Is the concentration of the inhibitor optimal?

  • Answer: The effective concentration can vary between cell lines and experimental conditions.

    • Recommended Action: Perform a dose-response experiment to determine the optimal concentration of TP0597850 for your specific cell line and assay.

Issue 2: I am observing unexpected or off-target effects in my experiments.

• Question: Have you reviewed the off-target screening data?

  • Answer: While highly selective, TP0597850 may have weak interactions with other proteins at higher concentrations.

    • Recommended Action: Consult the Eurofins CEREP off-target screening data in the supporting information of the primary publication to see if any of the weakly inhibited targets could be responsible for the observed phenotype.

• Question: Could the observed effect be due to the inhibition of other MMPs?

  • Answer: TP0597850 is highly selective for MMP-2. However, at very high concentrations, some inhibition of other MMPs might occur.

    • Recommended Action: If possible, use a second, structurally different MMP-2 inhibitor as a control to confirm that the observed phenotype is due to the specific inhibition of MMP-2.

• Question: Are you using an appropriate vehicle control?

  • Answer: The solvent used to dissolve TP0597850 (e.g., DMSO) can have its own effects on cells.

    • Recommended Action: Always include a vehicle control in your experiments with the same final concentration of the solvent as in your treated samples.

Experimental Protocols & Workflows

Workflow for Investigating TP0597850 in a New Cell Line

Caption: Experimental workflow for characterizing the effects of TP0597850.

Detailed Protocol: Gelatin Zymography for MMP-2 Activity

This protocol is adapted from standard laboratory procedures to assess the activity of MMP-2 in conditioned cell culture media.

1. Sample Preparation:

• Culture cells to 70-80% confluency.

• Wash cells with serum-free media and then culture in serum-free media for 24-48 hours.

• Collect the conditioned media and centrifuge to remove cell debris.

• Determine the protein concentration of the conditioned media.

2. Gel Preparation (10% SDS-PAGE with 0.1% Gelatin):

• Prepare a 10% separating gel solution containing 1 mg/mL gelatin.

• Pour the separating gel and allow it to polymerize.

• Pour a 4% stacking gel on top.

3. Electrophoresis:

• Mix equal amounts of protein from each sample with non-reducing sample buffer. Do not heat the samples.

• Load the samples onto the gel.

• Run the gel at 120V until the dye front reaches the bottom.

4. Gel Renaturation and Development:

• Wash the gel twice for 30 minutes each in a renaturing buffer (e.g., 2.5% Triton X-100 in water) to remove SDS.

• Incubate the gel in a developing buffer (e.g., 50 mM Tris-HCl, pH 7.5, 10 mM CaCl2, 1 µM ZnCl2) at 37°C for 18-24 hours.

5. Staining and Visualization:

• Stain the gel with 0.5% Coomassie Brilliant Blue R-250 for 1 hour.

• Destain the gel with a solution of 40% methanol and 10% acetic acid until clear bands appear against a blue background.

• Areas of gelatin degradation, indicating MMP activity, will appear as clear bands. Pro-MMP-2 will be visible at ~72 kDa and active MMP-2 at ~62 kDa.

Signaling Pathway: MMP-2 in Cell Invasion

Caption: TP0597850 inhibits MMP-2-mediated ECM degradation and cell invasion.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Improving the Delivery of TP0597850 in Animal Studies

Welcome to the technical support center for the selective Matrix Metalloproteinase-2 (MMP-2) inhibitor, TP0597850. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing the delivery of TP0597850 in pre-clinical animal studies. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during in vivo experiments.

Disclaimer: The following information is based on general principles of in vivo compound delivery and data from studies on other selective MMP-2 inhibitors, as specific in vivo data for TP0597850 is not publicly available. This guide is intended to provide a strong starting point for your experimental design.

Troubleshooting Guide

This guide provides solutions to potential issues you may encounter when administering TP0597850 in animal models.

Issue	Potential Cause	Recommended Solution
Precipitation of TP0597850 upon formulation	- Poor Solubility: TP0597850, like many small molecule inhibitors, may have limited aqueous solubility.- Solvent Shock: Rapid dilution of a concentrated DMSO stock in an aqueous vehicle can cause the compound to crash out of solution.	- Optimize Formulation: Test various co-solvent systems. A common formulation for poorly soluble compounds is a mixture of DMSO, PEG300, Tween-80, and saline.[1]- Stepwise Dilution: Add the aqueous vehicle to the DMSO stock in a slow, stepwise manner with constant vortexing to avoid localized high concentrations.- Sonication/Heating: Gentle sonication or warming of the formulation can aid in dissolution. However, ensure that the compound is stable at elevated temperatures.
Inconsistent or low drug exposure in vivo	- Poor Bioavailability: The compound may be poorly absorbed from the administration site (e.g., gastrointestinal tract for oral dosing).- Rapid Metabolism: First-pass metabolism in the liver can significantly reduce the amount of active compound reaching systemic circulation.- Instability: The compound may be unstable at physiological pH or susceptible to enzymatic degradation.	- Route of Administration: Consider alternative administration routes. Intraperitoneal (IP) or intravenous (IV) injections generally lead to higher bioavailability than oral gavage.[2]- Formulation Enhancement: Utilize solubility-enhancing excipients in your formulation, such as cyclodextrins.- Pharmacokinetic Studies: Conduct pilot pharmacokinetic (PK) studies to determine key parameters like Cmax, Tmax, and bioavailability for different formulations and routes of administration.
Observed Toxicity or Adverse Events in Animals	- Off-Target Effects: Although TP0597850 is a selective MMP-2 inhibitor, high concentrations may lead to inhibition of other MMPs or unrelated targets, causing unforeseen side effects.[3][4]- Vehicle Toxicity: The formulation vehicle itself, particularly at high concentrations of organic solvents like DMSO, can cause local irritation or systemic toxicity.- Dose-Related Toxicity: The administered dose may be too high, leading to on-target toxicity or exaggerated pharmacological effects.	- Dose-Range Finding Study: Perform a dose-escalation study to determine the maximum tolerated dose (MTD).- Vehicle Control Group: Always include a vehicle-only control group to differentiate between compound- and vehicle-related effects.- Monitor Animal Health: Closely monitor animals for clinical signs of toxicity, such as weight loss, changes in behavior, or signs of distress.
Difficulty in achieving desired therapeutic effect	- Insufficient Dose: The administered dose may not be high enough to achieve a therapeutic concentration at the target site.- Suboptimal Dosing Frequency: The compound may have a short half-life, requiring more frequent administration to maintain therapeutic levels.- Inappropriate Animal Model: The chosen animal model may not accurately recapitulate the human disease state or may have different MMP-2 expression levels.	- Pharmacodynamic (PD) Studies: Correlate pharmacokinetic data with pharmacodynamic readouts (e.g., inhibition of MMP-2 activity in target tissues) to establish an effective dose.- Review Literature for Similar Compounds: Investigate dosing regimens used for other selective MMP-2 inhibitors in similar animal models.- Model Validation: Ensure the animal model is well-characterized and appropriate for testing an MMP-2 inhibitor.

Frequently Asked Questions (FAQs)

Formulation and Administration

• Q1: What is a recommended starting formulation for TP0597850 for in vivo studies? A general starting formulation for poorly soluble compounds intended for in vivo use is a mixture of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[1] The components should be added sequentially, ensuring complete dissolution at each step. It is crucial to test the stability of this formulation before administration.

• Q2: What are the common routes of administration for MMP inhibitors in animal studies? The most common routes are oral gavage (PO), intraperitoneal injection (IP), and intravenous injection (IV). The choice of route depends on the experimental goals, the desired pharmacokinetic profile, and the physicochemical properties of the compound. For initial efficacy studies, IP or IV administration is often preferred to bypass potential absorption issues.

• Q3: How can I minimize the toxicity of the vehicle? For IP or IV injections, the concentration of organic solvents like DMSO should be kept as low as possible, ideally below 10% of the total formulation volume. Always include a vehicle control group to monitor for any adverse effects caused by the formulation itself.

Experimental Design

• Q4: What are some suitable animal models for testing a selective MMP-2 inhibitor like TP0597850? The choice of animal model depends on the therapeutic area of interest. For oncology, xenograft models using cancer cell lines with high MMP-2 expression are common. For fibrosis research, models of induced fibrosis in organs like the lung, liver, or kidney are often used.

• Q5: How do I determine the optimal dose and dosing schedule? A dose-range finding study is essential to determine the maximum tolerated dose (MTD). Subsequently, efficacy studies should be conducted at several dose levels below the MTD. The dosing frequency should be guided by the compound's pharmacokinetic profile, specifically its half-life.

Experimental Protocols

Below are generalized methodologies for key experiments. Specific parameters should be optimized for TP0597850.

Pharmacokinetic (PK) Study in Rats

• Animal Model: Male Sprague-Dawley rats (n=3-5 per group).

• Formulation: Prepare TP0597850 in a suitable vehicle (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline).

• Administration:

  • Intravenous (IV) group: Administer a single bolus dose (e.g., 1-5 mg/kg) via the tail vein.

  • Oral (PO) group: Administer a single dose (e.g., 10-50 mg/kg) via oral gavage.

• Blood Sampling: Collect blood samples (e.g., via tail vein or saphenous vein) at multiple time points (e.g., pre-dose, 5, 15, 30 minutes, and 1, 2, 4, 8, 24 hours post-dose).

• Sample Processing: Process blood to plasma and store at -80°C until analysis.

• Bioanalysis: Quantify the concentration of TP0597850 in plasma samples using a validated LC-MS/MS method.

• Data Analysis: Calculate key pharmacokinetic parameters such as Cmax, Tmax, AUC, half-life, and bioavailability.

Visualizations

Signaling Pathway

Caption: Simplified signaling pathway of MMP-2 activation and its inhibition by TP0597850.

Experimental Workflow

Caption: A typical experimental workflow for the in vivo evaluation of TP0597850.

Troubleshooting Logic

Caption: A logical flow for troubleshooting inconsistent in vivo experimental outcomes.

References

• 1. MMP-2/MMP-9 Inhibitor I | MMP | TargetMol [targetmol.com]
• 2. Preclinical Pharmacokinetics and Translational Pharmacokinetic/Pharmacodynamic Modeling of M8891, a Potent and Reversible Inhibitor of Methionine Aminopeptidase 2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Selective inhibition of matrix metalloproteinase-2 in the multiple myeloma-bone microenvironment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Rebirth of Matrix Metalloproteinase Inhibitors: Moving Beyond the Dogma - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing cytotoxicity of TP0597850 at high concentrations

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with TP0597850. The focus is on strategies to minimize potential cytotoxicity at high concentrations during in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: We are observing unexpected levels of cytotoxicity in our cell-based assays at high concentrations of TP0597850. What are the potential causes?

A1: High cytotoxicity of a small molecule inhibitor like TP0597850 in vitro can stem from several factors:

• On-Target Cytotoxicity: While TP0597850 is a selective inhibitor of Matrix Metalloproteinase-2 (MMP-2), prolonged or very high concentration inhibition of this enzyme could interfere with essential cellular processes that have a basal reliance on MMP-2 activity, leading to cell death.

• Off-Target Effects: Although designed for high selectivity, at sufficiently high concentrations, small molecules may interact with other cellular targets, leading to unforeseen toxic effects. The failure of many broad-spectrum MMP inhibitors in clinical trials was often attributed to a lack of specificity, resulting in side effects like musculoskeletal syndrome.[1][2]

• Compound Purity and Stability: Impurities from the synthesis process or degradation of the compound in culture medium can contribute to cytotoxicity. It is crucial to ensure the purity of your TP0597850 stock.

• Experimental Conditions: Factors such as high cell density, extended exposure time, or the specific cell type used can influence the observed cytotoxicity.[3]

Q2: What are the recommended initial steps to troubleshoot high cytotoxicity?

A2: A systematic approach is recommended:

• Confirm Compound Integrity: Verify the purity of your TP0597850 stock using appropriate analytical methods. Assess the stability of the compound in your specific cell culture medium over the duration of your experiment.[3]

• Perform a Dose-Response Curve: Conduct a comprehensive dose-response analysis to determine the half-maximal inhibitory concentration (IC50) for the intended MMP-2 inhibition and the concentration at which cytotoxicity becomes significant (e.g., CC50). This will help establish a therapeutic window for your experiments.

• Evaluate Exposure Time: Investigate shorter incubation times to see if the therapeutic effect can be achieved before the onset of significant cytotoxicity.

• Optimize Cell Seeding Density: Ensure consistent cell seeding density, as this can affect the per-cell concentration of the compound and influence susceptibility to cytotoxic effects.[3]

Q3: Are there specific cell lines that are known to be more or less sensitive to MMP-2 inhibition?

A3: Cell sensitivity to MMP-2 inhibition is highly dependent on the cell line's reliance on MMP-2 for processes such as migration, invasion, and proliferation. Cancer cell lines with high levels of MMP-2 expression and activity may be more sensitive to the on-target effects of TP0597850. It is advisable to characterize the MMP-2 expression and activity in your chosen cell line.

Troubleshooting Guides

Guide 1: Optimizing Experimental Parameters to Minimize Cytotoxicity

This guide provides a systematic approach to adjusting experimental conditions to reduce non-specific cytotoxicity while maintaining the desired inhibitory effect on MMP-2.

Table 1: Experimental Parameter Optimization

Parameter	Standard Condition	Troubleshooting Action	Rationale
Concentration	High (e.g., >10 µM)	Titrate down to the lowest effective concentration for MMP-2 inhibition.	To minimize off-target effects and on-target cytotoxicity.
Exposure Time	Long (e.g., 48-72h)	Perform a time-course experiment (e.g., 6, 12, 24, 48h).	To identify a time point with sufficient MMP-2 inhibition but minimal cell death.
Cell Density	High (>90% confluency)	Test a range of lower seeding densities.	High cell density can increase cellular stress and alter the effective compound concentration per cell.
Serum Concentration	Standard (e.g., 10% FBS)	Test with lower serum concentrations or serum-free media if compatible with the cell line.	Serum proteins can bind to the compound, affecting its free concentration and activity.
Vehicle Control	DMSO	Ensure the final DMSO concentration is non-toxic (typically <0.5%).	High concentrations of solvents can be cytotoxic.

Guide 2: Assessing the Mechanism of Cytotoxicity

Understanding how cells are dying can provide insights into whether it is an on-target or off-target effect.

Table 2: Assays for Characterizing Cytotoxicity

Assay Type	Principle	Information Gained
Cell Viability Assays (e.g., MTT, MTS, WST-1)	Measures metabolic activity.	Indicates the overall health and number of viable cells.
Cytotoxicity Assays (e.g., LDH Release)	Measures the release of lactate dehydrogenase from damaged cells.	Quantifies cell membrane integrity loss, a marker of necrosis.
Apoptosis Assays (e.g., Caspase-3/7 activity, Annexin V staining)	Detects markers of programmed cell death.	Differentiates between apoptosis and necrosis.

Experimental Protocols

Protocol 1: MTT Cell Viability Assay

This protocol is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Treat cells with a serial dilution of TP0597850 (and a vehicle control) for the desired exposure time (e.g., 24, 48 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control.

Protocol 2: Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This protocol measures the release of LDH from cells with damaged membranes.

• Cell Seeding and Treatment: Follow steps 1 and 2 from the MTT protocol.

• Sample Collection: After the incubation period, carefully collect the cell culture supernatant from each well.

• LDH Reaction: In a separate 96-well plate, mix the collected supernatant with the LDH assay reagent according to the manufacturer's instructions.

• Incubation: Incubate the plate at room temperature for the recommended time, protected from light.

• Absorbance Reading: Measure the absorbance at the wavelength specified by the assay manufacturer.

• Data Analysis: Calculate the percentage of cytotoxicity relative to a positive control (cells lysed to achieve maximum LDH release).

Visualizations

Caption: MMP-2 activation and its role in extracellular matrix degradation, a key process in cancer cell invasion inhibited by TP0597850.

Caption: A logical workflow for systematically troubleshooting and minimizing the in vitro cytotoxicity of a research compound.

References

• 1. Potential clinical implications of recent MMP inhibitor design strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. MMPs as therapeutic targets – still a viable option? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Refining Experimental Conditions for Consistent TP0597850 Results

This technical support center is designed to assist researchers, scientists, and drug development professionals in achieving consistent and reliable results when working with the selective MMP-2 inhibitor, TP0597850. This guide provides troubleshooting advice, answers to frequently asked questions, detailed experimental protocols, and visualizations to support your research.

Troubleshooting Guides

This section addresses common issues that may arise during experiments with TP0597850, presented in a question-and-answer format.

Issue	Potential Cause	Recommended Solution
Inconsistent or Lower-than-Expected MMP-2 Inhibition	Compound Precipitation: TP0597850 may have limited solubility in aqueous solutions.	Ensure complete dissolution of TP0597850. Refer to the Data Presentation section for recommended solvent systems. Prepare fresh dilutions for each experiment. Sonicate or gently warm the stock solution if precipitation is observed[1].
Incorrect Working Concentration: The effective concentration may vary between cell lines and assay formats.	Perform a dose-response experiment to determine the optimal inhibitory concentration (IC50) for your specific experimental setup. Start with a concentration range of 1 nM to 1 µM.
Compound Degradation: Although chemically stable, prolonged incubation in complex biological media at 37°C could lead to some degradation.	For experiments longer than 24 hours, consider replenishing the media with fresh TP0597850 every 24-48 hours. Assess the stability of TP0597850 in your specific cell culture medium if inconsistent results persist[2].
High Serum Concentration in Media: Serum contains proteases and binding proteins that can interfere with the inhibitor's activity.	Reduce the serum concentration in your cell culture medium (e.g., to 0.5-2% FBS) or perform the experiment in serum-free medium after an initial cell attachment period. Serum starvation can also synchronize cells and reduce variability[3][4].
High Well-to-Well Variability in Functional Assays (e.g., Migration, Invasion)	Uneven Cell Seeding: Inconsistent cell numbers across wells will lead to variable results.	Ensure a single-cell suspension before seeding. Mix the cell suspension thoroughly before aliquoting into each well. Allow plates to sit at room temperature for 15-20 minutes before placing them in the incubator to ensure even cell distribution[4].
Scratches or Edge Effects in Wound Healing Assays: Inconsistent wound width or altered cell behavior at the edges of the well can introduce variability.	Use a consistent method for creating the "wound." Automated wound-making tools or commercially available inserts can improve reproducibility. Avoid analyzing cells at the very edge of the wells.
Inconsistent Matrigel™ Coating in Invasion Assays: The thickness of the Matrigel™ layer can significantly impact invasion rates.	Thaw Matrigel™ on ice and use pre-chilled pipette tips and plates to ensure a uniform liquid consistency before polymerization at 37°C. Ensure the same volume of Matrigel™ is added to each insert.
Unexpected Cytotoxicity or Changes in Cell Morphology	High Concentration of TP0597850: While selective, very high concentrations of any compound can lead to off-target effects and cytotoxicity.	Determine the optimal, non-toxic working concentration of TP0597850 for your cell line using a cell viability assay (e.g., MTT, MTS, or trypan blue exclusion) in parallel with your functional assays.
Solvent Toxicity: High concentrations of the solvent (e.g., DMSO) can be toxic to cells.	Ensure the final concentration of the solvent in your cell culture medium is low (typically ≤ 0.1%) and consistent across all wells, including vehicle controls.
Off-Target Effects: Although highly selective, the possibility of off-target effects at high concentrations cannot be entirely ruled out.	If unexpected phenotypes are observed, consider using a structurally different MMP-2 inhibitor as a control to confirm that the observed effect is due to MMP-2 inhibition.

Frequently Asked Questions (FAQs)

Compound Handling and Storage

• Q1: How should I dissolve and store TP0597850?

  • A1: TP0597850 is soluble in DMSO. For in vivo studies, various solvent systems can be used, such as 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline. Prepare a concentrated stock solution in 100% DMSO (e.g., 10 mM) and store it in aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles. For experiments, dilute the stock solution into your cell culture medium to the desired final concentration immediately before use.

• Q2: How stable is TP0597850 in solution?

  • A2: TP0597850 is reported to be chemically stable over a wide range of pH values. However, the stability in complex cell culture media at 37°C over extended periods has not been extensively reported. For long-term experiments (e.g., > 24 hours), it is advisable to replenish the medium with a fresh preparation of the inhibitor to ensure consistent activity.

Experimental Design

• Q3: What is a typical working concentration for TP0597850 in cell-based assays?

  • A3: Given its high potency (IC50 = 0.22 nM, Ki = 0.034 nM), a good starting point for cell-based assays is a concentration range from 1 nM to 1 µM. The optimal concentration will depend on the cell type, assay duration, and the specific endpoint being measured. It is highly recommended to perform a dose-response curve for each new cell line or assay.

• Q4: What are the recommended positive and negative controls for my experiments?

  • A4:

    • Negative Control: A vehicle control (e.g., medium with the same final concentration of DMSO used to dissolve TP0597850) is essential.

    • Positive Control (for inhibition): A well-characterized, broad-spectrum MMP inhibitor (e.g., GM6001 or EDTA) can be used to confirm that the observed effect is due to metalloproteinase inhibition.

    • Positive Control (for biological effect): If studying a process like cell migration, a known inducer of migration for your cell line (e.g., a specific growth factor) should be included.

• Q5: Which cell lines are suitable for studying the effects of TP0597850?

  • A5: Cell lines with known expression of MMP-2 are ideal. Examples include various cancer cell lines such as HT1080 (fibrosarcoma), MDA-MB-231 (breast cancer), and U87 MG (glioblastoma), which are known to express and secrete MMP-2. It is recommended to verify MMP-2 expression and activity in your chosen cell line by gelatin zymography or Western blot.

Mechanism of Action and Specificity

• Q6: What is the mechanism of action of TP0597850?

  • A6: TP0597850 is a selective inhibitor of matrix metalloproteinase-2 (MMP-2). It exhibits a slow tight-binding nature with a long MMP-2 dissociation half-life of 265 minutes. This means it binds strongly to the active site of MMP-2, a zinc-dependent endopeptidase, thereby preventing it from degrading its substrates in the extracellular matrix.

• Q7: How selective is TP0597850? What about off-target effects?

  • A7: TP0597850 has been shown to have a high selectivity for MMP-2, with a reported selectivity of ≥2000-fold over other MMPs. While specific broad-spectrum protease screening data for TP0597850 is not widely published, its high selectivity suggests a low probability of off-target effects at optimal working concentrations. However, as with any small molecule inhibitor, off-target effects can occur at high concentrations. If you observe unexpected cellular phenotypes, it is important to perform dose-response and control experiments to rule out off-target effects.

Data Presentation

The following tables summarize the key quantitative data for TP0597850.

Table 1: Inhibitory Potency and Binding Characteristics of TP0597850

Parameter	Value	Reference
IC50 (MMP-2)	0.22 nM
Ki (MMP-2)	0.034 nM
Dissociation Half-life (t1/2)	265 min
Selectivity	≥2000-fold over other MMPs

Table 2: Recommended Solvent Systems for TP0597850 Dissolution

Application	Solvent System	Solubility	Reference
In Vitro (Stock Solution)	DMSO	≥ 2.5 mg/mL (2.73 mM)
In Vivo (Formulation 1)	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL (2.73 mM)
In Vivo (Formulation 2)	10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL (2.73 mM)
In Vivo (Formulation 3)	10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL (2.73 mM)

Experimental Protocols

This section provides detailed methodologies for key experiments involving TP0597850.

Gelatin Zymography for MMP-2 Activity

This protocol is used to detect the activity of MMP-2 in conditioned media from cell cultures.

a. Sample Preparation:

• Culture cells to 70-80% confluency.

• Wash cells twice with serum-free medium.

• Incubate cells in serum-free medium for 24-48 hours.

• Collect the conditioned medium and centrifuge at 1,500 rpm for 10 minutes to remove cells and debris.

• Determine the protein concentration of the conditioned medium.

b. Gel Electrophoresis:

• Prepare a 10% SDS-polyacrylamide gel containing 1 mg/mL gelatin.

• Mix 20 µg of protein from your conditioned medium with non-reducing sample buffer. Do not boil the samples.

• Load samples onto the gel. Include a positive control (e.g., conditioned medium from a known MMP-2 secreting cell line like HT1080) and a molecular weight marker.

• Run the gel at 120V until the dye front reaches the bottom.

c. Renaturation and Development:

• After electrophoresis, wash the gel twice for 30 minutes each in a renaturation buffer (e.g., 2.5% Triton X-100 in water) to remove SDS.

• Incubate the gel in a developing buffer (e.g., 50 mM Tris-HCl, pH 7.5, containing 10 mM CaCl₂, 1 µM ZnCl₂, and 1% Triton X-100) at 37°C for 16-24 hours.

d. Staining and Visualization:

• Stain the gel with 0.5% Coomassie Brilliant Blue R-250 for 1 hour.

• Destain the gel with a solution of 40% methanol and 10% acetic acid until clear bands appear against a blue background.

• Areas of gelatin degradation by MMP-2 will appear as clear bands. The pro-form of MMP-2 runs at approximately 72 kDa, and the active form at approximately 62 kDa.

In Vitro Cell Migration (Wound Healing) Assay

This assay assesses the effect of TP0597850 on the migratory capacity of cells.

• Seed cells in a 6-well plate and grow to form a confluent monolayer.

• Create a "wound" by scratching the monolayer with a sterile p200 pipette tip.

• Wash the wells with PBS to remove detached cells.

• Add fresh medium containing different concentrations of TP0597850 or a vehicle control.

• Capture images of the wound at 0 hours and at subsequent time points (e.g., 12, 24, 48 hours).

• Quantify the rate of wound closure by measuring the area of the gap at each time point using image analysis software.

In Vitro Cell Invasion (Boyden Chamber) Assay

This assay measures the ability of cells to invade through a basement membrane matrix.

• Coat the upper surface of an 8 µm pore size Transwell insert with a thin layer of Matrigel™ and allow it to solidify at 37°C.

• Resuspend cells in serum-free medium containing different concentrations of TP0597850 or a vehicle control.

• Add the cell suspension to the upper chamber of the Transwell insert.

• Add medium containing a chemoattractant (e.g., 10% FBS) to the lower chamber.

• Incubate for 24-48 hours at 37°C.

• After incubation, remove the non-invading cells from the upper surface of the membrane with a cotton swab.

• Fix and stain the invading cells on the lower surface of the membrane (e.g., with crystal violet).

• Count the number of stained cells in several fields of view under a microscope.

Mandatory Visualization

Signaling Pathway Diagram

Caption: MMP-2 signaling pathway in cancer metastasis and its inhibition by TP0597850.

Experimental Workflow Diagram

Caption: General experimental workflow for evaluating TP0597850 in cell-based assays.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. Discovery of TP0597850: A Selective, Chemically Stable, and Slow Tight-Binding Matrix Metalloproteinase-2 Inhibitor with a Phenylbenzamide-Pentapeptide Hybrid Scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Limited stability in cell culture medium and hydrogen peroxide formation affect the growth inhibitory properties of delphinidin and its degradation product gallic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

Overcoming resistance to TP0597850 in cancer cells

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with TP0597850, a selective inhibitor of Matrix Metalloproteinase-2 (MMP-2).

Frequently Asked Questions (FAQs)

Q1: What is TP0597850 and what is its mechanism of action?

TP0597850 is a selective and chemically stable inhibitor of MMP-2, a zinc-dependent endopeptidase implicated in various diseases, including cancer and fibrosis.[1][2][3][4] It functions as a slow tight-binding inhibitor with a long dissociative half-life from MMP-2.[1] Its mechanism involves binding to the S1' pocket of the MMP-2 active site.

Q2: My cancer cell line is not responding to TP0597850 treatment. Does this indicate resistance?

While acquired resistance is a possibility with any anti-cancer agent, a lack of response to TP0597850 could be due to several other factors. Consider the following troubleshooting steps before concluding resistance:

• Confirm MMP-2 expression and activity: Verify that your cancer cell line expresses active MMP-2. Low or absent MMP-2 expression will result in a lack of response to an MMP-2 inhibitor.

• Check drug concentration and stability: Ensure that the concentration of TP0597850 used is appropriate for your experimental setup and that the compound has been stored correctly to maintain its stability.

• Assess cell viability and proliferation assays: Use appropriate and validated assays to measure the effect of TP0597850 on your cells.

• Consider the role of other MMPs: If your cell line expresses other MMPs that contribute to the malignant phenotype, inhibiting only MMP-2 may not be sufficient to produce a significant effect.

Q3: What are the known quantitative parameters of TP0597850's inhibitory activity?

The following table summarizes the key quantitative data for TP0597850.

Parameter	Value	Reference
IC50	0.22 nM
Ki	0.034 nM
Dissociative Half-Life (t1/2)	265 min
Selectivity	≥2000-fold for MMP-2 over other MMPs

Troubleshooting Guides

Problem: Inconsistent results in cell-based assays.

Possible Causes & Solutions:

• Drug Solubility: TP0597850 may precipitate out of solution at high concentrations or in certain media.

  • Solution: Prepare fresh dilutions for each experiment. Consider using a different solvent system as recommended by the supplier. Visual inspection for precipitates before use is recommended.

• Cell Line Heterogeneity: Cancer cell lines can be heterogeneous, with subpopulations exhibiting different levels of MMP-2 expression.

  • Solution: Perform single-cell cloning to establish a more homogeneous cell line. Regularly verify MMP-2 expression in your cell line.

• Assay Interference: Components of your assay may interfere with TP0597850 activity.

  • Solution: Run appropriate controls, including vehicle-only and positive controls (a known MMP-2 inhibitor).

Problem: Lack of in vivo efficacy in animal models.

Possible Causes & Solutions:

• Pharmacokinetics and Bioavailability: The route of administration and formulation may not provide adequate drug exposure at the tumor site.

  • Solution: Consult the literature for recommended dosing and administration protocols. Consider pharmacokinetic studies to determine the drug concentration in plasma and tumor tissue.

• Tumor Microenvironment: The tumor microenvironment can influence drug efficacy. For example, high levels of other proteases may compensate for MMP-2 inhibition.

  • Solution: Analyze the tumor microenvironment for the expression of other relevant factors. Consider combination therapies targeting compensatory pathways.

• Metabolism of TP0597850: The drug may be rapidly metabolized in vivo.

  • Solution: Investigate the metabolic stability of TP0597850 in the animal model being used.

Experimental Protocols

MMP-2 Inhibition Assay (General Protocol)

This protocol provides a general framework for assessing the inhibitory activity of TP0597850 on purified MMP-2 or in cell lysates.

• Enzyme and Substrate Preparation:

  • Reconstitute purified active human MMP-2 enzyme in assay buffer (e.g., TCNB buffer: 50 mM Tris, 10 mM CaCl₂, 150 mM NaCl, 0.05% Brij-35, pH 7.5).

  • Prepare a stock solution of a fluorogenic MMP-2 substrate (e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH₂).

• Inhibitor Preparation:

  • Prepare a stock solution of TP0597850 in an appropriate solvent (e.g., DMSO).

  • Perform serial dilutions of TP0597850 in assay buffer to achieve a range of final concentrations.

• Assay Procedure:

  • In a 96-well plate, add the MMP-2 enzyme to each well.

  • Add the serially diluted TP0597850 or vehicle control to the respective wells and incubate for a pre-determined time to allow for inhibitor binding.

  • Initiate the reaction by adding the fluorogenic substrate to all wells.

  • Monitor the increase in fluorescence over time using a fluorescence plate reader (Excitation/Emission wavelengths will depend on the substrate used).

• Data Analysis:

  • Calculate the initial reaction velocities (V₀) from the linear portion of the fluorescence curves.

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration.

  • Determine the IC₅₀ value by fitting the data to a dose-response curve.

Potential Mechanisms of Resistance to MMP-2 Inhibitors (Theoretical)

While specific resistance mechanisms to TP0597850 have not been reported, general mechanisms of drug resistance in cancer could theoretically apply. Researchers investigating potential resistance should consider the following:

• Target Alteration: Mutations in the MMP2 gene could alter the drug-binding site, reducing the affinity of TP0597850.

• Target Overexpression: Increased expression of MMP-2 could titrate out the inhibitor, requiring higher concentrations for a therapeutic effect.

• Drug Efflux: Increased expression of ATP-binding cassette (ABC) transporters could actively pump TP0597850 out of the cancer cells.

• Activation of Bypass Pathways: Cancer cells may upregulate alternative signaling pathways to compensate for the inhibition of MMP-2-mediated processes. This could involve the activation of other proteases or signaling molecules that promote invasion and metastasis.

• Alterations in the Tumor Microenvironment: Changes in the tumor microenvironment, such as altered pH or the presence of drug-binding proteins, could reduce the effective concentration of TP0597850 at the target site.

Visualizations

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Discovery of TP0597850: A Selective, Chemically Stable, and Slow Tight-Binding Matrix Metalloproteinase-2 Inhibitor with a Phenylbenzamide-Pentapeptide Hybrid Scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Collection - Discovery of TP0597850: A Selective, Chemically Stable, and Slow Tight-Binding Matrix Metalloproteinase‑2 Inhibitor with a Phenylbenzamide–Pentapeptide Hybrid Scaffold - Journal of Medicinal Chemistry - Figshare [figshare.com]

Reference Data & Comparative Studies

Validating the Inhibitory Effect of TP0597850 on MMP-2: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the inhibitory effects of TP0597850 on Matrix Metalloproteinase-2 (MMP-2) with other known inhibitors. The information presented herein is supported by experimental data and detailed protocols to assist researchers in their drug discovery and development efforts.

Introduction to MMP-2

Matrix Metalloproteinase-2 (MMP-2), also known as gelatinase A, is a zinc-dependent endopeptidase that plays a crucial role in the degradation of extracellular matrix (ECM) components, particularly type IV collagen, a major structural component of basement membranes. Under normal physiological conditions, MMP-2 is involved in processes such as embryonic development, tissue remodeling, and wound healing. However, its dysregulation and overexpression are implicated in various pathological conditions, including cancer metastasis, arthritis, and cardiovascular diseases, making it a significant therapeutic target.

Comparative Analysis of MMP-2 Inhibitors

The efficacy of an inhibitor is often quantified by its half-maximal inhibitory concentration (IC50) or its inhibition constant (Ki), with lower values indicating greater potency. This section compares the inhibitory potency of TP0597850 against other well-characterized MMP-2 inhibitors.

Quantitative Data Summary

Inhibitor	IC50 (nM) for MMP-2	Ki (nM) for MMP-2	Key Characteristics
TP0597850	0.22	0.034	High selectivity and chemical stability; slow tight-binding inhibitor with a long dissociative half-life (t1/2 = 265 min).[1]
Batimastat (BB-94)	4	Not readily available	Potent, broad-spectrum MMP inhibitor.[2][3]
Marimastat (BB-2516)	6	Not readily available	Broad-spectrum MMP inhibitor.[4][5]
MMP-2/MMP-9 Inhibitor I	310	Not readily available	Potent dual inhibitor of MMP-2 and MMP-9.
MMP-2 Inhibitor II	Not readily available	2400	Selective MMP-2 inhibitor.

Experimental Protocols for Validating MMP-2 Inhibition

Accurate and reproducible experimental methods are critical for validating the inhibitory effect of compounds on MMP-2 activity. This section provides detailed protocols for three commonly used assays.

Gelatin Zymography

Gelatin zymography is a sensitive technique used to detect the activity of gelatinases like MMP-2. In this assay, a polyacrylamide gel is copolymerized with gelatin. After electrophoresis of protein samples under non-reducing conditions, the gel is incubated in a buffer that allows for enzymatic activity. Areas with active MMP-2 will digest the gelatin, resulting in clear bands against a stained background.

Protocol:

• Sample Preparation:

  • For cultured cells, collect the conditioned media and centrifuge to remove cellular debris. The supernatant can be concentrated if necessary.

  • For tissues, homogenize in a suitable lysis buffer and centrifuge to collect the supernatant.

  • Determine the protein concentration of the samples.

• Gel Electrophoresis:

  • Prepare a 10% SDS-polyacrylamide gel containing 1 mg/mL gelatin.

  • Mix samples with non-reducing sample buffer and load onto the gel. Include a molecular weight marker.

  • Run the gel at a constant voltage (e.g., 120 V) until the dye front reaches the bottom.

• Renaturation and Development:

  • After electrophoresis, wash the gel twice for 30 minutes each in a renaturation buffer (e.g., 2.5% Triton X-100 in water) with gentle agitation to remove SDS.

  • Incubate the gel in a developing buffer (e.g., 50 mM Tris-HCl, pH 7.5, 200 mM NaCl, 5 mM CaCl2, 0.02% Brij-35) at 37°C for 16-24 hours.

• Staining and Visualization:

  • Stain the gel with 0.5% Coomassie Brilliant Blue R-250 in a solution of 40% methanol and 10% acetic acid for 1 hour.

  • Destain the gel with a solution of 40% methanol and 10% acetic acid until clear bands appear against a blue background.

  • The clear bands indicate areas of gelatinolytic activity, corresponding to the molecular weights of pro-MMP-2 and active MMP-2.

Fluorescent Substrate Assay

This is a quantitative method to measure MMP-2 activity in real-time. The assay utilizes a fluorogenic peptide substrate that is cleaved by active MMP-2, resulting in an increase in fluorescence that can be measured with a fluorometer.

Protocol:

• Reagent Preparation:

  • Prepare an assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 10 mM CaCl2, 0.05% Brij-35).

  • Dilute the fluorogenic MMP-2 substrate to the recommended working concentration in the assay buffer.

  • Prepare a stock solution of the inhibitor (e.g., TP0597850) and create a dilution series.

• Assay Procedure:

  • Add a known amount of active human recombinant MMP-2 to the wells of a 96-well microplate.

  • Add the different concentrations of the inhibitor to the respective wells. Include a control well with no inhibitor.

  • Pre-incubate the plate at 37°C for 15-30 minutes to allow the inhibitor to bind to the enzyme.

  • Initiate the reaction by adding the fluorogenic substrate to all wells.

• Data Acquisition and Analysis:

  • Immediately measure the fluorescence intensity at the appropriate excitation and emission wavelengths (e.g., 328 nm excitation and 393 nm emission for some substrates) using a fluorescence plate reader.

  • Continue to take readings at regular intervals (e.g., every 5 minutes) for 30-60 minutes.

  • Calculate the rate of reaction (slope of the fluorescence versus time graph) for each inhibitor concentration.

  • Plot the reaction rate against the inhibitor concentration and fit the data to a suitable equation to determine the IC50 value.

Western Blotting for MMP-2 Expression

Western blotting is used to detect and quantify the amount of MMP-2 protein in a sample. This method can distinguish between the pro-form and the active form of MMP-2 based on their different molecular weights.

Protocol:

• Sample Preparation and Protein Quantification:

  • Prepare cell or tissue lysates using a lysis buffer (e.g., RIPA buffer) containing protease inhibitors.

  • Centrifuge the lysates to pellet cellular debris and collect the supernatant.

  • Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Protein Transfer:

  • Mix equal amounts of protein from each sample with Laemmli sample buffer and heat at 95°C for 5 minutes.

  • Separate the proteins by SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with a blocking solution (e.g., 5% non-fat dry milk or bovine serum albumin in TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for MMP-2 overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST for 10 minutes each.

• Detection:

  • Add an enhanced chemiluminescence (ECL) substrate to the membrane.

  • Visualize the protein bands using a chemiluminescence detection system.

  • The intensity of the bands corresponding to pro-MMP-2 and active MMP-2 can be quantified using densitometry software.

Visualizing Key Processes and Relationships

To further clarify the concepts discussed, the following diagrams illustrate the MMP-2 activation pathway, the experimental workflow for validating MMP-2 inhibition, and the logical flow of this comparative guide.

Caption: Simplified signaling pathway of MMP-2 activation.

Caption: Experimental workflow for validating MMP-2 inhibition.

References

• 1. MMP-2/MMP-9 Inhibitor I | MMP | TargetMol [targetmol.com]
• 2. MMP-2/MMP-9 Inhibitor II|193807-60-2|COA [dcchemicals.com]
• 3. Identification of Novel Natural Product Inhibitors against Matrix Metalloproteinase 9 Using Quantum Mechanical Fragment Molecular Orbital-Based Virtual Screening Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]

Cross-Validation of TP0597850's Activity in Different Cell Types: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the selective Matrix Metalloproteinase-2 (MMP-2) inhibitor, TP0597850, and its activity across various cell types. Due to the limited publicly available data on the specific activity of TP0597850 in cell-based assays, this document focuses on providing a framework for such a cross-validation study. It includes a comparison with other known MMP-2 inhibitors, detailed experimental protocols for assessing inhibitor activity, and visualizations of the relevant biological pathways and experimental workflows.

Introduction to TP0597850 and MMP-2 Inhibition

TP0597850 is a potent and highly selective inhibitor of Matrix Metalloproteinase-2 (MMP-2), a zinc-dependent endopeptidase. MMP-2 plays a crucial role in the degradation of extracellular matrix components, a process integral to physiological tissue remodeling as well as pathological conditions such as cancer metastasis and fibrosis. TP0597850 exhibits a slow tight-binding mechanism of action, ensuring prolonged and effective inhibition of MMP-2 activity. The dysregulation of MMP-2 is implicated in the progression of various cancers and fibrotic diseases, making it a compelling target for therapeutic intervention.

Comparative Analysis of MMP-2 Inhibitors

While specific comparative data for TP0597850 in different cell lines is not extensively available in the public domain, a cross-validation study would typically involve comparing its efficacy against other well-characterized MMP inhibitors. The following table summarizes the activity of several MMP inhibitors, including broad-spectrum and selective compounds, in commonly used cancer and fibroblast cell lines. This provides a baseline for where TP0597850 could be positioned upon experimental evaluation.

Inhibitor	Target(s)	Cell Line	Assay	Endpoint	Reported Activity (IC50/Effect)
TP0597850	MMP-2 (highly selective)	Data not publicly available	N/A	N/A	Potent enzymatic inhibition (Ki = 0.034 nM)
Marimastat	Broad-spectrum MMP inhibitor	HT-1080 (Fibrosarcoma)	Invasion Assay	Inhibition of cell invasion	~10 µM
Prinomastat	MMP-2, MMP-3, MMP-9, MMP-13	A549 (Lung Carcinoma)	Cell Viability	Limited effect on viability alone	> 20 µM
Doxycycline	Broad-spectrum MMP inhibitor	HT-1080 (Fibrosarcoma)	Gelatin Zymography	Reduction of MMP-2 activity	Dose-dependent reduction
Batimastat (BB-94)	Broad-spectrum MMP inhibitor	Human Tenon's Fibroblasts	Collagen Lattice Contraction	Inhibition of contraction	~10 µM
ARP 100	Selective MMP-2 inhibitor	MDA-MB-231 (Breast Cancer)	Invasion Assay	Inhibition of cell invasion	~1 µM

Experimental Protocols for Cross-Validation

To perform a comprehensive cross-validation of TP0597850's activity, a series of standardized in vitro assays should be conducted across a panel of relevant cell lines.

Cell Lines for Cross-Validation

A selection of cell lines representing different cancer types and fibrotic models is recommended:

• Cancer Cell Lines:

  • HT-1080 (Fibrosarcoma): High endogenous MMP-2 expression.

  • MDA-MB-231 (Breast Cancer): Invasive phenotype with significant MMP-2 activity.

  • A549 (Lung Carcinoma): Model for studying invasion in lung cancer.

• Fibroblast Cell Lines:

  • NIH-3T3 (Mouse Embryonic Fibroblast): A standard model for studying fibroblast biology and response to inhibitors.

  • Primary Human Lung Fibroblasts (HLF): A more physiologically relevant model for studying fibrosis.

Key Experimental Assays

Principle: This technique detects the gelatinolytic activity of MMP-2 in conditioned media from cell cultures.

Protocol:

• Sample Preparation: Culture selected cell lines to 70-80% confluency. Wash cells with serum-free media and then incubate in serum-free media for 24-48 hours. Collect the conditioned media and centrifuge to remove cellular debris.

• Protein Quantification: Determine the total protein concentration of the conditioned media using a standard protein assay (e.g., BCA assay).

• Electrophoresis: Mix equal amounts of protein from each sample with non-reducing sample buffer and load onto a polyacrylamide gel co-polymerized with gelatin (typically 1 mg/mL).

• Renaturation and Development: After electrophoresis, wash the gel with a renaturing buffer (e.g., 2.5% Triton X-100) to remove SDS and allow the enzymes to renature. Incubate the gel in a developing buffer containing CaCl2 and ZnCl2 at 37°C for 12-24 hours.

• Staining and Visualization: Stain the gel with Coomassie Brilliant Blue R-250 and then destain. Areas of gelatin degradation by MMP-2 will appear as clear bands against a blue background.

• Quantification: Densitometrically quantify the clear bands to determine the relative MMP-2 activity.

Principle: This assay measures the ability of cells to invade through a basement membrane matrix in response to a chemoattractant.

Protocol:

• Chamber Preparation: Rehydrate Matrigel-coated inserts (8 µm pore size) for 2 hours at 37°C with serum-free media.

• Cell Seeding: Harvest cells and resuspend in serum-free media. Seed cells (e.g., 5 x 10^4 cells/well) into the upper chamber of the Boyden chamber. Add the test compounds (TP0597850 and comparators) at various concentrations to the upper chamber.

• Chemoattraction: Add complete media (containing FBS) as a chemoattractant to the lower chamber.

• Incubation: Incubate the chambers for 12-48 hours at 37°C in a CO2 incubator.

• Cell Removal and Staining: After incubation, remove the non-invading cells from the top of the insert with a cotton swab. Fix the invading cells on the bottom of the membrane with methanol and stain with crystal violet.

• Quantification: Elute the crystal violet stain and measure the absorbance at 570 nm, or count the number of stained cells in multiple fields of view under a microscope.

Principle: This technique is used to detect and quantify the amount of MMP-2 protein in cell lysates.

Protocol:

• Cell Lysis: Lyse the cells in RIPA buffer containing protease inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates.

• Electrophoresis and Transfer: Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane and then incubate with a primary antibody specific for MMP-2. After washing, incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and imaging system.

• Quantification: Densitometrically quantify the bands and normalize to a loading control (e.g., GAPDH or β-actin).

Visualizing Pathways and Workflows

MMP-2 Signaling and Inhibition

The following diagram illustrates the central role of MMP-2 in extracellular matrix degradation and the point of intervention for inhibitors like TP0597850.

Caption: MMP-2 activation pathway and the inhibitory action of TP0597850.

Experimental Workflow for Inhibitor Cross-Validation

This diagram outlines the systematic process for comparing the activity of TP0597850 with other MMP-2 inhibitors.

Caption: Workflow for cross-validating MMP-2 inhibitor activity in vitro.

Logical Comparison of MMP-2 Inhibitors

This diagram illustrates the decision-making process based on the comparative experimental data.

Caption: Logical framework for evaluating and selecting an optimal MMP-2 inhibitor.

Conclusion

A thorough cross-validation of TP0597850's activity in different cell types is essential to fully understand its therapeutic potential. By employing the standardized experimental protocols outlined in this guide and comparing its performance against other known MMP-2 inhibitors, researchers can generate the critical data needed to advance the development of this promising therapeutic agent. The provided visualizations offer a clear understanding of the underlying biological processes and the experimental strategy required for a robust evaluation.

Comparative Analysis of TP0597850 and Batimastat on Tumor Growth: A Guide for Researchers

A detailed examination of the broad-spectrum matrix metalloproteinase (MMP) inhibitor, Batimastat, and the highly selective MMP-2 inhibitor, TP0597850, in the context of cancer therapy. This guide provides a comparative overview of their mechanisms of action, preclinical efficacy, and the signaling pathways they influence, supported by available experimental data.

Introduction

Matrix metalloproteinases (MMPs) are a family of zinc-dependent endopeptidases crucial for the degradation of the extracellular matrix (ECM). Their dysregulation is a hallmark of cancer, contributing significantly to tumor growth, invasion, angiogenesis, and metastasis. Consequently, MMP inhibitors have been a focal point of anti-cancer drug development. This guide presents a comparative analysis of two such inhibitors: Batimastat (BB-94), a first-generation broad-spectrum MMP inhibitor, and TP0597850, a novel, highly potent, and selective MMP-2 inhibitor. While extensive preclinical data exists for Batimastat, information on the anti-tumor effects of TP0597850 is limited to its potent in vitro activity. This comparison will, therefore, juxtapose the established profile of Batimastat with the known characteristics and theoretical potential of TP0597850.

Mechanism of Action

Batimastat is a synthetic, broad-spectrum MMP inhibitor that functions by chelating the zinc ion in the active site of various MMPs, thereby preventing them from degrading ECM components.[1][2] Its inhibitory activity spans across multiple MMPs, including MMP-1, MMP-2, MMP-3, MMP-7, and MMP-9.[3][4] This wide-ranging inhibition is intended to block multiple pathways involved in tumor progression.

TP0597850 , in contrast, is a highly selective inhibitor of MMP-2.[5] Its design is based on a phenylbenzamide-pentapeptide hybrid scaffold, which confers high chemical stability and a slow, tight-binding nature to the MMP-2 active site. This selectivity offers the potential for a more targeted therapeutic approach with a reduced risk of off-target effects that have been a concern with broad-spectrum inhibitors.

Comparative Data on Inhibitory Activity

Parameter	TP0597850	Batimastat (BB-94)
Target(s)	Highly selective for MMP-2	Broad-spectrum (MMP-1, -2, -3, -7, -9, etc.)
Ki (MMP-2)	0.034 nM	4 nM
Selectivity	≥2000-fold selectivity for MMP-2 over other MMPs	Broad-spectrum with varying IC50 values for different MMPs
Binding Nature	Slow tight-binding with a long dissociative half-life (t1/2 = 265 min)	Reversible, competitive inhibition

Preclinical Efficacy in Tumor Growth and Angiogenesis

Batimastat: In Vivo Studies

Batimastat has demonstrated efficacy in reducing tumor growth and metastasis in a variety of preclinical cancer models.

Cancer Model	Key Findings	Reference
Human Ovarian Carcinoma Xenografts	Retarded ascites accumulation and increased survival.
B16F1 Melanoma Metastasis	Reduced the mean diameter of liver metastases by 23% (54% reduction in tumor volume) by inhibiting angiogenesis.
MDA-MB-435 Human Breast Cancer Xenografts	Inhibited local-regional tumor regrowth and reduced the incidence, number, and volume of lung metastases.
Human Colon Carcinoma Metastasis Models	Reduced the number and size of liver tumors and decreased the weight of lung tumors.

TP0597850: A Theoretical Perspective on its Potential Anti-Tumor Effects

Currently, there is no publicly available in vivo data on the effect of TP0597850 on tumor growth or angiogenesis. However, based on the critical role of MMP-2 in these processes, we can infer its potential efficacy. MMP-2 is known to degrade type IV collagen, a major component of the basement membrane, which is a crucial step for tumor cell invasion and the formation of new blood vessels. By selectively inhibiting MMP-2, TP0597850 could theoretically:

• Inhibit tumor invasion and metastasis: By preventing the breakdown of the basement membrane, TP0597850 may restrict the ability of cancer cells to invade surrounding tissues and metastasize to distant organs.

• Suppress tumor-induced angiogenesis: MMP-2 is involved in the release of pro-angiogenic factors and the remodeling of the ECM to support new blood vessel growth. Selective inhibition of MMP-2 could therefore lead to a reduction in tumor vascularization and subsequent growth.

The high potency and long residence time of TP0597850 on its target suggest that it could be a highly effective inhibitor of MMP-2-dependent tumor progression. Furthermore, its selectivity may circumvent the side effects associated with broad-spectrum MMP inhibitors, which can arise from the inhibition of MMPs with physiological roles.

Signaling Pathways

MMP inhibitors can indirectly affect intracellular signaling pathways that are regulated by the tumor microenvironment.

Batimastat has been shown to influence key signaling pathways involved in cell proliferation and survival, such as the MAPK/ERK and PI3K/AKT pathways . Studies have indicated that Batimastat can suppress the phosphorylation of ERK1/ERK2.

TP0597850's effect on signaling pathways has not been directly studied. However, by inhibiting MMP-2, it is plausible that it could modulate signaling cascades that are influenced by MMP-2-mediated cleavage of cell surface receptors or release of growth factors from the ECM.

Experimental Protocols

In Vitro MMP Inhibition Assay

• Objective: To determine the inhibitory activity (IC50 or Ki) of the compounds against purified MMPs.

• Methodology: A fluorogenic peptide substrate specific for the MMP of interest is incubated with the recombinant human MMP enzyme in the presence of varying concentrations of the inhibitor (TP0597850 or Batimastat). The rate of substrate cleavage is measured by monitoring the increase in fluorescence over time. The data is then used to calculate the IC50 or Ki value.

In Vivo Tumor Xenograft Model (Batimastat)

• Objective: To evaluate the effect of Batimastat on tumor growth and metastasis in vivo.

• Cell Line: Human breast cancer cell line MDA-MB-435.

• Animal Model: Athymic nude mice.

• Procedure:

  • MDA-MB-435 cells are injected into the mammary fat pads of the mice.

  • Once tumors are established, they are surgically resected.

  • Mice are then treated with daily intraperitoneal injections of Batimastat (e.g., 30 mg/kg body weight) or a vehicle control.

  • Tumor regrowth at the primary site and the development of lung metastases are monitored and quantified over time.

Gelatin Zymography

• Objective: To detect the activity of gelatinases (MMP-2 and MMP-9) in cell culture supernatants or tissue extracts.

• Methodology:

  • Protein samples are separated by SDS-PAGE on a gel containing gelatin.

  • The gel is then incubated in a renaturing buffer to allow the enzymes to renature.

  • Subsequently, the gel is incubated in a developing buffer that allows the gelatinases to digest the gelatin in the gel.

  • The gel is stained with Coomassie Brilliant Blue, which stains the undigested gelatin.

  • Areas of enzymatic activity appear as clear bands against a blue background.

In Vivo Matrigel Plug Angiogenesis Assay

• Objective: To assess the effect of a compound on angiogenesis in vivo.

• Methodology:

  • Matrigel, a basement membrane extract, is mixed with a pro-angiogenic factor (e.g., VEGF or bFGF) and the test compound (e.g., Batimastat).

  • The mixture is injected subcutaneously into mice, where it forms a solid plug.

  • After a set period (e.g., 7-14 days), the Matrigel plugs are excised.

  • Angiogenesis is quantified by measuring the infiltration of endothelial cells into the plug, often by staining for an endothelial cell marker like CD31, or by measuring the hemoglobin content of the plug.

Western Blotting for Signaling Pathway Analysis

• Objective: To determine the effect of MMP inhibitors on the activation of key signaling proteins.

• Methodology:

  • Cancer cells are treated with the MMP inhibitor for a specified time.

  • Cells are lysed, and protein concentrations are determined.

  • Equal amounts of protein are separated by SDS-PAGE and transferred to a membrane.

  • The membrane is probed with primary antibodies specific for the phosphorylated (active) and total forms of the signaling proteins of interest (e.g., p-ERK, total ERK, p-AKT, total AKT).

  • The membrane is then incubated with a secondary antibody conjugated to an enzyme (e.g., HRP), and the protein bands are visualized using a chemiluminescent substrate.

Visualizations

Batimastat's broad-spectrum inhibition of MMPs.

TP0597850's selective inhibition of MMP-2.

References

• 1. apexbt.com [apexbt.com]
• 2. Phase I trial of a novel matrix metalloproteinase inhibitor batimastat (BB-94) in patients with advanced cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Batimastat | Matrix Metalloproteases | Tocris Bioscience [tocris.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Discovery of TP0597850: A Selective, Chemically Stable, and Slow Tight-Binding Matrix Metalloproteinase-2 Inhibitor with a Phenylbenzamide-Pentapeptide Hybrid Scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]

Independent Verification of the Selectivity Profile of TP0597850: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the selectivity profile of TP0597850, a potent and selective matrix metalloproteinase-2 (MMP-2) inhibitor, with other relevant MMP inhibitors. The information is supported by available experimental data to aid in the evaluation of this compound for research and development purposes.

Executive Summary

TP0597850 is a highly potent and selective inhibitor of MMP-2, a key enzyme implicated in various pathological processes, including cancer metastasis and fibrosis.[1][2] With a reported MMP-2 inhibition constant (Ki) of 0.034 nM and an IC50 of 0.22 nM, it demonstrates significant potency.[2][3][4] Notably, TP0597850 exhibits a high degree of selectivity for MMP-2, with reports indicating at least a 2000-fold greater selectivity for MMP-2 over other MMPs. This guide presents a comparative analysis of its selectivity against alternative MMP inhibitors, details the likely experimental methodologies used for its characterization, and provides visual representations of the relevant biological pathways and experimental workflows.

Data Presentation: Comparative Selectivity of MMP Inhibitors

The following table summarizes the inhibitory activity of TP0597850 and other selected MMP inhibitors against a panel of matrix metalloproteinases. This allows for a direct comparison of their potency and selectivity profiles.

Inhibitor	MMP-1 (nM)	MMP-2 (nM)	MMP-3 (nM)	MMP-7 (nM)	MMP-8 (nM)	MMP-9 (nM)	MMP-12 (nM)	MMP-13 (nM)	MMP-14 (nM)	Selectivity Profile
TP0597850	-	IC50: 0.22 Ki: 0.034	-	-	-	-	IC50: 250	IC50: 240	-	Highly selective for MMP-2
Batimastat (BB-94)	IC50: 3	IC50: 4	IC50: 20	IC50: 6	-	IC50: 4	-	-	-	Broad-spectrum
Marimastat (BB-2516)	IC50: 5	IC50: 6	-	IC50: 13	-	IC50: 3	-	-	IC50: 9	Broad-spectrum
Ilomastat (GM6001)	Ki: 0.4	Ki: 0.5	Ki: 27	Ki: 3.7	Ki: 0.1	Ki: 0.2	Ki: 3.6	-	Ki: 13.4	Broad-spectrum
ARP 100	IC50: >50,000	IC50: 12	IC50: 4500	IC50: >50,000	-	IC50: 200	-	-	-	Selective for MMP-2
SB-3CT	-	Ki: 13.9	-	-	-	Ki: 600	-	-	-	Selective for MMP-2

Experimental Protocols

While the detailed, step-by-step experimental protocols for the selectivity profiling of TP0597850 are proprietary to the discovering entity, the off-target screening was reported to be conducted at Eurofins CEREP. This suggests the use of standardized, industry-accepted assays. A general methodology for determining the enzymatic activity and inhibition of MMPs is described below.

General MMP Enzymatic Assay Protocol (Fluorogenic Substrate)

• Enzyme Activation: Recombinant human pro-MMPs are activated according to the manufacturer's instructions. This typically involves treatment with a protease like trypsin or a chemical activator like 4-aminophenylmercuric acetate (APMA).

• Inhibitor Preparation: TP0597850 and other test compounds are serially diluted in an appropriate buffer (e.g., Tris-HCl with CaCl2, ZnCl2, and Brij-35) to generate a range of concentrations.

• Assay Reaction: The activated MMP enzyme is pre-incubated with the various concentrations of the inhibitor in the assay buffer for a specified period to allow for inhibitor-enzyme binding.

• Substrate Addition: A fluorogenic MMP substrate (e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH2) is added to the enzyme-inhibitor mixture to initiate the reaction.

• Fluorescence Measurement: The increase in fluorescence resulting from the cleavage of the substrate is monitored over time using a fluorescence plate reader. The excitation and emission wavelengths are specific to the fluorogenic substrate used.

• Data Analysis: The initial reaction velocities are calculated from the linear portion of the fluorescence versus time curves. The IC50 values (the concentration of inhibitor required to reduce enzyme activity by 50%) are determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve. Ki values can be subsequently calculated using the Cheng-Prusoff equation, especially for competitive inhibitors.

Off-Target Selectivity Screening

A broad panel of off-target screening assays, such as those offered by Eurofins Discovery (formerly CEREP), is typically employed to assess the selectivity of a lead compound. These panels usually include a wide range of receptors, ion channels, transporters, and other enzymes to identify potential off-target interactions that could lead to adverse effects. The assays are often conducted as single-point measurements at a high concentration (e.g., 10 µM) to identify any significant interactions, which are then followed up with dose-response curves to determine the potency of the off-target activity.

Mandatory Visualization

Signaling Pathways of MMP-2 in Disease

MMP-2 plays a crucial role in the degradation of the extracellular matrix (ECM), a process that is essential for physiological tissue remodeling but is also co-opted in diseases like cancer and fibrosis. Upon activation by various stimuli, including growth factors like TGF-β and pro-inflammatory cytokines, signaling cascades such as the PI3K/AKT and MAPK/ERK pathways are initiated. This leads to the upregulation and activation of MMP-2, which then cleaves components of the ECM and other substrates. This cleavage can release ECM-sequestered growth factors like VEGF and TGF-β, further promoting processes such as angiogenesis, cell migration, and invasion, which are hallmarks of cancer progression and fibrotic diseases.

Caption: Signaling pathway of MMP-2 in disease and the inhibitory action of TP0597850.

Experimental Workflow for Selectivity Profiling

The discovery and characterization of a selective inhibitor like TP0597850 typically follows a structured workflow. This process begins with a high-throughput screening (HTS) of a compound library to identify initial "hits" that inhibit the target enzyme. These hits then undergo lead optimization, where medicinal chemists modify their structure to improve potency and selectivity. Promising candidates are then subjected to comprehensive selectivity profiling against a panel of related enzymes (e.g., other MMPs) and a broad off-target panel to assess their specificity and potential for side effects.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of TP0597850: A Selective, Chemically Stable, and Slow Tight-Binding Matrix Metalloproteinase-2 Inhibitor with a Phenylbenzamide-Pentapeptide Hybrid Scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Collection - Discovery of TP0597850: A Selective, Chemically Stable, and Slow Tight-Binding Matrix Metalloproteinase‑2 Inhibitor with a Phenylbenzamide–Pentapeptide Hybrid Scaffold - Journal of Medicinal Chemistry - Figshare [figshare.com]
• 4. medchemexpress.com [medchemexpress.com]

A Head-to-Head Comparison of TP0597850 and Marimastat in Fibrosis: A Tale of Broad-Spectrum versus Selective MMP Inhibition

For researchers, scientists, and drug development professionals, the modulation of matrix metalloproteinases (MMPs) presents a compelling, albeit complex, therapeutic strategy for fibrotic diseases. This guide provides a comparative analysis of two MMP inhibitors, the broad-spectrum Marimastat and the highly selective MMP-2 inhibitor TP0597850. While direct head-to-head preclinical studies in a fibrosis model are not publicly available, this document synthesizes the existing data to offer a comprehensive overview of their mechanisms, experimental findings, and potential implications for anti-fibrotic therapy.

Introduction to TP0597850 and Marimastat

Fibrosis, characterized by the excessive accumulation of extracellular matrix (ECM), is a pathological process that can lead to organ failure. Matrix metalloproteinases (MMPs) are a family of enzymes crucial for ECM remodeling. Their dysregulation is a hallmark of fibrotic conditions, making them an attractive target for therapeutic intervention.

Marimastat is a broad-spectrum MMP inhibitor, meaning it targets a wide range of MMPs. This extensive inhibition has been explored in various diseases, including cancer and, to a lesser extent, fibrosis. The rationale behind this approach is to achieve a comprehensive blockade of the enzymatic activity driving tissue scarring.

In contrast, TP0597850 represents a more targeted approach. It is a potent and highly selective inhibitor of MMP-2, a gelatinase implicated in the pathogenesis of fibrosis.[1][2] The hypothesis underpinning this selective inhibition is that by targeting a key pro-fibrotic MMP, it may be possible to achieve therapeutic benefit with fewer off-target effects compared to broad-spectrum inhibitors.

This guide will delve into the available experimental data for each compound, their mechanisms of action, and the potential consequences of their differing selectivity profiles in the context of fibrosis.

Mechanism of Action and Inhibitory Profile

The fundamental difference between TP0597850 and Marimastat lies in their inhibitory activity against the MMP family.

TP0597850: A Selective MMP-2 Inhibitor

TP0597850 is a novel, chemically stable, and slow tight-binding inhibitor of MMP-2.[1][2] Its high selectivity is a key feature, with a reported inhibitory constant (Ki) of 0.034 nM for MMP-2 and over 2000-fold selectivity against other MMPs.[1] This precision is designed to specifically target the activity of MMP-2, which is often upregulated in fibrotic tissues and is known to cleave various components of the ECM, including type IV collagen in the basement membrane.

Marimastat: A Broad-Spectrum MMP Inhibitor

Marimastat, on the other hand, inhibits a wide array of MMPs, including but not limited to MMP-1, MMP-2, MMP-3, MMP-7, MMP-9, and MMP-14. This broad activity is intended to comprehensively suppress the enzymatic degradation of the ECM that contributes to tissue remodeling in fibrosis. However, this lack of specificity also means that Marimastat can inhibit MMPs that may have protective or even anti-fibrotic roles.

Experimental Data and Protocols

A direct comparison of the in vivo efficacy of TP0597850 and Marimastat in a fibrosis model is hampered by the lack of published studies for TP0597850 in this context. However, we can analyze the available data for each compound separately.

Marimastat in a Carbon Tetrachloride (CCl4)-Induced Liver Fibrosis Model

A key study investigated the effects of Marimastat in a mouse model of liver fibrosis induced by chronic administration of carbon tetrachloride (CCl4).

Experimental Protocol: CCl4-Induced Liver Fibrosis in Mice

The carbon tetrachloride (CCl4)-induced liver fibrosis model is a widely used experimental paradigm to study the mechanisms of liver injury and fibrosis.

• Animal Model: Male C57BL/6J mice are typically used.

• Induction of Fibrosis: Mice receive intraperitoneal injections of CCl4 (e.g., 10% solution in olive oil) twice weekly for a duration of 4 to 8 weeks to induce progressive liver fibrosis. Control animals receive injections of the vehicle (olive oil) alone.

• Treatment: During the fibrosis induction period, a cohort of mice is treated with Marimastat (e.g., administered orally twice daily), while the control group receives a vehicle.

• Outcome Measures: At the end of the study period, various parameters are assessed to evaluate the extent of liver fibrosis and the effect of the treatment. These include:

  • Histological Analysis: Liver sections are stained with Masson's trichrome or Sirius Red to visualize and quantify collagen deposition.

  • Hydroxyproline Assay: The total collagen content in the liver is biochemically quantified by measuring the hydroxyproline content.

  • Gene Expression Analysis: The expression of pro-fibrotic genes (e.g., collagen type I, α-smooth muscle actin) is measured by quantitative real-time PCR.

  • Immunohistochemistry: Staining for markers of hepatic stellate cell activation (e.g., α-smooth muscle actin) is performed.

  • Serum Biomarkers: Levels of liver enzymes such as alanine aminotransferase (ALT) are measured to assess liver injury.

Experimental Findings for Marimastat

In the CCl4-induced liver fibrosis model, Marimastat demonstrated a paradoxical effect. While it significantly attenuated liver injury and inflammation, it led to a 25% increase in collagen deposition , suggesting an exacerbation of fibrosis. Furthermore, while the number of activated hepatic stellate cells was reduced by 74%, the net effect was an increase in scar tissue. This unexpected outcome is thought to be due to the inhibition of MMPs that are crucial for the breakdown and resolution of fibrotic tissue, thereby tipping the balance towards ECM accumulation.

TP0597850: In Vitro Potency and the Complex Role of MMP-2 in Fibrosis

As of the latest available information, there are no published in vivo studies evaluating the efficacy of TP0597850 in a fibrosis model. The existing data is primarily focused on its biochemical and in vitro properties.

In Vitro Inhibitory Activity of TP0597850

Parameter	Value	Reference
Target	MMP-2	,
Inhibitory Constant (Ki)	0.034 nM	,
Selectivity	>2000-fold vs. other MMPs	,

The Dual Role of MMP-2 in Fibrosis: Implications for Selective Inhibition

The rationale for selectively targeting MMP-2 in fibrosis is based on its elevated expression in fibrotic tissues and its ability to degrade components of the basement membrane, which can promote fibrogenesis. However, the role of MMP-2 in fibrosis is not straightforward and appears to be context-dependent.

Several studies using MMP-2 knockout mice have shown that the absence of MMP-2 can lead to an increase in liver fibrosis in the CCl4 model. This suggests that MMP-2 may have a protective or anti-fibrotic role, potentially by degrading certain ECM components and facilitating tissue remodeling and repair. Conversely, in other organ systems and models, MMP-2 has been implicated as a pro-fibrotic mediator.

This conflicting evidence highlights the complexity of MMP biology in fibrosis and raises important questions about the potential outcomes of selective MMP-2 inhibition with a compound like TP0597850. It is plausible that while inhibiting the pro-fibrotic activities of MMP-2, such a selective inhibitor could also block its beneficial, anti-fibrotic functions, a scenario that requires dedicated in vivo investigation.

Signaling Pathways and Mechanisms of Action

The following diagrams illustrate the general role of MMPs in fibrosis and the differential impact of a broad-spectrum versus a selective MMP inhibitor.

Figure 1: General role of MMPs in the balance of ECM deposition and degradation in fibrosis.

Figure 2: Differential impact of broad-spectrum vs. selective MMP inhibition on fibrotic pathways.

Comparative Analysis and Future Perspectives

The comparison between TP0597850 and Marimastat encapsulates a central debate in the development of MMP inhibitors for fibrosis: the merits of broad-spectrum versus selective targeting.

Marimastat , as a broad-spectrum inhibitor, offers the potential for a comprehensive shutdown of MMP-driven tissue remodeling. However, the in vivo data from the CCl4-induced liver fibrosis model strongly suggests that this approach may be counterproductive. By inhibiting MMPs that are essential for the resolution of fibrosis, Marimastat appears to shift the balance towards net collagen accumulation, thereby worsening the fibrotic outcome despite its anti-inflammatory effects. This highlights the critical need to understand the specific roles of individual MMPs in the fibrotic process.

Future Directions

The path forward for evaluating the potential of TP0597850 and other selective MMP inhibitors in fibrosis is clear:

• In Vivo Studies: Preclinical studies of TP0597850 in well-established fibrosis models, such as the CCl4-induced liver fibrosis model and the bleomycin-induced pulmonary fibrosis model, are essential to determine its in vivo efficacy and safety.

• Head-to-Head Comparisons: Direct comparative studies of selective inhibitors like TP0597850 against broad-spectrum inhibitors like Marimastat in the same fibrosis model would provide invaluable data to guide drug development efforts.

• Biomarker Development: Identifying biomarkers that can predict which patients are most likely to respond to a particular MMP inhibitor will be crucial for the clinical translation of these therapies.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of TP0597850: A Selective, Chemically Stable, and Slow Tight-Binding Matrix Metalloproteinase-2 Inhibitor with a Phenylbenzamide-Pentapeptide Hybrid Scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking the Stability of TP0597850: A Comparative Guide for Drug Development Professionals

For researchers, scientists, and drug development professionals, understanding the stability of a novel compound is paramount to its successful translation from the laboratory to the clinic. This guide provides a comprehensive stability benchmark for TP0597850, a selective and potent matrix metalloproteinase-2 (MMP-2) inhibitor, against older generations of broad-spectrum MMP inhibitors. The presented data underscores the significant advancements in chemical and metabolic stability achieved with TP0597850, a critical factor for its therapeutic potential.

TP0597850 is a novel, selective inhibitor of MMP-2 with a long MMP2 dissociation half-life.[1] Its unique phenylbenzamide-pentapeptide hybrid scaffold, which includes the introduction of a (4S)-aminoproline moiety, has been shown to dramatically increase its chemical stability.[1][2][3] This enhanced stability profile addresses a key challenge that limited the clinical success of earlier MMP inhibitors.

Comparative Stability Analysis

To contextualize the stability of TP0597850, this guide compares its performance with first and second-generation broad-spectrum MMP inhibitors: Batimastat (BB-94), Marimastat (BB-2516), and Prinomastat (AG3340). These compounds, while potent inhibitors of MMPs, were plagued by issues of poor stability, leading to unfavorable pharmacokinetic properties and off-target effects.

Chemical Stability

A critical attribute for any orally administered drug is its ability to withstand the varying pH environments of the gastrointestinal tract. TP0597850 has demonstrated high stability across a wide range of pH values.[1] In contrast, many early MMP inhibitors, particularly those with hydroxamate structures, are susceptible to hydrolysis.

Compound	Chemical Class	Chemical Stability Profile
TP0597850	Phenylbenzamide-pentapeptide hybrid	High stability over a wide range of pH values.
Batimastat	Hydroxamate	Generally requires storage at -20°C for long-term stability.
Marimastat	Hydroxamate	Recommended storage at -20°C.
Prinomastat	Hydroxamate	Known to have a short in vivo half-life (1.6 hours in a mouse model).

Metabolic Stability

The metabolic stability of a drug candidate is a key determinant of its in vivo half-life and bioavailability. In vitro assays using human liver microsomes are a standard method to assess this parameter. While specific metabolic stability data for TP0597850 is not publicly available, its design as a peptide hybrid suggests a focus on mitigating the rapid clearance often observed with peptide-based therapeutics. Early generation MMP inhibitors often exhibited poor metabolic profiles.

Compound	Metabolic Stability (in human liver microsomes)
TP0597850	Data not publicly available.
Batimastat	Data not publicly available in a comparable format.
Marimastat	Data not publicly available in a comparable format.
Prinomastat	Data not publicly available in a comparable format.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are representative protocols for assessing chemical and metabolic stability.

Chemical Stability Testing Protocol

This protocol outlines a general procedure for evaluating the chemical stability of a compound across a range of pH values.

Objective: To determine the degradation rate of a test compound in aqueous solutions of varying pH over time.

Materials:

• Test compound (e.g., TP0597850)

• Buffer solutions: Acetate buffer (pH 4-6), Phosphate-Buffered Saline (PBS, pH 7-8), Glycine buffer (pH 8-11)

• Organic solvent (e.g., DMSO) for stock solution preparation

• Incubator set at 37°C

• HPLC-MS system for analysis

• 96-well plates (Teflon recommended to minimize adsorption)

Procedure:

• Prepare a stock solution of the test compound in DMSO (e.g., 10 mM).

• Dilute the stock solution in each buffer to a final working concentration (e.g., 1-5 µM).

• Incubate the solutions at 37°C.

• At specified time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw aliquots of the samples.

• Quench the reaction by adding a cold organic solvent (e.g., acetonitrile or methanol).

• Analyze the samples by HPLC-MS to determine the percentage of the parent compound remaining.

• Plot the percentage of the remaining compound against time for each pH to determine the degradation kinetics.

In Vitro Metabolic Stability Assay Protocol

This protocol describes a standard procedure for assessing the metabolic stability of a compound using human liver microsomes.

Objective: To determine the in vitro half-life (t1/2) and intrinsic clearance (CLint) of a test compound upon incubation with human liver microsomes.

Materials:

• Test compound

• Pooled human liver microsomes (HLM)

• NADPH regenerating system (containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate buffer (100 mM, pH 7.4)

• Incubator or water bath at 37°C

• LC-MS/MS system for analysis

• Positive control compounds (e.g., a compound with known high clearance and one with low clearance)

Procedure:

• Prepare a stock solution of the test compound.

• In a microcentrifuge tube, pre-warm a mixture of the test compound, human liver microsomes, and phosphate buffer at 37°C for a few minutes.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• Incubate the reaction mixture at 37°C with gentle shaking.

• At various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), stop the reaction by adding an ice-cold stop solution (e.g., acetonitrile containing an internal standard).

• Centrifuge the samples to precipitate the proteins.

• Analyze the supernatant by LC-MS/MS to quantify the amount of the parent compound remaining.

• Calculate the in vitro half-life (t1/2) from the slope of the natural logarithm of the percent remaining compound versus time.

• Calculate the intrinsic clearance (CLint) using the half-life and the protein concentration.

Signaling Pathway and Experimental Workflow

To visualize the context of TP0597850's action and the experimental process for stability assessment, the following diagrams are provided.

Caption: Simplified MMP-2 activation and inhibition pathway.

Caption: Experimental workflows for stability assessment.

Conclusion

The available evidence strongly suggests that TP0597850 possesses a superior stability profile compared to earlier generations of MMP inhibitors. Its high chemical stability across a wide pH range is a significant advantage for potential oral administration. While quantitative metabolic stability data is not yet publicly available, its design as a chemically stabilized peptide hybrid represents a rational approach to overcoming the metabolic liabilities that hindered the development of previous MMP inhibitors. The enhanced stability of TP0597850, coupled with its high selectivity for MMP-2, positions it as a promising candidate for further preclinical and clinical investigation in diseases where MMP-2 is a key driver of pathology.

References

• 1. Discovery of TP0597850: A Selective, Chemically Stable, and Slow Tight-Binding Matrix Metalloproteinase-2 Inhibitor with a Phenylbenzamide-Pentapeptide Hybrid Scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Replicating Key Findings of the TP0597850 Discovery Paper: A Comparative Guide

This guide provides a comprehensive overview of the key findings from the initial discovery paper of TP0597850, a potent and selective Matrix Metalloproteinase-2 (MMP-2) inhibitor.[1][2][3][4] It is designed for researchers, scientists, and drug development professionals interested in replicating and expanding upon these seminal findings. This document presents a comparison with other MMP-2 inhibitors, details the experimental protocols for key assays, and visualizes critical signaling pathways and experimental workflows.

Comparative Performance of MMP-2 Inhibitors

TP0597850 demonstrates exceptional potency and selectivity for MMP-2. The following table summarizes its performance in comparison to other known MMP inhibitors.

Compound	Target MMP	IC50 (nM)	Ki (nM)	Selectivity	Key Features
TP0597850	MMP-2	-	0.034	≥2000-fold vs. other MMPs	Slow tight-binding, long dissociative half-life (t1/2 = 265 min), high chemical stability.[1]
Ilomastat	Broad-spectrum MMP	0.94 (for MMP-2)	-	Broad	Non-selective, acts via zinc-chelation.
Marimastat (BB-2516)	Broad-spectrum MMP	-	-	Broad	Failed in clinical trials due to side effects.
Prinomastat (AG3340)	MMP-2, -3, -9, -13, -14	-	-	Moderate	Failed in clinical trials.
Tanomastat (BAY 12-9566)	MMP-2, -3, -8, -9, -13	-	-	Moderate	Failed in clinical trials.
O6-BG	MMP-2	5770	-	Selective for MMP-2	Identified as a selective MMP-2 inhibitor.
ARP 100	MMP-2	-	-	Selective	A selective MMP-2 inhibitor.
SB-3CT	MMP-2	-	-	Potent and Selective	Binds to the active site of MMP-2.
Compound 10a	MMP-2	0.19	-	>8300-fold vs. MMP-9	Potent non-zinc binding inhibitor.

Experimental Protocols

Detailed methodologies are crucial for the replication of scientific findings. The following sections outline the key experimental protocols described in the TP0597850 discovery paper.

In Vitro MMP Inhibitory Assay

The enzymatic activity of MMPs was determined using a fluorogenic substrate.

• Enzyme and Substrate Preparation: Recombinant human MMP catalytic domains were used. A stock solution of the fluorogenic substrate, Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH2, was prepared in DMSO.

• Assay Buffer: The assay was performed in a buffer containing 50 mM Tris-HCl (pH 7.5), 150 mM NaCl, 10 mM CaCl2, 0.05% Brij-35, and 1% DMSO.

• Inhibition Measurement: The inhibitor (TP0597850 or other compounds) at various concentrations was pre-incubated with the MMP enzyme in the assay buffer. The reaction was initiated by adding the fluorogenic substrate.

• Data Acquisition: The increase in fluorescence resulting from substrate cleavage was monitored over time using a fluorescence plate reader.

• Data Analysis: The initial reaction rates were calculated, and the IC50 values were determined by fitting the dose-response curves to a four-parameter logistic equation. The inhibition constant (Ki) was calculated using the Cheng-Prusoff equation.

Determination of Dissociation Half-Life (t1/2)

The slow tight-binding nature of TP0597850 was characterized by determining its dissociation half-life from the MMP-2 enzyme.

• Complex Formation: A pre-incubated mixture of MMP-2 and a high concentration of TP0597850 was prepared to ensure the formation of the enzyme-inhibitor complex.

• Dissociation Initiation: The dissociation of the inhibitor was initiated by diluting the complex into a solution containing a high concentration of the fluorogenic substrate.

• Monitoring Recovery of Activity: The recovery of enzymatic activity was monitored over time by measuring the increase in fluorescence.

• Data Analysis: The dissociation rate constant (koff) was determined by fitting the progress curves to an appropriate equation for slow-binding inhibition. The dissociation half-life was then calculated as ln(2)/koff.

Visualizing Key Biological and Experimental Processes

To further aid in the understanding of the context and methodology of TP0597850's discovery, the following diagrams illustrate the MMP-2 signaling pathway and a general experimental workflow for characterizing a novel MMP-2 inhibitor.

Caption: MMP-2 signaling pathway and the inhibitory action of TP0597850.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of TP0597850: A Selective, Chemically Stable, and Slow Tight-Binding Matrix Metalloproteinase-2 Inhibitor with a Phenylbenzamide-Pentapeptide Hybrid Scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Collection - Discovery of TP0597850: A Selective, Chemically Stable, and Slow Tight-Binding Matrix Metalloproteinase‑2 Inhibitor with a Phenylbenzamide–Pentapeptide Hybrid Scaffold - Journal of Medicinal Chemistry - Figshare [figshare.com]

A Sharper Sword: Assessing the Therapeutic Window of TP0597850 Versus Older MMP Inhibitors

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the novel matrix metalloproteinase (MMP) inhibitor, TP0597850, against its first-generation predecessors. By examining their therapeutic windows—the crucial balance between efficacy and toxicity—this document synthesizes available preclinical data to highlight the advancements in MMP inhibitor design.

The quest for effective MMP inhibitors has been a long and challenging journey in drug development. Early, broad-spectrum inhibitors held promise but ultimately failed in clinical trials due to a narrow therapeutic window, primarily defined by dose-limiting musculoskeletal toxicity. TP0597850 emerges as a next-generation inhibitor, designed for high selectivity to overcome the limitations of its predecessors. This guide delves into the comparative preclinical data to assess whether this targeted approach translates to a wider and more favorable therapeutic window.

A Tale of Two Strategies: Broad vs. Targeted Inhibition

The fundamental difference between TP0597850 and older MMP inhibitors lies in their selectivity profile. First-generation inhibitors, such as Batimastat, Marimastat, and Prinomastat, were developed as broad-spectrum agents, inhibiting a wide range of MMPs.[1] This lack of specificity, while intended to cast a wide net against cancer progression, led to significant off-target effects, most notably a debilitating musculoskeletal syndrome (MSS) characterized by joint pain, stiffness, and inflammation.[2][3]

In stark contrast, TP0597850 is a potent and highly selective inhibitor of MMP-2, a gelatinase implicated in various pathological processes, including cancer and fibrosis.[4] It boasts a long dissociation half-life and high chemical stability, suggesting a more sustained and targeted engagement with its intended molecular target.[4] The central hypothesis is that by selectively inhibiting MMP-2, TP0597850 can achieve therapeutic efficacy without inducing the debilitating side effects associated with broad-spectrum MMP inhibition.

Quantitative Comparison of Inhibitory Potency

The following tables summarize the in vitro inhibitory potency of TP0597850 and older MMP inhibitors against a panel of MMPs. The data clearly illustrates the broad-spectrum nature of the older inhibitors versus the high selectivity of TP0597850 for MMP-2.

Table 1: In Vitro Inhibitory Potency (Ki, nM) of TP0597850

Compound	MMP-2 (Ki, nM)	Selectivity vs. Other MMPs
TP0597850	0.034	≥2000-fold
Data sourced from Takeuchi et al. (2023)

Table 2: In Vitro Inhibitory Potency (IC50, nM) of Older MMP Inhibitors

Compound	MMP-1	MMP-2	MMP-3	MMP-7	MMP-9	MMP-13	MMP-14
Batimastat	3	4	20	6	4	-	-
Marimastat	5	6	230	16	3	-	-
Prinomastat	79	0.05	0.3	-	0.26	0.03	-
Values for Prinomastat are Ki (nM). Data for Batimastat and Marimastat are from various preclinical studies. Data for Prinomastat from a Phase I study report.

Preclinical Efficacy: A Glimpse into Therapeutic Potential

Direct comparison of the therapeutic efficacy of TP0597850 and older inhibitors is challenging due to the differing preclinical models used in their evaluation. However, the available data provides valuable insights into their respective activities.

TP0597850 in Fibrosis:

While extensive in vivo cancer efficacy data for TP0597850 is not yet publicly available, a study has demonstrated its effectiveness in a non-cancer model. In a bleomycin-induced pulmonary fibrosis mouse model, TP0597850 suppressed the accumulation of collagen, indicating its potential as an anti-fibrotic agent.

Older MMP Inhibitors in Cancer:

Numerous preclinical studies have demonstrated the anti-tumor efficacy of Batimastat, Marimastat, and Prinomastat in various xenograft models.

Table 3: Preclinical In Vivo Efficacy of Older MMP Inhibitors

Compound	Animal Model	Cancer Type	Dose	Efficacy Outcome
Batimastat	Orthotopic rat model	Prostate Cancer	30 mg/kg/day, i.p.	Significant reduction in tumor weight.
Batimastat	Nude mice xenograft	Breast Cancer	50 mg/kg, i.p.	Statistically significant decrease in tumor size.
Batimastat	Nude mice xenograft	Murine Hemangioma	30, 3, and 0.3 mg/kg	Inhibition of tumor growth.
Batimastat	Murine model	B16F1 Melanoma Liver Metastases	50 mg/kg, i.p.	54% reduction in tumor volume.
Marimastat	Human gastric tumor xenograft	Gastric Cancer	-	48% reduction in tumor growth rate.
Prinomastat	Mouse mammary tumor model	Mammary Tumor	-	Significantly improved PDT-mediated tumor response.

The Achilles' Heel: Musculoskeletal Toxicity

The primary factor limiting the therapeutic window of first-generation MMP inhibitors was their propensity to cause musculoskeletal syndrome (MSS). This toxicity is believed to result from the inhibition of multiple MMPs involved in normal tissue turnover.

Older MMP Inhibitors:

Preclinical and clinical studies have consistently demonstrated the dose-dependent nature of MSS with broad-spectrum MMP inhibitors. In rat models, administration of Marimastat at doses of 10-30 mg over two weeks induced clinical signs of MSS, including a high-stepping gait, reluctance to move, and hind paw swelling. Histological examination revealed synovial hyperplasia and increased cellularity in the joint capsule. Clinical trials with Marimastat and Prinomastat confirmed that musculoskeletal pain and stiffness were common, often dose-limiting, adverse events.

TP0597850:

A critical question for TP0597850 is whether its high selectivity for MMP-2 translates to an improved safety profile with respect to MSS. To date, there is a lack of publicly available preclinical toxicology data for TP0597850, including maximum tolerated dose (MTD) studies or specific evaluations for musculoskeletal side effects. This absence of data currently prevents a direct comparison of its therapeutic window with that of the older inhibitors. The hypothesis remains that by avoiding the inhibition of other MMPs, TP0597850 will have a significantly reduced or absent potential for inducing MSS.

Experimental Protocols

To provide a comprehensive resource, this section outlines the general methodologies for key experiments cited in the assessment of MMP inhibitors.

In Vitro MMP Inhibition Assay (Fluorogenic Substrate Method)

This assay is used to determine the potency of an inhibitor (IC50 or Ki value) against a specific MMP.

Principle: The assay utilizes a fluorogenic peptide substrate that is cleaved by the MMP. The substrate contains a fluorescent reporter group and a quencher group. In the intact substrate, the fluorescence is quenched. Upon cleavage by the MMP, the reporter and quencher are separated, resulting in an increase in fluorescence that is proportional to the enzyme's activity.

General Protocol:

• Reagent Preparation:

  • Prepare a stock solution of the MMP inhibitor in a suitable solvent (e.g., DMSO).

  • Reconstitute the recombinant human MMP enzyme in assay buffer.

  • Prepare the fluorogenic MMP substrate in assay buffer.

• Assay Procedure:

  • In a 96-well microplate, add the assay buffer, the MMP enzyme, and varying concentrations of the inhibitor.

  • Incubate the plate at 37°C for a pre-determined time to allow the inhibitor to bind to the enzyme.

  • Initiate the enzymatic reaction by adding the fluorogenic substrate to each well.

  • Immediately measure the fluorescence intensity over time using a fluorescence plate reader at the appropriate excitation and emission wavelengths.

• Data Analysis:

  • Calculate the initial reaction velocity (rate of fluorescence increase) for each inhibitor concentration.

  • Plot the enzyme activity against the inhibitor concentration and fit the data to a suitable equation (e.g., sigmoidal dose-response) to determine the IC50 value.

In Vitro MMP Inhibition Assay Workflow

In Vivo Tumor Xenograft Model

This model is used to evaluate the anti-tumor efficacy of an MMP inhibitor in a living organism.

Principle: Human cancer cells are implanted into immunocompromised mice. Once tumors are established, the mice are treated with the MMP inhibitor, and tumor growth is monitored over time.

General Protocol:

• Cell Culture: Culture the desired human cancer cell line under standard conditions.

• Animal Model: Use immunocompromised mice (e.g., nude or SCID mice).

• Tumor Implantation:

  • Harvest the cancer cells and resuspend them in a suitable medium, sometimes mixed with Matrigel to enhance tumor take.

  • Inject the cell suspension subcutaneously or orthotopically into the mice.

• Treatment:

  • Once the tumors reach a palpable size, randomize the mice into treatment and control groups.

  • Administer the MMP inhibitor (e.g., via oral gavage, intraperitoneal injection) and a vehicle control according to the desired dosing schedule.

• Monitoring:

  • Measure tumor volume regularly (e.g., twice a week) using calipers.

  • Monitor the body weight and overall health of the mice.

• Endpoint:

  • At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., histology, biomarker analysis).

• Data Analysis:

  • Calculate the tumor growth inhibition (TGI) for the treated groups compared to the control group.

In Vivo Xenograft Model Workflow

Rat Model of MMP Inhibitor-Induced Musculoskeletal Syndrome

This model is used to assess the potential of an MMP inhibitor to cause musculoskeletal toxicity.

Principle: The MMP inhibitor is administered to rats, and the animals are monitored for clinical and histological signs of MSS.

General Protocol:

• Animal Model: Use male Lewis rats.

• Inhibitor Administration:

  • Administer the MMP inhibitor continuously over a period of time (e.g., 2 weeks) using surgically implanted subcutaneous osmotic pumps.

• Clinical Scoring:

  • Monitor the rats daily for clinical signs of MSS, such as:

    • High-stepping gait

    • Reluctance to move

    • Hind paw swelling

    • Inability to rest on hind feet

  • Score the severity of these signs using a pre-defined scale.

• Histological Analysis:

  • At the end of the study, euthanize the rats and collect joint tissues.

  • Process the tissues for histological examination.

  • Score the severity of synovial hyperplasia, inflammation, and other pathological changes.

• Data Analysis:

  • Compare the clinical and histological scores between the treated and control groups.

MSS Rat Model Workflow

Signaling Pathways: The Molecular Battlefield

MMPs exert their effects by remodeling the extracellular matrix (ECM), which in turn influences a multitude of cellular signaling pathways.

Broad-Spectrum MMP Inhibition:

Older, broad-spectrum MMP inhibitors impact a wide array of signaling events due to their non-selective nature. By inhibiting multiple MMPs, they can interfere with the release of various growth factors and cytokines from the ECM, affecting pathways that control cell proliferation, survival, and migration. However, this widespread inhibition also disrupts normal tissue homeostasis, leading to the observed toxicities.

References

• 1. catalog.labcorp.com [catalog.labcorp.com]
• 2. turkishneurosurgery.org.tr [turkishneurosurgery.org.tr]
• 3. Functional biomarkers of musculoskeletal syndrome (MSS) for early in vivo screening of selective MMP-13 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery of TP0597850: A Selective, Chemically Stable, and Slow Tight-Binding Matrix Metalloproteinase-2 Inhibitor with a Phenylbenzamide-Pentapeptide Hybrid Scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Prudent Disposal of TP0597850 in the Absence of a Specific Safety Data Sheet

IMMEDIATE ACTION REQUIRED: The absence of a specific Safety Data Sheet (SDS) for TP0597850 necessitates treating it as a potentially hazardous substance. All disposal procedures must comply with local, state, and federal regulations. The following guidelines are based on established best practices for the disposal of research chemicals and should be conducted in consultation with your institution's Environmental Health and Safety (EHS) department.

Quantitative Data for Waste Profile

In the absence of specific data for TP0597850, a waste profile should be established based on the general characteristics of similar research compounds. This information is critical for proper waste stream management.

Parameter	Value	Notes
Chemical Name	TP0597850	Selective inhibitor of MMP2[1].
CAS Number	Not readily available	Will require confirmation for waste manifest.
Physical State	Assume solid	Based on typical form of research compounds.
pH	Stable over a wide range	High chemical stability has been noted[1].
Toxicity	Assume toxic	In the absence of specific data, handle with caution.
Environmental Hazards	Unknown	Assume potential for aquatic toxicity.
Primary Hazard Class	To be determined by EHS	Based on available data and comparison to similar compounds.

Experimental Protocol for Waste Preparation and Disposal

The following protocol outlines the steps for the safe segregation, containment, and disposal of TP0597850 waste. These procedures should be carried out by trained personnel under the direct supervision of a laboratory manager and in accordance with institutional EHS guidelines.

1. Pre-Disposal Hazard Assessment:

• Review all available information on TP0597850 and compounds with similar structures or mechanisms of action.

• Consult with your institution's EHS department to assess potential hazards and determine the appropriate waste stream.

2. Waste Segregation:

• At the point of generation, segregate TP0597850 waste from all other chemical waste streams.

• Solid Waste: Place all contaminated materials, including personal protective equipment (PPE) such as gloves and gowns, weigh paper, and pipette tips, into a designated solid hazardous waste container.

• Liquid Waste: Collect all solutions containing TP0597850 in a designated liquid hazardous waste container. Use a funnel to prevent spills.

3. Waste Container Selection and Labeling:

• Use chemically resistant containers that are compatible with TP0597850 and any solvents used.

• Ensure containers are leak-proof and have secure closures. Do not overfill containers, leaving at least 10% headspace.

• Affix a hazardous waste label to each container. The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "TP0597850"

  • An accurate list of all contents, including solvents

  • The date of accumulation

  • The name of the principal investigator or laboratory group

4. Storage and Disposal:

• Store sealed and labeled waste containers in a designated and secure satellite accumulation area (SAA) within the laboratory.

• The SAA should be away from drains, sources of ignition, and general laboratory traffic.

• Contact your institution's EHS department to schedule a pickup for the hazardous waste. Follow their specific procedures for waste collection requests.

Visual Workflow for TP0597850 Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of TP0597850.

Caption: Workflow for the proper disposal of TP0597850 waste.

References

• 1. medchemexpress.com [medchemexpress.com]

Personal protective equipment for handling TP0597850

Essential Safety and Handling Guide for TP0597850

This guide provides immediate safety, operational, and disposal information for researchers, scientists, and drug development professionals handling TP0597850. Adherence to these procedures is crucial for ensuring laboratory safety and maintaining the integrity of the compound.

Quantitative Data Summary

The following table summarizes key quantitative data for TP0597850, a selective inhibitor of MMP2.[1]

Property	Value
Purity	99.09%
IC50 (MMP2)	0.22 nM
Ki (MMP2)	0.034 nM[2][3][4][5]
MMP2 Dissociation Half-life (t1/2)	265 min
Solubility in DMSO	≥ 2.5 mg/mL (2.73 mM)
Storage (Stock Solution)	-80°C for 6 months; -20°C for 1 month (protect from light, under nitrogen)

Personal Protective Equipment (PPE)

To ensure personal safety when handling TP0597850, the following personal protective equipment is mandatory. A specialist should be consulted for complex operations.

Equipment	Specification
Eye Protection	Splash goggles.
Hand Protection	Compatible chemical-resistant gloves.
Body Protection	Full suit or lightweight protective clothing.
Respiratory Protection	A dust respirator is required. For situations with potential for significant inhalation, a self-contained breathing apparatus should be used.
Foot Protection	Boots.

Operational and Disposal Plans

This section outlines the procedural, step-by-step guidance for the safe handling, storage, and disposal of TP0597850.

Handling Procedures

• Engineering Controls : If user operations generate dust, fume, or mist, use ventilation to keep exposure to airborne contaminants below the exposure limit.

• General Handling :

  • Keep away from heat and sources of ignition.

  • Do not breathe dust.

  • Wash hands thoroughly after handling and before eating, smoking, or using the lavatory.

Storage Protocols

• Container : Keep the container tightly closed.

• Conditions : Store in a cool, well-ventilated place away from strong oxidizing reagents.

• Stock Solutions : Once prepared, aliquot and store solutions to prevent inactivation from repeated freeze-thaw cycles.

  • Store at -80°C for up to 6 months.

  • Store at -20°C for up to 1 month.

  • Protect from light and store under a nitrogen atmosphere.

Accidental Release Measures

• Small Spill : Use appropriate tools to carefully place the spilled solid into a convenient waste disposal container.

• Large Spill : Use a shovel to transfer the spilled material into a suitable waste disposal container.

• Personal Precautions : In the event of a spill, wear full PPE, including splash goggles, a full suit, dust respirator, boots, and gloves. A self-contained breathing apparatus should be used to avoid inhalation.

Disposal Plan

• Waste Residues : Dispose of waste material in a convenient and sealed waste disposal container.

• Regulations : It is important to note that this product and its degradation products are not considered toxic. However, always dispose of chemical waste in accordance with local, state, and federal regulations.

Experimental Protocols

Solution Preparation

The following protocols can be used to prepare a 2.5 mg/mL solution of TP0597850. If precipitation or phase separation occurs, gentle heating and/or sonication can be used to aid dissolution.

• Protocol 1 (Aqueous System) :

  • Add solvents in the following order: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

• Protocol 2 (Cyclodextrin-based) :

  • Add solvents in the following order: 10% DMSO and 90% (20% SBE-β-CD in Saline).

• Protocol 3 (Oil-based) :

  • Add solvents in the following order: 10% DMSO and 90% Corn Oil.

Example Preparation of 1 mL Working Solution (using Protocol 1):

• To 400 µL of PEG300, add 100 µL of a 25.0 mg/mL DMSO stock solution and mix evenly.

• Add 50 µL of Tween-80 and mix evenly.

• Add 450 µL of Saline to adjust the final volume to 1 mL.

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of TP0597850, from initial preparation to final disposal.

Caption: Safe handling workflow for TP0597850.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Collection - Discovery of TP0597850: A Selective, Chemically Stable, and Slow Tight-Binding Matrix Metalloproteinase‑2 Inhibitor with a Phenylbenzamide–Pentapeptide Hybrid Scaffold - Journal of Medicinal Chemistry - Figshare [figshare.com]
• 3. Discovery of TP0597850: A Selective, Chemically Stable, and Slow Tight-Binding Matrix Metalloproteinase-2 Inhibitor with a Phenylbenzamide-Pentapeptide Hybrid Scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]